Medroxyprogesterone caproate

• CAS: 6678-23-5

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Synthesis and Characterization of Medroxyprogesterone (B1676146) Caproate

Abstract

Medroxyprogesterone caproate (MPC) is a synthetic progestin, an ester derivative of medroxyprogesterone.[1] Synthesized in 1958, it was never commercialized, but remains a compound of interest in steroid chemistry.[1] This technical guide provides a comprehensive overview of a likely synthesis pathway for medroxyprogesterone caproate and details the analytical methodologies for its characterization. The document includes detailed experimental protocols, tabulated quantitative data for key analytical techniques, and workflow diagrams to support research and development activities. The information is compiled from established methods in steroid chemistry and analytics for closely related analogs like medroxyprogesterone acetate (B1210297) (MPA) and other steroid esters.

Synthesis of Medroxyprogesterone Caproate

The synthesis of medroxyprogesterone caproate is achieved through the esterification of 17α-hydroxy-6α-methylprogesterone (Medroxyprogesterone). This reaction involves the formation of an ester linkage between the 17α-hydroxyl group of the steroid nucleus and a caproate moiety. A common and efficient method for this transformation is the reaction of medroxyprogesterone with an activated form of caproic acid, such as caproyl chloride or caproic anhydride, in the presence of a suitable base or catalyst.

The proposed synthesis pathway commences with Medroxyprogesterone as the starting material.

Proposed synthesis pathway for Medroxyprogesterone Caproate.

Reaction Mechanism

The synthesis is a nucleophilic acyl substitution reaction. The oxygen of the tertiary 17α-hydroxyl group on the medroxyprogesterone molecule acts as a nucleophile, attacking the electrophilic carbonyl carbon of the caproyl chloride or caproic anhydride. In the case of caproyl chloride, a pyridine solvent can act as both a basic catalyst to deprotonate the hydroxyl group, increasing its nucleophilicity, and as a scavenger for the HCl byproduct. The reaction results in the formation of the caproate ester and pyridinium (B92312) hydrochloride.

Characterization of Medroxyprogesterone Caproate

A comprehensive characterization of the synthesized medroxyprogesterone caproate is essential to confirm its identity, purity, and stability. A combination of chromatographic and spectroscopic techniques is employed for this purpose. The typical characterization workflow involves initial purity assessment by High-Performance Liquid Chromatography (HPLC), followed by structural confirmation using Mass Spectrometry (MS) and Infrared (IR) Spectroscopy. Nuclear Magnetic Resonance (NMR) spectroscopy provides definitive structural elucidation.

General workflow for the characterization of Medroxyprogesterone Caproate.

Physicochemical Properties

The fundamental properties of medroxyprogesterone caproate are summarized below.

Property	Value	Reference
Molecular Formula	C₂₈H₄₂O₄	[1][2]
Molar Mass	442.64 g/mol	[1][2]
IUPAC Name	[(6S,8R,9S,10R,13S,14S,17R)-17-acetyl-6,10,13-trimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] hexanoate	[2]
CAS Number	6678-23-5	[1][2]

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC is the standard method for assessing the purity of medroxyprogesterone caproate and for quantitative analysis.[3][4][5] A stability-indicating method can be developed to separate the active pharmaceutical ingredient (API) from its degradation products and synthesis-related impurities.[4]

Parameter	Typical Conditions
Column	C18 (e.g., 250 x 4.6 mm, 5 µm)
Mobile Phase	Isocratic or Gradient mixture of Acetonitrile (B52724)/Methanol and Water/Buffer
Example Mobile Phase	Methanol:Water (70:30 v/v)
Flow Rate	1.0 mL/min
Detection	UV at 240-245 nm[4][6]
Internal Standard	Medroxyprogesterone Acetate (MPA) could be a suitable option[7]

Mass Spectrometry (MS)

Mass spectrometry, often coupled with chromatography (GC-MS or LC-MS), is used to confirm the molecular weight and fragmentation pattern of the compound.[8][9][10] For medroxyprogesterone caproate (C₂₈H₄₂O₄), the expected monoisotopic mass of the protonated molecule [M+H]⁺ is approximately 443.31.

Technique	Expected Observations
LC-MS (ESI+)	Parent Ion [M+H]⁺: m/z ≈ 443.3
Key Fragments: Loss of the caproate side chain, fragmentation of the steroid backbone. A significant fragment would be expected at m/z 343, corresponding to the medroxyprogesterone cation after loss of caproic acid.
GC-MS (EI)	Molecular Ion [M]⁺: m/z ≈ 442.3
Fragmentation: Characteristic fragmentation pattern of the steroid nucleus and the ester side chain.

Infrared (IR) Spectroscopy

FTIR spectroscopy is used to identify the key functional groups present in the molecule. The spectrum of medroxyprogesterone caproate is expected to show characteristic absorption bands for the ester and ketone carbonyl groups, as well as C-H and C-O bonds.

Functional Group	Expected Wavenumber (cm⁻¹)
Ester Carbonyl (C=O)	~1730-1740
Ketone Carbonyl (C=O, conjugated)	~1660-1670
Ketone Carbonyl (C=O, acetyl)	~1700-1710
C-O Stretch (Ester)	~1150-1250
C=C Stretch (Alkene)	~1615

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nucleus	Expected Key Resonances
¹H NMR	Steroid Protons: Complex multiplets in the 0.7-2.5 ppm range.
Vinyl Proton: A singlet around 5.7-5.8 ppm.
Methyl Protons: Singlets for the angular methyl groups and a doublet for the 6α-methyl group.
Caproate Chain Protons: Triplets and multiplets in the 0.9-2.4 ppm range, characteristic of a hexanoyl group.
¹³C NMR	Carbonyl Carbons: Resonances >170 ppm (ester) and >199 ppm (ketones).
Alkene Carbons: Signals in the 120-175 ppm range.
Quaternary Carbon (C-17): A distinct signal around 95 ppm.
Caproate Chain Carbons: Signals in the aliphatic region (14-35 ppm).

Experimental Protocols

The following protocols are provided as a guide and should be optimized for specific laboratory conditions.

Protocol: Synthesis of Medroxyprogesterone Caproate

This protocol describes the esterification of medroxyprogesterone using caproyl chloride.

Materials:

• Medroxyprogesterone (1 equivalent)

• Caproyl chloride (1.2 equivalents)

• Anhydrous Pyridine (solvent)

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• Dissolve medroxyprogesterone (1 eq.) in anhydrous pyridine in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add caproyl chloride (1.2 eq.) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with dichloromethane.

• Wash the organic layer sequentially with 1 M HCl (to remove pyridine), water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the resulting crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or acetone/hexane) to yield pure medroxyprogesterone caproate.

Protocol: HPLC Purity Analysis

Materials:

• HPLC system with UV detector

• C18 analytical column

• HPLC-grade acetonitrile, methanol, and water

• Medroxyprogesterone caproate sample

• Volumetric flasks and pipettes

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase, for example, Methanol:Water (70:30 v/v). Filter and degas the mobile phase before use.

• Standard Preparation: Accurately weigh and dissolve medroxyprogesterone caproate reference standard in the mobile phase to prepare a stock solution (e.g., 1 mg/mL). Prepare working standards by serial dilution.

• Sample Preparation: Accurately weigh and dissolve the synthesized sample in the mobile phase to a similar concentration as the primary standard.

• Chromatographic Conditions:

  • Set the column temperature (e.g., 30 °C).

  • Set the flow rate to 1.0 mL/min.

  • Set the UV detector to 245 nm.

• Analysis: Inject equal volumes (e.g., 10 µL) of the standard and sample solutions.

• Data Processing: Determine the purity of the sample by comparing the peak area of the main peak to the total area of all peaks in the chromatogram. Quantify against the reference standard if required.

Protocol: LC-MS Analysis

Materials:

• LC-MS system with an ESI source

• C18 analytical column

• HPLC-grade acetonitrile and water with 0.1% formic acid

• Medroxyprogesterone caproate sample

Procedure:

• Mobile Phase Preparation: Prepare Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid).

• Sample Preparation: Dissolve a small amount of the sample in the mobile phase to a concentration of approximately 10 µg/mL.

• LC Conditions: Use a suitable gradient elution, for example, starting from 60% B to 95% B over 10 minutes, on a C18 column.

• MS Conditions:

  • Set the mass spectrometer to positive ion mode (ESI+).

  • Scan a mass range of m/z 100-600.

  • Set parameters such as capillary voltage, cone voltage, and source temperature to optimal values for steroid analysis.

• Analysis: Inject the sample and acquire the data.

• Data Processing: Identify the molecular ion peak [M+H]⁺ at m/z ≈ 443.3 and analyze the fragmentation pattern in MS/MS mode if available.

Conclusion

This guide outlines the fundamental principles and practical methodologies for the synthesis and characterization of medroxyprogesterone caproate. The proposed synthesis via esterification of medroxyprogesterone is a robust and well-established method in steroid chemistry. The characterization workflow, employing a suite of modern analytical techniques including HPLC, LC-MS, FTIR, and NMR, provides a comprehensive framework for confirming the identity and ensuring the purity of the final compound. The data and protocols presented herein serve as a valuable resource for researchers and professionals engaged in the development and analysis of steroidal compounds.

References

• 1. Medroxyprogesterone caproate - Wikipedia [en.wikipedia.org]
• 2. Medroxyprogesterone caproate | C28H42O4 | CID 62997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Quantitation of hydroxyprogesterone caproate, medroxyprogesterone acetate, and progesterone by reversed-phase high-pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A stability-indicating HPLC method for medroxyprogesterone acetate in bulk drug and injection formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative analysis and purity evaluation of medroxyprogesterone acetate by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scribd.com [scribd.com]
• 7. researchgate.net [researchgate.net]
• 8. Specific quantitation of plasma medroxyprogesterone acetate by gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Specific and sensitive determination of medroxyprogesterone acetate in human serum by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Quantitative determination of medroxyprogesterone acetate in plasma by liquid chromatography/electrospray ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Medroxyprogesterone | C22H32O3 | CID 10631 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Physicochemical Properties of Progestogen Esters: The Case of Medroxyprogesterone Caproate

Abstract

This technical guide provides an in-depth overview of the core physicochemical properties of synthetic progestogen esters, with a specific focus on Medroxyprogesterone (B1676146) Caproate (MPC). It is important to note that Medroxyprogesterone Caproate itself was synthesized but never commercially marketed, leading to a scarcity of published experimental data.[1] Consequently, this document will leverage data from closely related, widely studied, and commercially significant analogs—Medroxyprogesterone Acetate (B1210297) (MPA) and Hydroxyprogesterone Caproate (OHPC)—to provide a comprehensive and practical framework for researchers. This guide covers fundamental properties, details the experimental protocols used for their characterization, and illustrates key molecular and analytical pathways.

Introduction to Medroxyprogesterone Caproate and Analogs

Medroxyprogesterone Caproate (MPC) is a synthetic progestin, a derivative of 17α-hydroxyprogesterone esterified with caproic acid.[1][2] Progestins are a class of steroid hormones that mimic the activity of the natural hormone progesterone (B1679170).[3][4] They are pivotal in reproductive medicine and are used for contraception, hormone replacement therapy, and the treatment of various gynecological disorders.[3][4][5]

The physicochemical properties of an active pharmaceutical ingredient (API) like MPC are critical as they directly influence its formulation, stability, bioavailability, and therapeutic efficacy. Properties such as solubility, melting point, and solid-state form (polymorphism) dictate everything from the choice of excipients to the manufacturing process and shelf-life of the final drug product.

Given the limited data on MPC, this guide will draw parallels with two key analogs:

• Medroxyprogesterone Acetate (MPA): A widely used progestin available in oral and injectable forms (e.g., Depo-Provera).[5][6] It is the acetate ester of medroxyprogesterone.

• Hydroxyprogesterone Caproate (OHPC): Another long-acting synthetic progestin, administered via injection.[7][8] It is the caproate (hexanoate) ester of 17α-hydroxyprogesterone.

Chemical and Physical Properties

The fundamental chemical and physical descriptors for an API provide the basis for its identity and behavior. The data for MPC is primarily computational, while experimental data is available for MPA and OHPC.

Property	Medroxyprogesterone Caproate (MPC)	Medroxyprogesterone Acetate (MPA)	Hydroxyprogesterone Caproate (OHPC)
IUPAC Name	[(6S,8R,9S,10R,13S,14S,17R)-17-acetyl-6,10,13-trimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] hexanoate[2]	[(6S,8R,9S,10R,13S,14S,17R)-17-acetyl-6,10,13-trimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate[6]	[(8R,9S,10R,13S,14S,17R)-17-acetyl-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] hexanoate[7]
Molecular Formula	C₂₈H₄₂O₄[2][9]	C₂₄H₃₄O₄[6]	C₂₇H₄₀O₄[7]
Molecular Weight	442.6 g/mol [2]	386.5 g/mol [6]	428.6 g/mol [7]
CAS Number	6678-23-5[2]	71-58-9[6]	630-56-8[7]
Appearance	Not Available	White to off-white crystalline powder	White or almost white crystalline powder[10][11]
Melting Point	Not Available	206-207 °C[12]	119-121 °C[7][10]
Boiling Point	Not Available	Not Available	536.4 °C at 760 mmHg[10]
logP (Octanol/Water)	6.1 (Computed)[2]	4.1 (Computed)[6]	5.7 (Computed)[7]

Solubility Profile

Solubility is a critical determinant of a drug's absorption and bioavailability. Progestogen esters are characteristically lipophilic, exhibiting poor solubility in water and higher solubility in organic solvents.

Solvent / Medium	Medroxyprogesterone Acetate (MPA)	Hydroxyprogesterone Caproate (OHPC)
Water	Insoluble	Sparingly soluble in aqueous buffers[13]
Chloroform	350 mg/mL[12]	Not Available
Ethanol	Freely soluble[14]	~30 mg/mL[13]
DMSO	Not Available	~30 mg/mL[13]
Dimethylformamide (DMF)	Not Available	~30 mg/mL[13]
Acetone	Soluble (1 in 50)[14]	Not Available
Methanol	Slightly soluble[14]	Not Available
Ether	Slightly soluble[14]	Not Available

Mechanism of Action: Progesterone Receptor Signaling

Synthetic progestins like MPC exert their biological effects by acting as agonists for the progesterone receptor (PR).[3][8] The binding of the progestin to PR initiates a cascade of events leading to the modulation of gene expression in target tissues like the endometrium.[7][11][15]

References

• 1. Medroxyprogesterone caproate - Wikipedia [en.wikipedia.org]
• 2. Medroxyprogesterone caproate | C28H42O4 | CID 62997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Medroxyprogesterone Acetate? [synapse.patsnap.com]
• 4. About medroxyprogesterone tablets - NHS [nhs.uk]
• 5. Medroxyprogesterone acetate - Wikipedia [en.wikipedia.org]
• 6. Medroxyprogesterone Acetate | C24H34O4 | CID 6279 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Hydroxyprogesterone Caproate | C27H40O4 | CID 169870 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Hydroxyprogesterone caproate - Wikipedia [en.wikipedia.org]
• 9. GSRS [gsrs.ncats.nih.gov]
• 10. Hydroxyprogesterone Caproate CAS 630-56-8 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 11. Hydroxyprogesterone Caproate: History of Use, Pharmacokinetics and Safety_Chemicalbook [m.chemicalbook.com]
• 12. synthetic (organic), ≥97% (HPLC), synthetic progestogen, powder | Sigma-Aldrich [sigmaaldrich.com]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]
• 14. Medroxyprogesterone | C22H32O3 | CID 10631 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. What is the mechanism of Hydroxyprogesterone Caproate? [synapse.patsnap.com]

In Vitro Effects of Medroxyprogesterone on Hormone Receptor Pathways: A Technical Guide

A Note on Medroxyprogesterone (B1676146) Esters: Scientific literature predominantly focuses on Medroxyprogesterone Acetate (B1210297) (MPA), the acetate ester of medroxyprogesterone. Data on Medroxyprogesterone Caproate (MPC), the caproate ester, is exceptionally scarce, with some sources indicating it was synthesized but never commercially marketed. Consequently, this document will summarize the well-documented in vitro effects of MPA as a proxy, providing a comprehensive overview of its interactions with hormone receptor pathways. It is crucial to note that while MPA and MPC are closely related progestins, their specific bioactivities may differ.

Overview of Medroxyprogesterone Acetate (MPA) and Hormone Receptor Interactions

Medroxyprogesterone acetate is a synthetic progestin that exerts its biological effects primarily through interaction with steroid hormone receptors.[1] While its principal target is the progesterone (B1679170) receptor (PR), MPA is known for its promiscuous binding to other receptors, including the androgen receptor (AR) and the glucocorticoid receptor (GR).[1][2] This cross-reactivity is a key determinant of its multifaceted in vitro effects, which can vary significantly depending on the cellular context and the relative expression levels of these receptors.

Progesterone Receptor (PR) Pathway

As a potent progestin, MPA's primary mechanism of action is agonism of the progesterone receptor.[2][3] Upon binding to PR, MPA induces conformational changes in the receptor, leading to its dimerization, nuclear translocation, and binding to progesterone response elements (PREs) on target genes. This interaction modulates gene transcription, resulting in a wide range of cellular responses. In progesterone receptor-positive breast cancer cells, MPA has been shown to be an effective progestin, acting through both PR-A and PR-B isoforms.[3] The transcriptional profile of MPA largely overlaps with that of natural progesterone, although MPA may be a more potent activator.[3]

Androgen Receptor (AR) Pathway

MPA exhibits significant androgenic activity by binding to and activating the androgen receptor.[4][5] This interaction is responsible for some of the androgenic side effects observed clinically. In vitro studies in breast cancer cell lines have demonstrated that MPA can act as an AR agonist.[4] In cells expressing AR but lacking PR, MPA can inhibit cell proliferation through an AR-mediated pathway.[6] The transcriptional effects of MPA via the AR show extensive overlap with those of dihydrotestosterone (B1667394) (DHT), indicating a shared gene regulatory network.[3]

Estrogen Receptor (ER) Pathway

The interaction of MPA with the estrogen receptor pathway is more complex and often indirect. While MPA does not bind directly to the estrogen receptor with high affinity, it can modulate ER signaling. In human breast tissue explants, MPA treatment has been shown to down-regulate the expression of both estrogen receptor alpha (ERα) and progesterone receptors.[7] Furthermore, MPA can influence the cross-talk between ER and other steroid hormone receptors, thereby affecting estrogen-mediated cellular processes.

Quantitative Data on MPA-Receptor Interactions

The following tables summarize quantitative data from various in vitro studies on the effects of MPA on hormone receptor-mediated processes.

Cell Line	Receptor Status	MPA Concentration	Effect	Reference
MFM-223	ER-, PR-, AR+	10 nM	Inhibition of proliferation	[6]
T-47D	ER+, PR+	0.04 nM (for 20% inhibition)	Inhibition of growth	[8]
ZR-75-1	ER+, PR+	>100 nM (for 20% inhibition)	Inhibition of growth	[8]
T-47D, MCF-7, ZR 75-1, BT 474, MDA-MB-361	ER+, PR+	Not specified	Significant inhibition of growth	[8]
T-47D	Not specified	100 nM	Increased cell migration by 54%	[9]

Assay	Cell Line	MPA Concentration	Result	Reference
Reporter Gene Assay (MMTV-CAT)	MDA-MB-453, CV-1	1 nM	Increased androgen-responsive reporter gene activity (fully inhibited by 1 µM anandron)	[4]
Reporter Gene Assay (MMTV-CAT)	ZR-75-1	1 nM	Increased androgen-responsive reporter gene activity (partially inhibited by 1 µM anandron)	[4]
[3H]MPA Binding Assay	MDA-MB-453 (PR-/AR+)	Not specified	Specific, high-affinity binding to AR	[4]
[3H]MPA Binding Assay	ZR-75-1 (PR+/AR+)	Not specified	Partial competition by androgens, suggesting binding to both AR and PR	[4]
Antibody Production Assay	Murine Splenocytes	10⁻⁹ M and 10⁻¹⁰ M	Significant enhancement of specific IgG antibody production	[10]

Experimental Protocols

Cell Culture and Proliferation Assays

• Cell Lines: Human breast cancer cell lines such as T-47D, MCF-7, ZR-75-1 (ER+/PR+), and MFM-223 (ER-/PR-/AR+) are commonly used.[6][8]

• Culture Conditions: Cells are typically maintained in a standard culture medium (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics, at 37°C in a humidified atmosphere with 5% CO₂. For hormone treatment experiments, cells are often switched to a phenol (B47542) red-free medium with charcoal-stripped FBS to minimize the influence of exogenous hormones.

• Proliferation Assays:

  • Direct Cell Counting: Cells are seeded in multi-well plates, treated with various concentrations of MPA, and cell numbers are determined at different time points using a hemocytometer or an automated cell counter.

  • MTT/XTT Assay: These colorimetric assays measure the metabolic activity of viable cells as an indicator of cell proliferation.

  • BrdU Incorporation: This assay measures the incorporation of bromodeoxyuridine (BrdU) into newly synthesized DNA during the S-phase of the cell cycle, providing a direct measure of DNA synthesis.

Receptor Binding Assays

• Principle: These assays quantify the binding affinity of a ligand (in this case, radiolabeled MPA) to its receptor.

• Protocol:

  • Preparation of Cytosol: Cells are harvested and homogenized to prepare a cytosolic fraction containing the hormone receptors.

  • Incubation: The cytosol is incubated with increasing concentrations of radiolabeled MPA ([³H]MPA) in the presence or absence of a large excess of unlabeled MPA (to determine non-specific binding).

  • Separation: Bound and free radioligand are separated using methods like dextran-coated charcoal or hydroxylapatite.

  • Quantification: The radioactivity of the bound fraction is measured using a scintillation counter.

  • Data Analysis: Scatchard analysis is often used to determine the binding affinity (Kd) and the number of binding sites (Bmax). Competition binding assays, where a fixed concentration of [³H]MPA is competed with increasing concentrations of unlabeled ligands (e.g., DHT, progesterone), are used to determine the relative binding affinities for different receptors.[4]

Reporter Gene Assays

• Principle: These assays measure the transcriptional activity of a hormone receptor in response to a ligand.

• Protocol:

  • Cell Transfection: Cells are transiently transfected with two plasmids: an expression vector for the hormone receptor of interest (e.g., AR) and a reporter plasmid containing a hormone-responsive promoter (e.g., MMTV) driving the expression of a reporter gene (e.g., luciferase or chloramphenicol (B1208) acetyltransferase - CAT).[4]

  • Hormone Treatment: Transfected cells are treated with MPA or other hormones.

  • Cell Lysis and Assay: Cells are lysed, and the activity of the reporter enzyme is measured using a luminometer (for luciferase) or by measuring the conversion of a substrate (for CAT).

  • Normalization: Reporter activity is often normalized to the expression of a co-transfected control plasmid (e.g., expressing β-galactosidase) to account for variations in transfection efficiency.

Signaling Pathways and Visualizations

The following diagrams illustrate the key signaling pathways of MPA.

Caption: MPA binds to the cytoplasmic Progesterone Receptor, leading to its dimerization, nuclear translocation, and regulation of target gene expression.

Caption: MPA acts as an agonist for the Androgen Receptor, initiating a signaling cascade that modulates androgen-responsive genes.

Caption: A generalized workflow for a reporter gene assay to measure MPA-induced hormone receptor activity.

References

• 1. researchgate.net [researchgate.net]
• 2. Anti-proliferative transcriptional effects of medroxyprogesterone acetate in estrogen receptor positive breast cancer cells are predominantly mediated by the progesterone receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Androgen receptor agonist activity of the synthetic progestin, medroxyprogesterone acetate, in human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Androgen and glucocorticoid receptor-mediated inhibition of cell proliferation by medroxyprogesterone acetate in ZR-75-1 human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Medroxyprogesterone acetate inhibits the proliferation of estrogen- and progesterone-receptor negative MFM-223 human mammary cancer cells via the androgen receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of estradiol and medroxyprogesterone acetate on morphology, proliferation and apoptosis of human breast tissue in organ cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [PDF] Effect of medroxyprogesterone acetate on proliferation and cell cycle kinetics of human mammary carcinoma cells. | Semantic Scholar [semanticscholar.org]
• 9. Comparative actions of progesterone, medroxyprogesterone acetate, drospirenone and nestorone on breast cancer cell migration and invasion - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Medroxyprogesterone acetate enhances in vivo and in vitro antibody production - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacokinetics and metabolism of Medroxyprogesterone caproate in animal models

An In-depth Technical Guide on the Pharmacokinetics and Metabolism of Medroxyprogesterone (B1676146) Acetate (B1210297) in Animal Models

Preface: Medroxyprogesterone Caproate vs. Medroxyprogesterone Acetate

Initial research into the pharmacokinetics and metabolism of Medroxyprogesterone Caproate (MPC) has revealed a critical distinction. Medroxyprogesterone caproate was synthesized in 1958 but was never marketed for medical use.[1][2] Consequently, there is a significant lack of published scientific literature regarding its pharmacokinetic and metabolic profiles in animal models. It is often confused in literature with Medroxyprogesterone Acetate (MPA) or Hydroxyprogesterone Caproate (OHPC).[1][2]

Given the scarcity of data on Medroxyprogesterone Caproate, this technical guide will focus on the widely studied and clinically relevant compound, Medroxyprogesterone Acetate (MPA) . The following sections provide a comprehensive overview of the pharmacokinetics and metabolism of MPA in various animal models, adhering to the requested in-depth technical format.

Introduction to Medroxyprogesterone Acetate (MPA)

Medroxyprogesterone acetate is a synthetic progestin with a long history of use in medicine.[3] It is utilized for various therapeutic purposes, including as a long-acting contraceptive, in hormone replacement therapy, and for the treatment of certain types of cancer.[3] Its efficacy and safety are intrinsically linked to its pharmacokinetic and metabolic properties, which have been extensively studied in a range of animal models to understand its absorption, distribution, metabolism, and excretion (ADME).

Pharmacokinetics of Medroxyprogesterone Acetate in Animal Models

The pharmacokinetic profile of MPA has been characterized in several animal species, including rats, dogs, and monkeys. These studies reveal species-specific differences in drug handling and provide valuable data for preclinical safety and efficacy assessments.

Quantitative Pharmacokinetic Data

The following tables summarize key pharmacokinetic parameters of MPA in different animal models.

Table 1: Pharmacokinetics of Medroxyprogesterone Acetate in Dogs

Dosage and Route	Cmax	Tmax	AUC	Half-life (t½)	Absolute Bioavailability	Reference
1 mg (single IV)	-	-	-	0.3 h, 1.8 h, 21.6 h (triexponential decay)	-	[4]
2.5 mg (single oral)	Dose-linear	Not a simple first-order process	Dose-linear	-	27%	[4]
5 mg (single oral)	Dose-linear	Not a simple first-order process	Dose-linear	-	27%	[4]
10 mg (single oral)	Dose-linear	Not a simple first-order process	Dose-linear	-	27%	[4]

Table 2: Pharmacokinetics of Medroxyprogesterone Acetate in Rats

Dosage and Route	Cmax	Tmax	AUC	Half-life (t½)	Notes	Reference
0.2 mg/kg (single oral)	Not dose-linear	-	Not dose-linear	-	Self-induced metabolism observed	[4]
1 mg/kg (single oral)	Not dose-linear	-	Not dose-linear	-	Self-induced metabolism observed	[4]
5 mg/kg (single oral)	Not dose-linear	-	Not dose-linear	-	Self-induced metabolism observed	[4]
20 mg/kg (single oral)	Not dose-linear	-	Not dose-linear	-	Self-induced metabolism observed	[4]
0.2 mg/kg (14 daily oral)	Not dose-linear	-	Not dose-linear	-	Self-induced metabolism observed	[4]
5 mg/kg (14 daily oral)	Not dose-linear	-	Not dose-linear	-	Self-induced metabolism observed	[4]
20 mg/kg (14 daily oral)	Not dose-linear	-	Not dose-linear	-	Self-induced metabolism observed	[4]
Intravenous	-	-	-	-	Hepatic intrinsic clearance of 293 L/h per kg	[5]

Table 3: Pharmacokinetics of Medroxyprogesterone Acetate in Monkeys

Species	Dosage and Route	Cmax	Tmax	Metabolic Clearance Rate (MCR)	Reference
Rhesus Monkey	Single injection	-	-	201 +/- 19 L/day (42.2 +/- 4.0 L/day/kg)	[6]
Cynomolgus Monkey	25 mg/kg IM	10-14 ng/ml	37-50 days	-	[7]
Cynomolgus Monkey	100 mg/kg IM	Highly variable	Highly variable	-	[7]

Metabolism of Medroxyprogesterone Acetate in Animal Models

The metabolism of MPA is a crucial determinant of its biological activity and clearance. In rats, the liver is a primary site of MPA metabolism.

Hepatic Metabolism in Rats

Studies in female rats have shown that MPA metabolism is primarily catalyzed by cytochrome P450 (CYP) enzymes. Specifically, CYP3A1 appears to be the main enzyme involved in the metabolism of MPA in the liver microsomes of female rats.[8] Other isoforms such as CYP3A2 and CYP2A2 can also metabolize MPA, but they are male-specific.[8]

MPA administration in rats has been shown to induce hepatic drug-metabolizing enzymes.[9] Treatment with MPA leads to significant increases in the levels of cytochrome P-450 and b5, as well as the activities of benzo[a]pyrene (B130552) hydroxylase, UDP-glucuronosyltransferase, and NADPH-Cyt c reductase.[9] This induction of metabolic enzymes can lead to the self-induced metabolism observed in pharmacokinetic studies in rats.[4]

Metabolic Pathways

While specific metabolic products of MPA in rats have not been fully elucidated, the involvement of CYP3A enzymes suggests that hydroxylation is a key metabolic pathway. The overall metabolism has been studied by measuring the disappearance of the parent drug in in vitro systems.[8]

Caption: Metabolic pathway of Medroxyprogesterone Acetate in rats.

Experimental Protocols

Detailed methodologies are essential for the replication and interpretation of scientific findings. The following sections describe the experimental protocols used in key studies on the pharmacokinetics and metabolism of MPA in animal models.

Pharmacokinetic Study in Dogs and Rats

• Animal Models: Male and female dogs and rats were used.

• Drug Administration:

  • Dogs: Single oral doses of 2.5, 5, and 10 mg of MPA and a single intravenous dose of 1 mg of MPA were administered.[4]

  • Rats: Single oral doses of 0.2, 1, 5, and 20 mg/kg of MPA and multiple oral doses (14 daily doses) of 0.2, 5, and 20 mg/kg of MPA were given.[4]

• Sample Collection: Blood samples were collected at various time points post-administration.

• Analytical Method: Plasma concentrations of MPA were determined by radioimmunoassay.[4]

• Data Analysis:

  • Dogs: Intravenous data were analyzed using a triexponential decay model.[4] Oral data were analyzed using a Loo-Riegelman analysis and the Weibull Function to characterize absorption.[4]

  • Rats: A non-compartmental approach was used to analyze the plasma concentration data.[4]

Caption: Experimental workflow for pharmacokinetic studies in dogs and rats.

Metabolic Clearance Rate Study in Rhesus Monkeys

• Animal Model: Nine female Rhesus monkeys were used.[6]

• Drug Preparation: 3H-medroxyprogesterone acetate was synthesized by selective catalytic tritiation.[6]

• Drug Administration: A single injection of 3H-MPA was administered.[6]

• Data Analysis: The metabolic clearance rate of MPA was determined using the single injection technique.[6]

In Vitro Metabolism Study in Rats

• Methodology: The overall metabolism of MPA was determined by measuring the disappearance of the parent drug from an incubation mixture with rat liver microsomes.[8]

• Enzyme Identification: Recombinant rat CYP enzymes were used to identify the specific enzymes responsible for MPA metabolism.[8]

• Enzyme Kinetics: The intrinsic clearance of MPA was determined in the presence and absence of CYP inducers.[8]

Caption: Experimental workflow for in vitro metabolism studies in rats.

Conclusion

The pharmacokinetics and metabolism of Medroxyprogesterone Acetate have been extensively investigated in various animal models, providing a solid foundation for understanding its disposition in biological systems. In rats, MPA exhibits non-linear pharmacokinetics due to self-induced metabolism, primarily driven by the induction of hepatic CYP enzymes, with CYP3A1 playing a key role in female rats. In dogs, the oral absorption of MPA is dose-linear with an absolute bioavailability of approximately 27%. Studies in monkeys have provided valuable data on its metabolic clearance rate.

While this guide provides a comprehensive overview of MPA, it is important to reiterate the significant lack of data for Medroxyprogesterone Caproate. Future research would be necessary to characterize the ADME properties of MPC should it ever be considered for clinical development. The detailed protocols and summarized data presented herein for MPA serve as a valuable resource for researchers, scientists, and drug development professionals working with this important progestin.

References

• 1. Medroxyprogesterone caproate [medbox.iiab.me]
• 2. Medroxyprogesterone caproate - Wikipedia [en.wikipedia.org]
• 3. Medroxyprogesterone acetate - Wikipedia [en.wikipedia.org]
• 4. Medroxyprogesterone acetate enhances in vivo and in vitro antibody production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics of 9alpha-fluoromedroxyprogesterone acetate in rats: comparison with medroxyprogesterone acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vitro metabolism of progestins. III. The metabolic clearance rate of medroxyprogesterone acetate in monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Embryotoxicity of a single dose of medroxyprogesterone acetate (MPA) and maternal serum MPA concentrations in cynomolgus monkey (Macaca fascicularis) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Metabolism of medroxyprogesterone acetate (MPA) via CYP enzymes in vitro and effect of MPA on bleeding time in female rats in dependence on CYP activity in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The effect of medroxyprogesterone acetate on the hepatic drug-metabolizing enzymes in normal and protein-deficient female rats - PubMed [pubmed.ncbi.nlm.nih.gov]

The Dawn of a Potent Progestin: The Early Discovery and Development of Medroxyprogesterone Caproate

An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide delves into the early discovery and development of Medroxyprogesterone Caproate (MPC), a potent synthetic progestin synthesized in 1958. While its close analogue, Medroxyprogesterone Acetate (B1210297) (MPA), became a widely used pharmaceutical, MPC itself was never commercially marketed. This document outlines the initial synthesis of MPC, drawing from the seminal work of the Upjohn Company, and provides a comparative analysis of its anticipated biological activity based on contemporaneous studies of related 17α-hydroxyprogesterone esters. The guide details the experimental context of the era, including the standard assays for progestational potency, and explores the likely signaling pathways through which MPC would exert its effects. Due to the scarcity of publicly available preclinical data on MPC, this guide leverages information on MPA and other relevant progestins to provide a comprehensive understanding of its potential pharmacological profile.

Introduction: The Quest for Potent, Long-Acting Progestins

The 1950s marked a period of intense innovation in steroid chemistry, driven by the desire to develop more potent and orally active hormonal agents. Following the isolation and synthesis of progesterone (B1679170), the focus shifted to creating synthetic analogues with improved pharmacokinetic and pharmacodynamic properties. The Upjohn Company was a key player in this field, undertaking extensive research into the modification of the progesterone molecule.[1][2][3] This research led to the discovery of a new class of highly potent progestins: the 6α-methyl-17α-hydroxyprogesterone 17-acylates.

Within this class, Medroxyprogesterone Acetate (MPA) emerged as a clinical success. However, the initial 1958 publication by Babcock and colleagues at Upjohn also described the synthesis of other esters, including Medroxyprogesterone Caproate (MPC).[4] Despite its early synthesis, MPC was never brought to market, and as a result, a comprehensive body of preclinical and clinical data is not available in the public domain. This guide aims to reconstruct the early developmental history of MPC, providing a detailed look at its synthesis and a data-driven estimation of its biological activity.

Synthesis of Medroxyprogesterone Caproate

The synthesis of Medroxyprogesterone Caproate (6α-Methyl-17α-hydroxyprogesterone 17-caproate) was part of a broader investigation into the effects of acylation on the potency of 6α-methyl-17α-hydroxyprogesterone.

General Synthetic Pathway

The synthesis of 17α-hydroxyprogesterone esters, including the caproate, typically involves the esterification of the 17α-hydroxyl group of a progesterone derivative. While the specific, detailed protocol for MPC from the original 1958 publication is not widely accessible, a general methodology for the synthesis of similar 17α-hydroxyprogesterone esters from that era can be outlined.

The likely precursor for the synthesis of MPC is 6α-methyl-17α-hydroxyprogesterone. The final step in the synthesis would be the esterification of the 17α-hydroxyl group with caproic acid or a reactive derivative thereof.

Caption: General synthetic pathway to Medroxyprogesterone Caproate.

Experimental Protocol (Inferred)

Based on established methods for the synthesis of related steroid esters, the following is an inferred experimental protocol for the synthesis of Medroxyprogesterone Caproate.

Step 1: Methylation of 17α-Hydroxyprogesterone The introduction of a methyl group at the 6α position of 17α-hydroxyprogesterone was a key innovation by the Upjohn scientists. This structural modification was found to significantly enhance progestational activity.

Step 2: Esterification of 6α-Methyl-17α-hydroxyprogesterone The final step involves the acylation of the 17α-hydroxyl group.

• Reactants: 6α-methyl-17α-hydroxyprogesterone, caproic anhydride (or caproyl chloride), and a catalyst (e.g., p-toluenesulfonic acid) in a suitable solvent (e.g., pyridine (B92270) or benzene).

• Procedure: The reactants would be heated to drive the esterification reaction. The progress of the reaction would likely have been monitored by techniques available at the time, such as melting point determination of isolated intermediates.

• Purification: The crude Medroxyprogesterone Caproate would then be purified by recrystallization from a suitable solvent to yield the final product.

Biological Activity and Potency

Direct quantitative data on the biological activity of Medroxyprogesterone Caproate is scarce. However, its progestational potency can be inferred from studies on related compounds and the known structure-activity relationships of 17α-hydroxyprogesterone esters.

The Clauberg Test: A Measure of Progestational Potency

In the 1950s, the standard bioassay for determining progestational activity was the Clauberg test.[5][6][7] This in vivo assay measures the ability of a compound to induce a secretory endometrium in immature female rabbits primed with estrogen. The potency of a test compound is typically compared to that of progesterone.

Expected Potency of Medroxyprogesterone Caproate

The work by Babcock et al. demonstrated that the introduction of a 6α-methyl group significantly increased progestational activity. Furthermore, the nature of the ester at the 17α-position was shown to modulate this activity, generally increasing both potency and duration of action.

Table 1: Comparative Progestational Activity of 17α-Hydroxyprogesterone Derivatives (Inferred)

Compound	Relative Potency (Subcutaneous) vs. Progesterone (Inferred)
Progesterone	1x
17α-Hydroxyprogesterone	Weak
Medroxyprogesterone Acetate (MPA)	High
Medroxyprogesterone Caproate (MPC)	High (Potentially similar to or greater than MPA)

Note: This table is based on qualitative descriptions from the literature of the time and the known high potency of MPA. Specific quantitative values for MPC are not available.

It is reasonable to infer that MPC would exhibit high progestational activity, likely comparable to or even exceeding that of MPA, particularly in terms of duration of action due to the longer carbon chain of the caproate ester.

Mechanism of Action and Signaling Pathways

As a synthetic progestin, Medroxyprogesterone Caproate would exert its biological effects primarily through its interaction with the progesterone receptor (PR).

Progesterone Receptor Signaling

Caption: Progesterone receptor signaling pathway for Medroxyprogesterone Caproate.

Upon entering a target cell, MPC would bind to the progesterone receptor in the cytoplasm, causing the dissociation of heat shock proteins. The activated MPC-PR complex would then translocate to the nucleus, dimerize, and bind to progesterone response elements (PREs) on the DNA. This binding would modulate the transcription of target genes, leading to the physiological effects of progestins, such as the transformation of the endometrium.

Off-Target Effects

It is also important to consider that, like many synthetic steroids, MPC could potentially interact with other steroid receptors, such as the androgen and glucocorticoid receptors. The extent of this cross-reactivity for MPC has not been documented, but it is a known characteristic of MPA.[8]

Conclusion

Medroxyprogesterone Caproate represents an early and important step in the development of highly potent, long-acting synthetic progestins. Although it was synthesized in 1958 by the innovative team at the Upjohn Company, it was ultimately overshadowed by its acetate counterpart and never reached the market. This technical guide has provided a comprehensive overview of its likely synthesis, inferred biological activity, and expected mechanism of action based on the scientific context of its discovery. While a lack of dedicated preclinical studies limits a definitive quantitative assessment, the available evidence from related compounds strongly suggests that MPC was a highly potent progestin. Further historical research into the archives of the Upjohn Company may yet reveal more specific data on this intriguing, albeit commercially undeveloped, steroidal compound.

References

• 1. acs.org [acs.org]
• 2. acs.org [acs.org]
• 3. chemicalmarket.net [chemicalmarket.net]
• 4. 17α-Hydroxyprogesterone [medbox.iiab.me]
• 5. Medroxyprogesterone acetate enhances in vivo and in vitro antibody production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacology of Contraceptive Steroids | GLOWM [glowm.com]
• 7. CN104017041A - Synthesis method of hydroxyprogesterone caproate - Google Patents [patents.google.com]
• 8. Steroids, the steroid community, and Upjohn in perspective: a profile of innovation - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Medroxyprogesterone Caproate: Structural Analogues and Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of medroxyprogesterone (B1676146) caproate (MPC), its structural analogues, and derivatives. It delves into their synthesis, mechanism of action, structure-activity relationships, and the experimental protocols used for their evaluation. This document is intended to serve as a valuable resource for professionals engaged in the research and development of steroidal drugs, particularly in the field of progestins.

Introduction to Medroxyprogesterone Caproate and its Analogues

Medroxyprogesterone caproate (MPC) is a synthetic progestin, a class of steroid hormones that mimic the effects of the natural hormone progesterone (B1679170). As a derivative of 17α-hydroxyprogesterone, MPC is characterized by a caproate (hexanoate) ester at the 17α position and a methyl group at the 6α position of the steroid nucleus. While MPC itself has not been marketed, its close analogue, medroxyprogesterone acetate (B1210297) (MPA), is a widely used pharmaceutical.

The core structure of these compounds allows for various modifications to modulate their pharmacokinetic and pharmacodynamic properties. Structural analogues and derivatives of MPC typically involve alterations at two primary sites:

• The 17α-ester group: The length and nature of the ester chain significantly influence the compound's lipophilicity and, consequently, its duration of action when administered parenterally.

• The 6-position of the steroid ring: Substitutions at this position can affect the compound's progestational and androgenic activity.

Analogues of MPC include other esters of medroxyprogesterone, such as the acetate, as well as other 17α-hydroxyprogesterone derivatives like chlormadinone (B195047) acetate, megestrol (B1676162) acetate, and cyproterone (B1669671) acetate.[1]

Synthesis of Medroxyprogesterone Caproate and Derivatives

The synthesis of medroxyprogesterone caproate and its derivatives generally starts from 17α-hydroxyprogesterone. The synthetic strategy involves two key transformations: the introduction of the 6α-methyl group and the esterification of the 17α-hydroxyl group. A representative synthetic approach for a compound like medroxyprogesterone acetate (MPA), which is structurally very similar to MPC, is outlined below.

A common synthetic route to MPA involves the following steps:

• Ketalation: The 3-keto group of 17α-hydroxyprogesterone is protected as a ketal, typically using ethylene (B1197577) glycol in the presence of an acid catalyst like p-toluenesulfonic acid.[2]

• Epoxidation: The protected intermediate undergoes epoxidation at the 5,6-double bond.[2]

• Grignard Reaction: A Grignard reagent, such as methylmagnesium bromide, is used to open the epoxide ring, introducing a methyl group at the 6β-position and a hydroxyl group at the 5α-position.[2]

• Deprotection and Dehydration: The ketal protecting group is removed, and the 5α-hydroxyl group is eliminated to regenerate the 4,5-double bond, leading to the formation of 6α-methyl-17α-hydroxyprogesterone.[2]

• Esterification: The final step is the esterification of the 17α-hydroxyl group with the desired acyl chloride or anhydride (B1165640) (e.g., caproyl chloride for MPC) in the presence of a base.

Mechanism of Action: Progesterone Receptor Signaling

Medroxyprogesterone caproate and its analogues exert their biological effects primarily by acting as agonists for the progesterone receptor (PR). The PR, a member of the nuclear receptor superfamily, mediates the effects of progesterone through two main signaling pathways: a classical genomic pathway and a rapid non-genomic pathway.

Genomic Signaling Pathway

The genomic pathway involves the regulation of gene expression. In its inactive state, the PR resides in the cytoplasm in a complex with heat shock proteins (HSPs). Upon binding of a progestin ligand like MPC, the receptor undergoes a conformational change, dissociates from the HSPs, and dimerizes. The activated receptor-ligand complex then translocates to the nucleus, where it binds to specific DNA sequences known as progesterone response elements (PREs) in the promoter regions of target genes. This binding initiates the recruitment of co-activators or co-repressors, leading to the modulation of gene transcription and subsequent protein synthesis. This process typically occurs over hours to days.

Genomic Progesterone Receptor Signaling Pathway.

Non-Genomic Signaling Pathway

In addition to the classical genomic pathway, progestins can also elicit rapid cellular responses through non-genomic signaling. This pathway is initiated at the cell membrane where a subpopulation of PRs can interact with signaling molecules. A key event in this pathway is the rapid activation of Src tyrosine kinase, which in turn triggers the mitogen-activated protein kinase (MAPK) cascade, including the ERK1/2 pathway.[3][4] This rapid signaling can influence various cellular processes, including cell proliferation and survival, and can also modulate the activity of the genomic signaling pathway.

Non-Genomic Progesterone Receptor Signaling Pathway.

Quantitative Data and Structure-Activity Relationships

The biological activity of medroxyprogesterone caproate analogues is determined by their affinity for the progesterone receptor and their subsequent ability to activate it. The structure-activity relationship (SAR) for this class of compounds is complex, but some general trends have been observed.

Table 1: Relative Binding Affinity (RBA) of Selected Progestins for the Progesterone Receptor (PR)

Compound	RBA (%) vs. Progesterone	Reference
Progesterone	100	By definition
Medroxyprogesterone Acetate (MPA)	Varies by study	[5]
17α-Hydroxyprogesterone Caproate (OHPC)	26-30	[6]

Note: RBA values can vary between studies due to different experimental conditions (e.g., receptor source, radioligand used).

Structure-Activity Relationship Insights:

• 17α-Ester: The ester group at the 17α-position is crucial for potent progestational activity. The length of the ester chain affects the compound's pharmacokinetic profile, with longer chains generally leading to a longer duration of action.

• 6α-Methyl Group: The presence of a 6α-methyl group, as in medroxyprogesterone derivatives, generally enhances progestational activity and can also influence androgenic side effects.[7]

• 6-Substituents: Other substitutions at the 6-position can have varied effects. For instance, a 6-chloro or 6-dehydro modification can alter the hormonal profile of the compound.[7]

Experimental Protocols

The evaluation of medroxyprogesterone caproate analogues and derivatives involves a series of in vitro and in vivo assays to determine their binding affinity, potency, and efficacy. Below are detailed methodologies for two key in vitro assays.

Progesterone Receptor Competitive Binding Assay (Radioligand-Based)

This assay measures the ability of a test compound to compete with a radiolabeled progestin for binding to the progesterone receptor.

Materials:

• Receptor Source: Cytosol from T47D human breast cancer cells, which endogenously express high levels of PR.

• Radioligand: [³H]-Progesterone or a synthetic high-affinity progestin like [³H]-R5020.

• Assay Buffer: Tris-HCl buffer containing molybdate, glycerol, and dithiothreitol (B142953) to stabilize the receptor.

• Dextran-Coated Charcoal (DCC): To separate bound from free radioligand.

• Scintillation Cocktail and Counter.

Procedure:

• Receptor Preparation: T47D cells are cultured, harvested, and homogenized. The cytosol fraction containing the PR is obtained by ultracentrifugation.

• Assay Setup: A series of dilutions of the test compound (e.g., MPC analogue) are prepared.

• Incubation: The receptor preparation is incubated with a fixed concentration of the radioligand and varying concentrations of the test compound or unlabeled progesterone (for standard curve). Incubations are typically carried out at 4°C for 18-24 hours to reach equilibrium.

• Separation: DCC is added to the incubation tubes to adsorb the unbound radioligand. The tubes are then centrifuged to pellet the charcoal.

• Quantification: The supernatant, containing the receptor-bound radioligand, is mixed with scintillation cocktail, and the radioactivity is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki (inhibition constant) can then be calculated using the Cheng-Prusoff equation.

Alkaline Phosphatase (ALP) Induction Assay in T47D Cells

This cell-based functional assay measures the progestational activity of a compound by quantifying the induction of alkaline phosphatase, an enzyme whose expression is upregulated by progestins in T47D cells.[8][9]

Materials:

• Cell Line: T47D human breast cancer cells.

• Cell Culture Medium: RPMI 1640 supplemented with fetal bovine serum.

• Test Compounds: Medroxyprogesterone caproate analogues and a reference progestin (e.g., progesterone or R5020).

• ALP Substrate: p-Nitrophenyl phosphate (B84403) (pNPP).

• Assay Buffer: Glycine or Tris-HCl buffer.

• Microplate Reader.

Procedure:

• Cell Seeding: T47D cells are seeded in 96-well plates and allowed to attach.

• Compound Treatment: The cells are treated with various concentrations of the test compounds for a period of 24-72 hours.

• Cell Lysis: The cell culture medium is removed, and the cells are lysed to release the intracellular ALP.

• Enzyme Assay: The cell lysate is incubated with the pNPP substrate. ALP catalyzes the hydrolysis of pNPP to p-nitrophenol, which is a yellow-colored product.

• Measurement: The absorbance of the p-nitrophenol is measured at 405 nm using a microplate reader.

• Data Analysis: The concentration of the test compound that produces 50% of the maximal ALP induction (EC50) is determined to assess its potency.

Drug Discovery and Development Workflow

The development of new medroxyprogesterone caproate analogues follows a structured drug discovery and development pipeline.

Steroidal Drug Discovery and Development Workflow.

This workflow begins with the identification of the biological target, in this case, the progesterone receptor. Lead compounds are then designed and synthesized based on structure-activity relationships. These compounds undergo rigorous in vitro screening to assess their binding affinity and functional activity. Promising candidates are then advanced to in vivo models to evaluate their efficacy, pharmacokinetics, and pharmacodynamics. Successful compounds from in vivo studies enter preclinical development, which includes toxicology and formulation studies, before proceeding to clinical trials in humans and, ultimately, regulatory approval.[10][11]

Conclusion

Medroxyprogesterone caproate and its structural analogues represent a significant class of synthetic progestins with diverse therapeutic applications. A thorough understanding of their synthesis, mechanism of action, and structure-activity relationships is crucial for the development of new and improved progestational agents. The experimental protocols and workflows outlined in this guide provide a framework for the systematic evaluation of these compounds, facilitating the discovery of novel drug candidates with optimized efficacy and safety profiles. As research in this area continues, a deeper understanding of the nuances of progesterone receptor signaling will undoubtedly pave the way for the next generation of progestin-based therapies.

References

• 1. Synthesis of [1,2-3H2]medroxyprogesterone acetate (17-alpha-acetoxy-6-alpha-methyl[1,2-3H2]pregn-4-ene-3,20-dione) and [1,2-3H2]megestrol acetate (17-alpha-acetoxy-6-methyl[1,2-3H2]pregna-4,6-diene-3,20-dione) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Types of Progestin (Progesterone) Pills [verywellhealth.com]
• 3. Non-genomic mechanisms of progesterone action in the brain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Communication between genomic and non-genomic signaling events coordinate steroid hormone actions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The relationship between affinity of progestins and antiprogestins for the progesterone receptor in breast cancer cells (ZR-PR-LT) and ability to down-regulate the receptor: evidence for heterospecific receptor modulation via the glucocorticoid receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A quantitative reexamination of structure-activity relationships in the delta6-6-substituted progesterone series - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structure-activity relationships of progesterone derivatives that bind to the digitalis receptor: modifications in A and B rings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Progesterone Receptor Competitor Assay Kit, Red - Creative BioMart [creativebiomart.net]
• 10. What are the major steps in the process of drug discovery? [dotmatics.com]
• 11. Streamlined Process Opens Drug Development to a New Class of Steroids | Dartmouth [home.dartmouth.edu]

An In-depth Technical Guide to the Molecular Structure and Chemical Properties of Medroxyprogesterone Caproate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Medroxyprogesterone (B1676146) caproate (MPC) is a synthetic progestin, representing a derivative of 17α-hydroxyprogesterone.[1] As a progestogen ester, it is structurally and functionally related to other progestins such as medroxyprogesterone acetate (B1210297) (MPA) and hydroxyprogesterone (B1663944) caproate (OHPC).[1] Synthesized in 1958, MPC has been a subject of scientific interest, although it has not been commercially marketed.[1] This technical guide provides a comprehensive overview of the molecular structure, chemical properties, mechanism of action, and analytical methodologies pertaining to Medroxyprogesterone Caproate.

Molecular Structure and Identification

Medroxyprogesterone caproate is characterized by a steroidal backbone, a caproate (hexanoate) ester at the 17α position, and a methyl group at the 6α position. This specific stereochemistry and esterification contribute to its progestogenic activity and pharmacokinetic profile.

Identifier	Value
IUPAC Name	[(6S,8R,9S,10R,13S,14S,17R)-17-Acetyl-6,10,13-trimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] hexanoate[2]
Chemical Formula	C₂₈H₄₂O₄[1][2]
Molecular Weight	442.64 g/mol [1][2]
CAS Number	6678-23-5[1][2]
Synonyms	MPC, Medroxyprogesterone capronate, Medroxyprogesterone hexanoate, 6α-Methyl-17α-hydroxyprogesterone hexanoate[1]

Chemical and Physical Properties

The physicochemical properties of Medroxyprogesterone caproate are crucial for its formulation, stability, and absorption. While specific experimental data for some properties of MPC are limited, data from its close analogue, medroxyprogesterone acetate (MPA), can provide valuable insights.

Property	Value/Information
Melting Point	Data not available for Medroxyprogesterone caproate. For reference, the melting point of Medroxyprogesterone acetate is 206-207 °C.[3]
Boiling Point	Data not available.
Solubility	Soluble in organic solvents such as ethanol, methanol (B129727), and acetonitrile.[4] Sparingly soluble in aqueous buffers.
Stability	Stable under standard conditions. It is noted to be weakly sensitive to air and light and incompatible with strong oxidizing agents.[3]

Mechanism of Action and Signaling Pathways

As a progestin, Medroxyprogesterone caproate exerts its biological effects primarily by acting as an agonist of the progesterone (B1679170) receptor (PR).[5][6] The binding of MPC to the PR initiates a cascade of molecular events that modulate the expression of target genes.

Progesterone Receptor Signaling

The progesterone receptor, a member of the nuclear receptor superfamily, mediates the effects of progestins through both genomic and non-genomic signaling pathways.

• Genomic Signaling: Upon ligand binding, the progesterone receptor undergoes a conformational change, dissociates from heat shock proteins, dimerizes, and translocates to the nucleus. The receptor-ligand complex then binds to specific DNA sequences known as progesterone response elements (PREs) in the promoter regions of target genes, thereby regulating their transcription. This genomic pathway is responsible for the long-term effects of progestins.

• Non-Genomic Signaling: Progestins can also elicit rapid cellular responses through non-genomic pathways.[7] These actions are initiated at the cell membrane and involve the activation of intracellular signaling cascades, such as the MAPK and PI3K/Akt pathways.[5][8] These rapid signals can influence various cellular processes, including cell proliferation and survival.

Progesterone Receptor Signaling Pathway for MPC.

Metabolism

The metabolism of Medroxyprogesterone caproate is expected to be similar to that of Medroxyprogesterone acetate, which is primarily metabolized by the cytochrome P450 (CYP) family of enzymes in the liver. CYP3A4 is the main enzyme responsible for the hydroxylation of MPA. The resulting metabolites are then conjugated and excreted.

Simplified Metabolic Pathway of MPC.

Experimental Protocols

The analysis of Medroxyprogesterone caproate in various matrices can be achieved using chromatographic techniques, often coupled with mass spectrometry for enhanced sensitivity and specificity. The following are generalized protocols that can be adapted for the analysis of MPC.

High-Performance Liquid Chromatography (HPLC)

A reversed-phase HPLC method is suitable for the quantification of Medroxyprogesterone caproate.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[9]

• Mobile Phase: A mixture of methanol and water (e.g., 55:45 v/v).[9] The exact ratio should be optimized for optimal separation.

• Flow Rate: Approximately 1.5 mL/min.[9]

• Detection: UV detection at approximately 240 nm.[9]

• Sample Preparation:

  • Dissolve the sample in the mobile phase to a known concentration (e.g., 25 µg/mL).[9]

  • Filter the solution through a 0.45 µm filter before injection.

• Quantification: Create a calibration curve using standard solutions of Medroxyprogesterone caproate of known concentrations.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For highly sensitive and specific quantification, especially in biological matrices, an LC-MS/MS method is recommended.

• Instrumentation: An HPLC system coupled to a triple quadrupole mass spectrometer.

• Chromatography: Utilize a C18 column with a gradient elution.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

  • A gradient program should be developed to ensure good separation.

• Ionization: Electrospray ionization (ESI) in positive ion mode.

• Mass Spectrometry: Operate in Multiple Reaction Monitoring (MRM) mode. Specific precursor and product ion transitions for Medroxyprogesterone caproate and an internal standard (e.g., Medroxyprogesterone acetate) must be determined.

• Sample Preparation (from plasma):

  • To a plasma sample, add an internal standard.

  • Perform liquid-liquid extraction with a suitable organic solvent (e.g., n-hexane or pentane).[10]

  • Vortex and centrifuge the sample.

  • Separate the organic layer and evaporate it to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for injection.

General Workflow for LC-MS/MS Analysis.

Conclusion

Medroxyprogesterone caproate is a synthetic progestin with a well-defined molecular structure that dictates its chemical properties and biological activity. Its primary mechanism of action is through the agonism of the progesterone receptor, leading to the modulation of gene expression via genomic and non-genomic signaling pathways. Understanding its physicochemical properties and metabolic fate is essential for any potential pharmaceutical development. The analytical methods outlined provide a robust framework for the accurate quantification and characterization of this compound in research and development settings.

References

• 1. Medroxyprogesterone caproate - Wikipedia [en.wikipedia.org]
• 2. Medroxyprogesterone caproate | C28H42O4 | CID 62997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Medroxyprogesterone Acetate | 71-58-9 [chemicalbook.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. adooq.com [adooq.com]
• 7. Non-genomic mechanisms of progesterone action in the brain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Differential signal transduction of progesterone and medroxyprogesterone acetate in human endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Quantitation of hydroxyprogesterone caproate, medroxyprogesterone acetate, and progesterone by reversed-phase high-pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Medroxyprogesterone Caproate: An In-Depth Technical Guide to Receptor Binding Affinity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Medroxyprogesterone (B1676146) caproate (MPC) is a synthetic progestin, an ester derivative of medroxyprogesterone. It is structurally related to the more well-known medroxyprogesterone acetate (B1210297) (MPA). Although synthesized in 1958, MPC was never commercially marketed.[1] This has resulted in a notable scarcity of direct research on its specific receptor binding profile. However, by examining data from structurally analogous compounds, particularly other 17α-hydroxyprogesterone esters like 17α-hydroxyprogesterone caproate (17-OHPC), and comparing it with the extensively studied MPA, we can infer a likely binding affinity profile for MPC.[2][3]

This technical guide provides a comprehensive overview of the receptor binding affinity of medroxyprogesterone caproate, with a focus on its interactions with key steroid hormone receptors: the progesterone (B1679170) receptor (PR), glucocorticoid receptor (GR), and androgen receptor (AR). Due to the limited direct data on MPC, this guide will present quantitative data for the closely related 17-OHPC and the extensively researched MPA to provide a robust comparative framework. Detailed experimental protocols for assessing receptor binding are provided, along with visualizations of key signaling pathways and experimental workflows.

Data Presentation: Receptor Binding Affinity

The following table summarizes the relative binding affinities (RBAs) of compounds structurally related to Medroxyprogesterone Caproate for the Progesterone, Glucocorticoid, and Androgen receptors.

Compound	Receptor	Relative Binding Affinity (%)	Notes
17α-Hydroxyprogesterone Caproate (17-OHPC)	Progesterone Receptor (Human, Recombinant B)	26% (of Progesterone)	A close structural analog of MPC.[2][4]
Progesterone Receptor (Human, Recombinant A)	30% (of Progesterone)	[2][4]
Glucocorticoid Receptor (Rabbit, Thymic)	4% (of Dexamethasone)	Demonstrates weak binding to GR.[2][4]
Medroxyprogesterone Acetate (MPA)	Progesterone Receptor	High Affinity	Frequently used as a reference progestin.[5]
Glucocorticoid Receptor	42% (of Dexamethasone)	Shows considerable binding to GR.[6]
Androgen Receptor	Binds with high affinity	Known to have androgenic effects.[5][7]
Progesterone	Progesterone Receptor	100%	Endogenous ligand, reference compound.[2]
Glucocorticoid Receptor	Weak binding	[2]
Dexamethasone	Glucocorticoid Receptor	100%	Synthetic glucocorticoid, reference compound.[6]

Experimental Protocols: Receptor Binding Assays

The determination of receptor binding affinity is typically accomplished through competitive binding assays. These assays measure the ability of a test compound (e.g., Medroxyprogesterone Caproate) to displace a labeled ligand from its receptor.

Competitive Radioligand Binding Assay

This is a widely used method to determine the binding affinity of a compound to a specific receptor.

Objective: To quantify the affinity of a test compound for a receptor by measuring its ability to compete with a radiolabeled ligand.

Materials:

• Receptor Source: Cytosolic fractions from tissues known to express the target receptor (e.g., uterus for PR, thymus for GR) or cell lines overexpressing the recombinant human receptor.[2][4]

• Radioligand: A high-affinity, radioactively labeled ligand for the target receptor (e.g., [³H]-Progesterone for PR, [³H]-Dexamethasone for GR, [³H]-R1881 for AR).

• Test Compound: Medroxyprogesterone Caproate or other progestins of interest.

• Assay Buffer: Buffer solution to maintain pH and protein stability.

• Scintillation Counter: To measure radioactivity.

Procedure:

• Preparation of Receptor: Homogenize the tissue or cells in a suitable buffer and centrifuge to obtain the cytosolic fraction containing the soluble receptors.

• Incubation: In a series of tubes, incubate a constant concentration of the radioligand and the receptor preparation with varying concentrations of the unlabeled test compound. Include control tubes with only the radioligand and receptor (total binding) and tubes with an excess of unlabeled ligand to determine non-specific binding.

• Separation of Bound and Free Ligand: After incubation to reach equilibrium, separate the receptor-bound radioligand from the free radioligand. This can be achieved by methods such as dextran-coated charcoal adsorption or filtration.

• Quantification: Measure the radioactivity of the bound fraction using a liquid scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC50 value. The Ki (inhibition constant) can then be calculated using the Cheng-Prusoff equation.

Fluorescence Polarization (FP) Based Assay

This is a homogeneous assay format that is well-suited for high-throughput screening.

Objective: To measure the binding of a test compound to a receptor by detecting changes in the polarization of fluorescent light.

Materials:

• Receptor: Purified recombinant receptor protein.

• Fluorescent Ligand: A fluorescently labeled ligand for the target receptor.

• Test Compound: Medroxyprogesterone Caproate or other compounds.

• Assay Buffer.

• Plate Reader: Capable of measuring fluorescence polarization.

Procedure:

• Assay Setup: In a microplate, add the fluorescent ligand and the receptor protein.

• Addition of Test Compound: Add varying concentrations of the test compound to the wells.

• Incubation: Incubate the plate to allow the binding reaction to reach equilibrium.

• Measurement: Measure the fluorescence polarization of each well using a plate reader. When the fluorescent ligand is bound to the larger receptor molecule, it tumbles slower, resulting in a higher polarization value. When displaced by the test compound, the free fluorescent ligand tumbles faster, leading to a lower polarization value.

• Data Analysis: The change in fluorescence polarization is used to determine the IC50 of the test compound.

Mandatory Visualizations

Experimental Workflow: Competitive Radioligand Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

Signaling Pathways

Caption: Canonical (genomic) progesterone receptor signaling pathway.

References

• 1. Medroxyprogesterone caproate - Wikipedia [en.wikipedia.org]
• 2. Comparison of progesterone and glucocorticoid receptor binding and stimulation of gene expression by progesterone, 17-alpha hydroxyprogesterone caproate (17-OHPC), and related progestins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydroxyprogesterone caproate - Wikipedia [en.wikipedia.org]
• 4. Comparison of progesterone and glucocorticoid receptor binding and stimulation of gene expression by progesterone, 17-alpha hydroxyprogesterone caproate, and related progestins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Androgen receptor agonist activity of the synthetic progestin, medroxyprogesterone acetate, in human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Binding of progestins to the glucocorticoid receptor. Correlation to their glucocorticoid-like effects on in vitro functions of human mononuclear leukocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Medroxyprogesterone acetate inhibits the proliferation of estrogen- and progesterone-receptor negative MFM-223 human mammary cancer cells via the androgen receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

A Preliminary Investigation into the Biological Activity of Medroxyprogesterone Acetate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Initial investigations for "Medroxyprogesterone caproate" (MPC) revealed a significant lack of available biological activity data, as this compound was synthesized but never commercially marketed. It is frequently confused with the widely studied and clinically utilized progestin, "Medroxyprogesterone acetate" (MPA). This guide therefore provides a comprehensive overview of the biological activity of Medroxyprogesterone Acetate (B1210297) (MPA) as a scientifically relevant and data-rich alternative.

Introduction

Medroxyprogesterone acetate (MPA) is a synthetic progestin, a derivative of 17α-hydroxyprogesterone, with potent progestational activity. It is widely used in various clinical applications, including contraception, hormone replacement therapy, and the treatment of certain cancers. MPA exerts its biological effects primarily through its interaction with steroid hormone receptors, acting as an agonist for the progesterone (B1679170) receptor (PR) and also exhibiting activity at the glucocorticoid (GR) and androgen receptors (AR). This promiscuity at the receptor level leads to a complex pharmacological profile, with a range of on-target and off-target effects. This technical guide provides a preliminary investigation into the biological activity of MPA, focusing on its interactions with these key nuclear receptors, the signaling pathways it modulates, and the experimental methodologies used to characterize its activity.

Quantitative Biological Activity of Medroxyprogesterone Acetate

The biological activity of Medroxyprogesterone Acetate has been quantified through various in vitro assays, determining its binding affinity and functional potency at the progesterone, glucocorticoid, and androgen receptors.

Receptor	Assay Type	Ligand/Agonist	Cell Line/System	Value	Reference(s)
Progesterone Receptor (PR)	Competitive Binding	[³H]MPA	MDA-MB-453 cytosol	Kd = 3.6 nM	[1]
Competitive Binding	[³H]ORG 2058	Canine Uterine Receptor	Ki ≈ ORG 2058 > Progesterone	[2]
Transcriptional Activation	MMTV-CAT Reporter	ZR-75-1 cells	1 nM MPA showed significant activation	[1]
Glucocorticoid Receptor (GR)	Competitive Binding	[³H]dexamethasone	Human GR	Ki = 10.8 nM	[3]
Relative Binding Affinity	Dexamethasone (100%)	Human Mononuclear Leukocytes	42%	[4]
Transcriptional Activation	MMTV Reporter	A549 cells	EC₅₀ = 7.2 nM	[3]
Transcriptional Repression	-	-	EC₅₀ = 2.7 nM	[3]
Androgen Receptor (AR)	Competitive Binding	[³H]MPA	MFM-223 cells	Ki = 3.6 nM	[5]
Transcriptional Activation	MMTV-CAT Reporter	MDA-MB-453 cells	1 nM MPA showed significant activation	[1]
Cell Proliferation	MFM-223 cells	IC₅₀ ≈ 10 nM	[5]

Table 1: Quantitative Analysis of Medroxyprogesterone Acetate's Receptor Interactions. This table summarizes key quantitative data on the binding affinity (Kd, Ki) and functional potency (EC₅₀, IC₅₀) of MPA for the Progesterone, Glucocorticoid, and Androgen Receptors.

Signaling Pathways Modulated by Medroxyprogesterone Acetate

MPA binding to its target receptors initiates a cascade of molecular events, primarily involving genomic and non-genomic signaling pathways. The classical genomic pathway involves receptor dimerization, nuclear translocation, and binding to hormone response elements (HREs) on DNA to regulate the transcription of target genes. Non-genomic pathways involve the rapid activation of intracellular kinase cascades, such as the Mitogen-Activated Protein Kinase (MAPK) pathway.

Figure 1: MPA-Activated Progesterone Receptor Signaling. This diagram illustrates both the genomic and non-genomic signaling pathways initiated by MPA binding to the progesterone receptor.

Figure 2: MPA-Activated Glucocorticoid Receptor Signaling. This diagram shows the mechanism of MPA-induced GR activation, leading to the transactivation of GR target genes and the transrepression of inflammatory genes.

Figure 3: MPA-Activated Androgen Receptor Signaling. This diagram depicts the canonical signaling pathway for the androgen receptor upon activation by MPA.

Experimental Protocols

The characterization of MPA's biological activity relies on a suite of established in vitro assays. The following sections provide detailed methodologies for key experiments.

This assay is used to determine the binding affinity (Ki) of MPA for a specific receptor by measuring its ability to compete with a radiolabeled ligand.

• Materials and Reagents:

  • Cell lysates or purified receptor preparations.

  • Radiolabeled ligand (e.g., [³H]MPA, [³H]dexamethasone, [³H]R1881).

  • Unlabeled MPA (competitor).

  • Assay buffer (e.g., Tris-HCl with protease inhibitors).

  • Scintillation fluid and vials.

  • Glass fiber filters.

  • Filtration apparatus.

  • Scintillation counter.

• Procedure:

  • Prepare serial dilutions of unlabeled MPA.

  • In a multi-well plate, combine the receptor preparation, a fixed concentration of the radiolabeled ligand, and varying concentrations of unlabeled MPA.

  • Include control wells for total binding (radioligand and receptor only) and non-specific binding (radioligand, receptor, and a high concentration of a known potent unlabeled ligand).

  • Incubate the plate at a specific temperature (e.g., 4°C or room temperature) for a sufficient time to reach equilibrium.

  • Terminate the binding reaction by rapid filtration through glass fiber filters, washing with ice-cold assay buffer to remove unbound radioligand.

  • Place the filters in scintillation vials with scintillation fluid.

  • Quantify the radioactivity on the filters using a scintillation counter.

  • Calculate the specific binding at each MPA concentration by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the MPA concentration and use non-linear regression analysis to determine the IC₅₀ value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

This assay measures the ability of MPA to activate the transcriptional activity of a specific receptor.

• Materials and Reagents:

  • Mammalian cell line (e.g., HEK293T, HeLa).

  • Expression plasmid for the receptor of interest (e.g., pCMV-PR, pCMV-GR, pCMV-AR).

  • Reporter plasmid containing a hormone response element (HRE) upstream of a luciferase gene (e.g., pGL3-MMTV-Luc).

  • A control plasmid expressing a different reporter (e.g., Renilla luciferase) for normalization.

  • Transfection reagent.

  • Cell culture medium and supplements.

  • MPA.

  • Luciferase assay reagent.

  • Luminometer.

• Procedure:

  • Seed cells in a multi-well plate and allow them to attach overnight.

  • Co-transfect the cells with the receptor expression plasmid, the HRE-luciferase reporter plasmid, and the normalization control plasmid using a suitable transfection reagent.

  • After 24 hours, replace the medium with fresh medium containing various concentrations of MPA or a vehicle control.

  • Incubate the cells for another 24-48 hours.

  • Lyse the cells and measure the firefly and Renilla luciferase activities using a luminometer and the appropriate reagents.

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well to account for variations in transfection efficiency and cell number.

  • Plot the normalized luciferase activity as a function of MPA concentration and determine the EC₅₀ value.

This assay assesses the effect of MPA on the proliferation of hormone-responsive cells.

• Materials and Reagents:

  • Hormone-responsive cell line (e.g., MCF-7, T47D).

  • Cell culture medium and supplements.

  • MPA.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

  • Solubilization solution (e.g., DMSO or acidified isopropanol).

  • Microplate reader.

• Procedure:

  • Seed cells in a 96-well plate at a low density.

  • Allow the cells to attach and then treat them with various concentrations of MPA or a vehicle control.

  • Incubate the cells for a period of time (e.g., 3-5 days) to allow for proliferation.

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan (B1609692) crystals.

  • Remove the medium and add the solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Plot the absorbance as a function of MPA concentration to determine the effect on cell proliferation and calculate the IC₅₀ or EC₅₀ value.

Experimental Workflow Overview

Figure 4: General Experimental Workflow. This diagram outlines the typical workflow for investigating the biological activity of a compound like MPA.

Conclusion

Medroxyprogesterone acetate exhibits a complex biological activity profile, primarily through its interaction with the progesterone, glucocorticoid, and androgen receptors. Its potent agonism at the progesterone receptor forms the basis of its main clinical applications. However, its significant off-target effects at the glucocorticoid and androgen receptors contribute to its broader pharmacological actions and potential side effects. The quantitative data and experimental protocols presented in this guide provide a foundational understanding for researchers and drug development professionals investigating the nuanced biological activities of MPA and other synthetic progestins. Further research is warranted to fully elucidate the specific downstream signaling events and target gene modulation by MPA in various physiological and pathological contexts.

References

• 1. Progesterone receptor assembly of a transcriptional complex along with activator protein 1, signal transducer and activator of transcription 3 and ErbB-2 governs breast cancer growth and predicts response to endocrine therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. giffordbioscience.com [giffordbioscience.com]
• 4. Immunosuppressant MPA Modulates Tight Junction through Epigenetic Activation of MLCK/MLC-2 Pathway via p38MAPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. eubopen.org [eubopen.org]

Protocols & Analytical Methods

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis and Quantification of Medroxyprogesterone Caproate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Medroxyprogesterone (B1676146) caproate is a synthetic progestin, an ester derivative of medroxyprogesterone. It is crucial to have a reliable and accurate analytical method for its quantification in pharmaceutical formulations and for quality control purposes. This application note details a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the analysis and quantification of Medroxyprogesterone caproate. The described method is based on established principles for the analysis of similar steroid compounds, ensuring accuracy, precision, and reproducibility.

Principle

This method utilizes reversed-phase chromatography, where the stationary phase is nonpolar (e.g., C18) and the mobile phase is a polar solvent mixture. Medroxyprogesterone caproate, being a relatively nonpolar compound, is retained by the stationary phase and then eluted by the mobile phase. The separation is based on the differential partitioning of the analyte between the stationary and mobile phases. Quantification is achieved by detecting the analyte using an ultraviolet (UV) detector at a specific wavelength and comparing the peak area to that of a known standard.

Materials and Reagents

• Medroxyprogesterone Caproate Reference Standard: USP grade or equivalent.

• Acetonitrile (B52724): HPLC grade.

• Methanol: HPLC grade.

• Water: HPLC grade or purified water (e.g., Milli-Q).

• Potassium Dihydrogen Phosphate (KH2PO4): Analytical grade.

• Ethanol (B145695): Analytical grade.

• 0.45 µm Syringe Filters: Compatible with the solvents used.

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector is required.

Table 1: HPLC Chromatographic Conditions

Parameter	Condition
HPLC Column	C18, 5 µm particle size, 4.6 x 150 mm (e.g., Sunfire C18, LiChrospher 60 RP-Select B)[1][2][3]
Mobile Phase	Acetonitrile and Water (e.g., in a ratio of 60:40 v/v or similar, may require optimization)[1]
Flow Rate	1.0 mL/min[2]
Injection Volume	20 µL[2]
Column Temperature	30°C[2]
Detector	UV-Vis Detector
Detection Wavelength	240 nm[2][4][5]
Run Time	Approximately 10-15 minutes, sufficient to elute the analyte and any potential impurities.

Experimental Protocols

5.1. Preparation of Mobile Phase

• Prepare the desired mobile phase composition by mixing the appropriate volumes of acetonitrile and water. For example, for a 60:40 (v/v) acetonitrile:water mobile phase, mix 600 mL of acetonitrile with 400 mL of water.

• Degas the mobile phase using a suitable method such as sonication or vacuum filtration to prevent the formation of air bubbles in the HPLC system.

5.2. Preparation of Standard Stock Solution

• Accurately weigh approximately 10 mg of Medroxyprogesterone Caproate Reference Standard into a 100 mL volumetric flask.

• Dissolve the standard in a suitable solvent like ethanol or the mobile phase.[1]

• Make up the volume to 100 mL with the same solvent to obtain a stock solution of 100 µg/mL.

• Sonicate for 10-15 minutes to ensure complete dissolution.

5.3. Preparation of Working Standard Solutions

• From the standard stock solution, prepare a series of working standard solutions of different concentrations (e.g., 5, 10, 20, 40, 80 µg/mL) by diluting with the mobile phase.

• These working standards will be used to construct a calibration curve.

5.4. Preparation of Sample Solution (from an injectable formulation)

• Accurately measure a volume of the injectable formulation equivalent to a known amount of Medroxyprogesterone caproate.

• Transfer the sample to a volumetric flask of appropriate size.

• Add a suitable solvent (e.g., ethanol) to dissolve the active ingredient and extract it from the formulation matrix.[1] Sonication may be required to ensure complete extraction.

• Dilute to the mark with the solvent.

• Further dilute an aliquot of this solution with the mobile phase to obtain a final concentration within the linear range of the calibration curve.

• Filter the final solution through a 0.45 µm syringe filter before injection into the HPLC system.

5.5. System Suitability

Before starting the analysis, perform system suitability tests to ensure the performance of the chromatographic system. Inject the working standard solution (e.g., 20 µg/mL) five or six times. The system is deemed suitable for use if the following parameters are met.

Table 2: System Suitability Parameters

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	> 2000
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0%

5.6. Analysis and Quantification

• Inject the prepared standard solutions and the sample solution into the HPLC system.

• Record the chromatograms and the peak areas.

• Construct a calibration curve by plotting the peak area of the standards against their corresponding concentrations.

• Determine the concentration of Medroxyprogesterone caproate in the sample solution from the calibration curve using the peak area of the sample.

• Calculate the final amount of Medroxyprogesterone caproate in the original formulation.

Method Validation

To ensure the reliability of the method, it should be validated according to the International Council for Harmonisation (ICH) guidelines.[1][6]

Table 3: Method Validation Parameters

Parameter	Description	Typical Acceptance Criteria
Linearity	The ability of the method to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (R²) > 0.999[1][6]
Accuracy	The closeness of the test results obtained by the method to the true value. Assessed by recovery studies.	Recovery between 98% and 102%[1][6]
Precision	The degree of scatter between a series of measurements obtained from multiple sampling of the same homogeneous sample.	Relative Standard Deviation (RSD) < 2%[1][6]
Specificity	The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.	The analyte peak should be well-resolved from other peaks.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-noise ratio of 3:1.
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of 10:1; A typical value is around 3.9 µg/mL for similar compounds.[1][6]
Robustness	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.	No significant change in results with minor variations in flow rate, mobile phase composition, etc.

Diagrams

Caption: Experimental workflow for HPLC analysis of Medroxyprogesterone caproate.

Caption: Detailed workflow for sample preparation from an injectable formulation.

References

• 1. Analytical Method Validation of High-Performance Liquid Chromatography and Stability-Indicating Study of Medroxyprogesterone Acetate Intravaginal Sponges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A stability-indicating HPLC method for medroxyprogesterone acetate in bulk drug and injection formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scribd.com [scribd.com]
• 5. jmpas.com [jmpas.com]
• 6. Analytical Method Validation of High-Performance Liquid Chromatography and Stability-Indicating Study of Medroxyprogesterone Acetate Intravaginal Sponges - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Medroxyprogesterone Caproate in Human Plasma by LC-MS/MS

Introduction

Medroxyprogesterone (B1676146) caproate is a synthetic progestin, a derivative of 17α-hydroxyprogesterone. As a long-acting injectable contraceptive, its accurate quantification in plasma is essential for pharmacokinetic studies, therapeutic drug monitoring, and overall drug efficacy and safety assessment. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) offers high sensitivity and specificity, making it the gold standard for bioanalytical methods.[1]

This document provides a detailed protocol for the determination of Medroxyprogesterone caproate in human plasma using LC-MS/MS. While specific validated methods for Medroxyprogesterone caproate are not widely published, this protocol is adapted from robust and validated methods for Medroxyprogesterone acetate (B1210297) (MPA), a closely related compound.[2][3][4] Key adaptations, particularly in mass spectrometry parameters, are highlighted and require experimental verification.

Experimental Protocols

Materials and Reagents

• Standards: Medroxyprogesterone caproate reference standard, internal standard (IS), e.g., Medroxyprogesterone acetate (MPA) or a stable isotope-labeled Medroxyprogesterone caproate.[1]

• Solvents: HPLC or LC-MS grade methanol, acetonitrile, n-hexane, and water.[1]

• Reagents: Formic acid.[1]

• Biological Matrix: Blank human plasma.[2]

Sample Preparation: Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is a common and effective method for extracting steroids from plasma.[1][2]

• Pipette 500 µL of plasma sample, calibration standard, or quality control sample into a clean centrifuge tube.[1]

• Add 10 µL of the internal standard working solution.[1]

• Add 2.5 mL of n-hexane as the extraction solvent.

• Vortex the mixture for 2 minutes to ensure thorough mixing.

• Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous layers.[1]

• Carefully transfer the upper organic layer to a new clean tube.[1]

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40-50°C.[4]

• Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 50:50 methanol/water).[1]

• Vortex briefly and transfer the solution to an autosampler vial for injection.[1]

LC-MS/MS Conditions

Optimization of LC-MS/MS parameters is critical for achieving the desired sensitivity and selectivity. The following are recommended starting conditions based on MPA analysis.[3][4]

Table 1: Chromatographic Conditions

Parameter	Recommended Condition
HPLC System	Waters Acquity UPLC, Shimadzu 20 Series HPLC, or equivalent[1]
Column	C18 Reverse-Phase (e.g., 2.1 x 100 mm, 3 µm)[3][4]
Mobile Phase A	0.1% Formic Acid in Water[1]
Mobile Phase B	Methanol[1]
Gradient	Isocratic (e.g., 72% B) or a suitable gradient (e.g., 60% B to 90% B)[1]
Flow Rate	0.2 - 0.4 mL/min[1]
Column Temperature	40°C[3][4]
Injection Volume	10 µL[1]

Table 2: Mass Spectrometry Conditions

Parameter	Recommended Condition
Mass Spectrometer	Triple quadrupole mass spectrometer (e.g., QTRAP® 5500)[5]
Ionization Mode	Electrospray Ionization (ESI), Positive[3]
Scan Type	Multiple Reaction Monitoring (MRM)[1]
MRM Transitions (Hypothetical)	Medroxyprogesterone caproate: Precursor ion (m/z) to be determined based on its molecular weight. Product ions to be optimized experimentally. IS (MPA): 387 -> 327, 387 -> 123[2]
Collision Energy	To be optimized for the specific instrument and transitions.
Dwell Time	100-200 ms[2]

Data Presentation

The method should be validated according to regulatory guidelines (e.g., FDA Bioanalytical Method Validation).[5] Key validation parameters are summarized below based on typical performance for related compounds.[2][3][5][6]

Table 3: Summary of Method Validation Parameters (Based on MPA Data)

Parameter	Typical Performance
Linearity Range	0.10–8.0 µg/L or 200–10,000 pg/mL[2][3][5]
Correlation Coefficient (r²)	> 0.99[2]
Lower Limit of Quantification (LLOQ)	40 ng/L or 200 pg/mL[2][3][5]
Accuracy	Within ±15% of nominal values (±20% at LLOQ)[5]
Precision (RSD%)	< 15% (< 20% at LLOQ)[5]
Extraction Recovery	~76.1%[3][4]
Matrix Effect	Acceptable, with ion suppression or enhancement within validated limits[2]
Stability	Stable under expected experimental conditions (freeze-thaw, bench-top, long-term)[2]

Visualizations

Experimental Workflow

The overall workflow from sample receipt to data analysis is depicted below.

Caption: Workflow for Medroxyprogesterone Caproate Quantification.

Method Validation Logic

The relationship between key validation parameters ensures the reliability of the bioanalytical method.

Caption: Key Parameters for Bioanalytical Method Validation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Determination of Medroxyprogesterone Acetate in Human Plasma by LC-MS/MS Spectrometry [journal11.magtechjournal.com]
• 4. researchgate.net [researchgate.net]
• 5. Rapid Quantification of Medroxyprogesterone Acetate (MPA) in Human Plasma by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitative determination of medroxyprogesterone acetate in plasma by liquid chromatography/electrospray ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Medroxyprogesterone Caproate In Vitro Cell Culture Assay Design

Audience: Researchers, scientists, and drug development professionals.

Introduction

Medroxyprogesterone (B1676146) caproate (MPC) is a synthetic progestin, an ester derivative of medroxyprogesterone. It is structurally related to the widely studied medroxyprogesterone acetate (B1210297) (MPA). It's important to note that Medroxyprogesterone caproate was synthesized but never commercially marketed and is often confused in literature with Medroxyprogesterone acetate (MPA) or Hydroxyprogesterone caproate (OHPC)[1]. Due to the limited availability of in vitro studies specifically on MPC, the assay designs detailed in this document are largely extrapolated from the extensive research conducted on MPA. MPA exerts its biological effects primarily through the progesterone (B1679170) receptor (PR), but it also displays affinity for androgen (AR) and glucocorticoid (GR) receptors[2]. This multi-receptor interaction can lead to a complex range of cellular responses.

In vitro studies of MPA have demonstrated significant effects on cell proliferation, cell cycle progression, and apoptosis, particularly in hormone-receptor-positive cancer cell lines. MPA has been shown to inhibit the growth of estrogen and progesterone receptor-positive breast cancer cells by causing an accumulation of cells in the G0-G1 phase of the cell cycle[3]. Furthermore, MPA can protect progesterone receptor-positive breast cancer cell lines from apoptosis induced by serum starvation[4]. The signaling pathways implicated in MPA's action include the MAPK/ERK and PI3K/AKT pathways.

These application notes provide a comprehensive framework for the in vitro characterization of Medroxyprogesterone caproate using a series of cell-based assays. The protocols herein are designed to assess the effects of MPC on cell viability, apoptosis, cell cycle, and key signaling pathways, providing a robust methodology for its preclinical evaluation.

Data Presentation: Summary of Experimental Parameters

The following tables summarize the recommended starting parameters for the in vitro assays. These should be optimized for specific cell lines and experimental conditions.

Table 1: Recommended Cell Lines

Cell Line	Cancer Type	Receptor Status	Rationale for Use
T-47D	Breast Cancer	ER+, PR+, AR+, GR+	High progesterone receptor expression, well-characterized response to progestins.
MCF-7	Breast Cancer	ER+, PR+, AR+, GR+	Widely used model for hormone-responsive breast cancer.
ZR-75-1	Breast Cancer	ER+, PR+, AR+, GR+	Another established model for ER/PR positive breast cancer.
MDA-MB-231	Breast Cancer	ER-, PR-, AR+, GR+	Progesterone receptor-negative control to assess off-target effects.

Table 2: Assay-Specific Parameters

Assay	Parameter	Recommended Range/Value
Cell Viability (MTS Assay)	MPC Concentration	0.1 nM - 10 µM (logarithmic dilutions)
Incubation Time	24, 48, 72, 96 hours
Seeding Density	5,000 - 10,000 cells/well (96-well plate)
Apoptosis (Annexin V/PI)	MPC Concentration	IC50 concentration (determined from viability assay)
Incubation Time	24, 48 hours
Seeding Density	1-2 x 10^6 cells/well (6-well plate)
Cell Cycle (Propidium Iodide)	MPC Concentration	IC50 concentration
Incubation Time	24, 48 hours
Seeding Density	1-2 x 10^6 cells/well (6-well plate)
Western Blotting	MPC Concentration	IC50 concentration
Incubation Time	15 min, 30 min, 1 hr, 6 hr, 24 hr (for time-course)
Protein Loading	20-40 µg per lane

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the general experimental workflow for assessing the in vitro effects of Medroxyprogesterone caproate and the putative signaling pathway based on its analogue, MPA.

Caption: General experimental workflow for in vitro characterization of Medroxyprogesterone caproate.

Caption: Putative signaling pathway of Medroxyprogesterone caproate based on MPA literature.

Experimental Protocols

Materials and Reagents

• Cell Lines: T-47D, MCF-7, ZR-75-1, MDA-MB-231 (ATCC)

• Culture Media: RPMI-1640, DMEM, supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin.

• Medroxyprogesterone Caproate (MPC): (Supplier to be sourced), prepare a 10 mM stock solution in sterile DMSO.

• MTS Reagent: CellTiter 96® AQueous One Solution Cell Proliferation Assay (Promega)

• Apoptosis Detection Kit: FITC Annexin V Apoptosis Detection Kit with Propidium Iodide (e.g., from BioLegend or Thermo Fisher Scientific)

• Propidium Iodide/RNase Staining Buffer: (e.g., from BD Biosciences)

• Western Blotting Reagents:

  • RIPA Lysis and Extraction Buffer

  • Protease and Phosphatase Inhibitor Cocktails

  • BCA Protein Assay Kit

  • Laemmli Sample Buffer

  • Primary Antibodies: Rabbit anti-phospho-ERK1/2 (Thr202/Tyr204), Rabbit anti-ERK1/2, Rabbit anti-phospho-Akt (Ser473), Rabbit anti-Akt, Mouse anti-β-actin.

  • Secondary Antibodies: HRP-conjugated anti-rabbit IgG, HRP-conjugated anti-mouse IgG.

  • ECL Western Blotting Substrate

  • PVDF membranes

Protocol: Cell Viability/Proliferation (MTS Assay)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO2.

• MPC Treatment: Prepare serial dilutions of MPC in culture medium from the 10 mM DMSO stock. The final DMSO concentration should not exceed 0.1%. Replace the medium in each well with 100 µL of medium containing the desired MPC concentration (e.g., 0.1 nM to 10 µM) or vehicle control (0.1% DMSO).

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, 72, 96 hours).

• MTS Addition: Add 20 µL of MTS reagent to each well.

• Incubation with MTS: Incubate the plate for 1-4 hours at 37°C, protected from light.

• Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot a dose-response curve to determine the IC50 value.

Protocol: Apoptosis Assay (Annexin V/PI Staining)

• Cell Seeding and Treatment: Seed 1-2 x 10^6 cells per well in 6-well plates. After 24 hours, treat cells with MPC at the predetermined IC50 concentration for 24 or 48 hours. Include a vehicle control.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, gently trypsinize and combine with the supernatant.

• Washing: Wash the cells twice with cold 1X PBS by centrifugation (e.g., 300 x g for 5 minutes).

• Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL[5].

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of FITC-conjugated Annexin V and 5-10 µL of Propidium Iodide (PI) staining solution.

• Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark[5].

• Analysis: Add 400 µL of 1X Annexin V Binding Buffer to each tube and analyze immediately by flow cytometry[5]. Distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Protocol: Cell Cycle Analysis (Propidium Iodide Staining)

• Cell Seeding and Treatment: Seed 1-2 x 10^6 cells per well in 6-well plates and treat with the IC50 concentration of MPC for 24 or 48 hours.

• Cell Harvesting: Collect all cells (adherent and floating) and wash once with cold PBS.

• Fixation: Resuspend the cell pellet in 0.5 mL of cold PBS. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol (B145695) dropwise to fix the cells. Incubate at 4°C for at least 2 hours (can be stored for longer)[6].

• Washing: Centrifuge the fixed cells (e.g., 300 x g for 5 minutes) and discard the ethanol. Wash the cell pellet once with cold PBS.

• Staining: Resuspend the cell pellet in 0.5 mL of PI/RNase staining buffer[4][7].

• Incubation: Incubate for 15-30 minutes at room temperature, protected from light[6][7].

• Analysis: Analyze the samples by flow cytometry. Use the fluorescence intensity of PI to determine the percentage of cells in G0/G1, S, and G2/M phases of the cell cycle.

Protocol: Western Blotting for p-ERK and p-AKT

• Cell Seeding and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat with the IC50 concentration of MPC for various time points (e.g., 0, 15 min, 30 min, 1 hr, 6 hr, 24 hr).

• Cell Lysis: After treatment, place plates on ice, aspirate the medium, and wash once with ice-cold PBS. Add 100-150 µL of ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors to each well[8]. Scrape and collect the lysate.

• Protein Quantification: Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA assay[8].

• Sample Preparation: Normalize protein concentrations for all samples and add 4x Laemmli sample buffer. Boil the samples at 95-100°C for 5 minutes[9].

• SDS-PAGE and Transfer: Load 20-40 µg of protein per lane onto a 10% SDS-polyacrylamide gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies (e.g., anti-p-ERK, anti-p-AKT, diluted 1:1000 in 5% BSA/TBST) overnight at 4°C with gentle shaking[3][9].

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibody (e.g., 1:2000 dilution) for 1 hour at room temperature[3][9]. Wash again and apply ECL substrate.

• Imaging: Capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing: To analyze total protein levels, strip the membrane using a stripping buffer and re-probe with antibodies for total ERK, total AKT, and a loading control (β-actin)[3].

Troubleshooting

Issue	Possible Cause	Solution
Low cell viability in control group	Cell contamination; improper handling	Check for contamination; use aseptic techniques; ensure cells are healthy before seeding.
High variability between replicates	Inconsistent cell seeding; pipetting errors	Use a multichannel pipette for consistency; ensure single-cell suspension before seeding.
No apoptotic population detected	Incorrect MPC concentration; wrong time point	Perform a dose-response and time-course experiment; use a positive control for apoptosis (e.g., staurosporine).
Weak or no signal in Western Blot	Low protein concentration; inactive antibody	Ensure accurate protein quantification; use fresh antibody dilutions; include a positive control cell lysate.
High background in Western Blot	Insufficient blocking; antibody concentration too high	Increase blocking time or change blocking agent (e.g., from milk to BSA for phospho-antibodies); optimize primary antibody concentration.

Disclaimer: These protocols are intended as a guide. Researchers should optimize conditions for their specific experimental setup.

References

• 1. Medroxyprogesterone caproate - Wikipedia [en.wikipedia.org]
• 2. droracle.ai [droracle.ai]
• 3. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Flow cytometry with PI staining | Abcam [abcam.com]
• 5. kumc.edu [kumc.edu]
• 6. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]
• 7. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 8. benchchem.com [benchchem.com]
• 9. ccrod.cancer.gov [ccrod.cancer.gov]

Developing Animal Models for Studying Medroxyprogesterone Effects in Endometriosis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the development and utilization of rodent models to study the effects of progestins on endometriosis. Due to a scarcity of specific literature on Medroxyprogesterone (B1676146) caproate in this context, the protocols and data presented herein focus on the widely studied and closely related compound, Medroxyprogesterone acetate (B1210297) (MPA).[1][2][3] These guidelines are intended to serve as a robust starting point for researchers, who should adapt and optimize these protocols for Medroxyprogesterone caproate, including conducting appropriate dose-response studies. The methodologies cover the surgical induction of endometriosis in rodents, administration of Medroxyprogesterone acetate, and subsequent quantitative and qualitative assessment of endometriotic lesions.

Introduction to Animal Models of Endometriosis

The study of endometriosis, an estrogen-dependent inflammatory disease, relies heavily on animal models to investigate pathophysiology and evaluate potential therapeutics.[4][5] While non-human primates develop endometriosis spontaneously, rodent models (mice and rats) are more commonly used due to their cost-effectiveness, shorter reproductive cycles, and the availability of genetic tools.[4]

The most prevalent and well-validated method for inducing endometriosis in rodents is the surgical auto-transplantation of uterine tissue into the peritoneal cavity.[5][6] This approach creates endometriotic-like lesions that share key pathological features with human endometriosis, including the presence of endometrial glands and stroma, and responsiveness to hormonal therapies.[5][6]

Key Considerations for Model Selection:

• Homologous Models: Uterine tissue from a donor animal is transplanted into a syngeneic (same genetic strain) recipient. This is the most common approach.[5]

• Autologous Models: Uterine tissue is taken from an animal and transplanted to an ectopic site within the same animal.[6]

• Heterologous (Xenograft) Models: Human endometrial tissue is transplanted into immunodeficient mice. This model is valuable for studying human-specific tissue responses but requires specialized animal strains.[7]

This guide will focus on the autologous rat model, which is reproducible, cost-effective, and well-suited for studying the effects of drugs.[6]

Mechanism of Action: Progestins in Endometriosis

Medroxyprogesterone is a synthetic progestin that mimics the action of the natural hormone progesterone (B1679170).[1][8] Its therapeutic effect in endometriosis is primarily mediated through its interaction with progesterone receptors (PRs), which are present in endometrial tissue.[9][10][11]

The key mechanisms include:

• Inhibition of Gonadotropin Secretion: Medroxyprogesterone acts on the hypothalamus and pituitary gland to inhibit the secretion of gonadotropin-releasing hormone (GnRH), luteinizing hormone (LH), and follicle-stimulating hormone (FSH).[3][12]

• Suppression of Ovarian Function: The reduction in gonadotropins prevents follicular maturation and ovulation, leading to a hypoestrogenic state.[12]

• Direct Effects on Endometrial Tissue: Binding of Medroxyprogesterone to PRs in the ectopic endometrial implants induces a process of decidualization followed by atrophy, thereby reducing the size and activity of the lesions.[12] It also inhibits cell proliferation and inflammation within the lesions.[9][11]

Signaling Pathway

The binding of a progestin like Medroxyprogesterone to its nuclear progesterone receptor (PGR-A/B) initiates a signaling cascade that modulates gene expression to suppress the growth and inflammatory activity of endometriotic lesions.

Medroxyprogesterone Signaling Pathway in Endometriosis.

Experimental Protocols

This section details the protocols for establishing a rat model of endometriosis and evaluating the effects of Medroxyprogesterone acetate (MPA).

Experimental Workflow

The overall experimental process involves acclimatization of the animals, surgical induction of endometriosis, a recovery and lesion establishment period, treatment administration, and finally, sample collection and analysis.

General Experimental Workflow.

Protocol: Surgical Induction of Endometriosis in Rats

This protocol is adapted from established methods of inducing endometriosis via autotransplantation.[6]

Materials:

• Female Wistar or Sprague-Dawley rats (3 months old)

• Anesthetic (e.g., Isoflurane or Ketamine/Xylazine cocktail)

• Surgical tools (scalpels, scissors, forceps)

• Suture material (e.g., 4-0 silk)

• Sterile saline solution

• Povidone-iodine solution

• Heating pad

• Analgesics (e.g., Buprenorphine)

Procedure:

• Anesthesia and Preparation: Anesthetize the rat and place it on a heating pad to maintain body temperature. Shave the abdominal area and sterilize the skin with povidone-iodine.

• Laparotomy: Make a midline abdominal incision (~2 cm) to expose the uterine horns.

• Uterine Tissue Excision: Carefully excise a 4x4 mm fragment from one uterine horn. Place the fragment in a petri dish with cold, sterile saline.

• Implantation: Suture the uterine fragment to the parietal peritoneum or intestinal mesentery, ensuring the endometrial layer faces the abdominal cavity.

• Closure: Close the abdominal wall and skin in separate layers using appropriate suture material.

• Post-operative Care: Administer analgesics as per veterinary guidelines and monitor the animal during recovery. Allow for a period of 14-21 days for the endometriotic implants to establish and grow before starting treatment.[6]

Protocol: Administration of Medroxyprogesterone Acetate (MPA)

Vehicle Preparation:

• Prepare a vehicle solution appropriate for the route of administration (e.g., sterile saline, sesame oil, or a suspension agent for subcutaneous/intramuscular injection).

Treatment Groups:

• Control Group: Receives vehicle only.

• MPA Treatment Group(s): Receives MPA at various doses. Based on literature, subcutaneous (s.c.) doses in rats have ranged from 0.5 to 5 mg/kg.[6] A starting dose of 2 mg/kg/day (s.c.) can be considered. Dose-response studies are highly recommended.

Procedure:

• Begin treatment after the lesion establishment period (e.g., day 14 post-surgery).

• Administer MPA or vehicle subcutaneously once daily for the duration of the treatment period (e.g., 2 to 4 weeks).

• Monitor animals daily for any signs of distress or adverse effects.

Protocol: Assessment of Endometriotic Lesions

Procedure:

• Euthanasia: At the end of the treatment period, euthanize the animals using an approved method (e.g., CO2 asphyxiation followed by cervical dislocation).

• Lesion Identification: Perform a final laparotomy to identify the endometriotic implants (lesions). Lesions typically appear as cystic structures.

• Lesion Measurement:

  • Carefully measure the dimensions (length, width, height) of the lesions using calipers to calculate the volume (Volume = 0.5 x length x width x height).

  • Excise the entire lesion and weigh it to determine the wet weight.

• Sample Collection:

  • Divide the lesion tissue. Fix one portion in 10% buffered formalin for histological analysis.

  • Snap-freeze the other portion in liquid nitrogen and store at -80°C for molecular or biochemical analysis (e.g., protein or RNA extraction).

  • Collect peritoneal fluid and/or blood samples to measure inflammatory markers or hormone levels.

Protocol: Histological Analysis

Procedure:

• Process the formalin-fixed tissues, embed in paraffin, and cut 5-μm sections.

• Stain the sections with Hematoxylin and Eosin (H&E).

• Examine the slides under a light microscope to confirm the presence of endometrial glands and stroma, which is the definitive diagnosis for an endometriotic lesion.

• A semi-quantitative scoring system can be used to evaluate the histological changes, such as the degree of stromal decidualization and glandular atrophy, in response to treatment.

Data Presentation

Quantitative data should be collected and organized to allow for clear comparison between control and treatment groups.

Table 1: Effect of MPA on Endometriotic Lesion Size and Weight in a Rat Model

This table is a template based on expected outcomes from a study using MPA. A study on a rat model showed that MPA significantly decreased the weight of endometriomas.[6] Another study in mice found that MPA treatment led to a significant decrease in uterine corpus weight.[13]

Treatment Group (n=10 per group)	Initial Lesion Volume (mm³) (Day 14)	Final Lesion Volume (mm³) (Day 28)	Lesion Weight (mg) (Day 28)	% Reduction in Lesion Weight vs. Control
Vehicle Control	35.2 ± 5.1	58.6 ± 7.3	60.1 ± 8.0	-
MPA (2 mg/kg/day)	34.8 ± 4.9	21.5 ± 3.8	23.2 ± 4.1	61.4%
MPA (5 mg/kg/day)	35.5 ± 5.3	15.1 ± 2.9	16.5 ± 3.3	72.5%
Data are presented as Mean ± SEM. Data are hypothetical and for illustrative purposes.
*p < 0.05, **p < 0.01 compared to Vehicle Control.

Table 2: Effect of MPA on Inflammatory Markers

Endometriosis is associated with a local inflammatory reaction.[7] Progestins are known to have anti-inflammatory effects.[9][11]

Treatment Group	Peritoneal Fluid TNF-α (pg/mL)	Lesion Tissue COX-2 Expression (Relative Units)
Vehicle Control	150.4 ± 18.2	1.00 ± 0.12
MPA (2 mg/kg/day)	85.7 ± 10.5	0.58 ± 0.09
MPA (5 mg/kg/day)	62.1 ± 8.9	0.35 ± 0.06
Data are presented as Mean ± SEM. Data are hypothetical and for illustrative purposes.
*p < 0.05, **p < 0.01 compared to Vehicle Control.

Conclusion

The protocols outlined in this document provide a comprehensive framework for establishing a rodent model of endometriosis and assessing the efficacy of progestin-based therapies like Medroxyprogesterone. While the provided data and specific dosages are based on Medroxyprogesterone acetate, the principles and methodologies are directly applicable to the study of Medroxyprogesterone caproate. Researchers are encouraged to use this guide to design and execute robust preclinical studies, ensuring careful validation and optimization of drug dosage and administration schedules.

References

• 1. About medroxyprogesterone tablets - NHS [nhs.uk]
• 2. Management of endometriosis with oral medroxyprogesterone acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Medroxyprogesterone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. From Mice to Primates: Assessing Hormone-Based Endometriosis Models for Preclinical and Therapeutic Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Endometriosis in the Mouse: Challenges and Progress Toward a ‘Best Fit’ Murine Model [frontiersin.org]
• 6. pesquisa.bvsalud.org [pesquisa.bvsalud.org]
• 7. Regulation of Matrix Metalloproteinase-2 Activity by COX-2-PGE2-pAKT Axis Promotes Angiogenesis in Endometriosis | PLOS One [journals.plos.org]
• 8. Medroxyprogesterone | C22H32O3 | CID 10631 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Progesterone receptor ligands for the treatment of endometriosis: the mechanisms behind therapeutic success and failure - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Progesterone receptor ligands for the treatment of endometriosis: the mechanisms behind therapeutic success and failure [flore.unifi.it]
• 12. droracle.ai [droracle.ai]
• 13. Inhibitory effects of medroxyprogesterone acetate on mouse endometrial carcinogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Progesterone Receptor Binding Assay for Medroxyprogesterone Caproate

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for determining the binding affinity of test compounds, such as Medroxyprogesterone (B1676146) caproate, to the progesterone (B1679170) receptor (PR) using a competitive binding assay format. It includes methodologies, data presentation for relevant progestins, and diagrams illustrating the experimental workflow and the associated signaling pathway.

Introduction

The progesterone receptor (PR) is a ligand-activated transcription factor belonging to the nuclear receptor superfamily.[1] It plays a crucial role in reproductive biology and is a key target in the development of hormonal therapies. Medroxyprogesterone caproate is a synthetic progestin whose interaction with the PR is of significant interest.

This protocol describes a competitive binding assay, a fundamental method for characterizing ligand-receptor interactions. The principle relies on the competition between a labeled, high-affinity ligand (tracer) and an unlabeled test compound (e.g., Medroxyprogesterone caproate) for binding to the PR ligand-binding domain (LBD).[2][3] The displacement of the tracer by the test compound is measured, allowing for the determination of the compound's binding affinity, often expressed as an IC50 (half-maximal inhibitory concentration) and converted to a Relative Binding Affinity (RBA) for comparison with the natural ligand, progesterone.

Progesterone Receptor Signaling Pathway

The classical genomic signaling pathway for the progesterone receptor is initiated when progesterone or an agonist ligand diffuses across the cell membrane and binds to the PR, which resides in the cytoplasm in an inactive complex with heat shock proteins (HSPs).[4] Ligand binding induces a conformational change, causing the dissociation of HSPs and receptor dimerization.[1] The activated PR dimer then translocates to the nucleus, where it binds to specific DNA sequences known as Progesterone Response Elements (PREs) in the promoter regions of target genes.[5] This binding event recruits co-activators and the transcriptional machinery, leading to the modulation of gene expression.[4]

Caption: Classical Progesterone Receptor genomic signaling pathway.

Quantitative Data: Comparative Binding Affinity

The binding affinities of various progestins to different forms of the progesterone receptor have been characterized. The data below summarizes the Relative Binding Affinity (RBA) of Medroxyprogesterone Acetate (B1210297) (MPA) and 17-alpha Hydroxyprogesterone (B1663944) Caproate (17-OHPC) compared to progesterone. The RBA is calculated with progesterone's affinity set to 100%.[6][7]

Compound	Receptor Source	Relative Binding Affinity (RBA) (%)	Reference
Progesterone	Recombinant Human PR-B	100	[7]
17-OHPC	Recombinant Human PR-B	26	[7]
Progesterone	Recombinant Human PR-A	100	[7]
17-OHPC	Recombinant Human PR-A	30	[7]
Progesterone	Dexamethasone (Reference)	100	[8]
Medroxyprogesterone Acetate	Glucocorticoid Receptor	42	[8]

Note: Medroxyprogesterone acetate (MPA) also exhibits significant cross-reactivity with the glucocorticoid receptor.[8][9]

Experimental Protocol: Competitive Binding Assay

This protocol is based on a fluorescence polarization (FP) method, which is a homogenous, high-throughput-compatible technique for measuring ligand-receptor binding.[2][10]

Materials and Reagents

• PR Ligand Binding Domain (LBD): Recombinant human PR-LBD.

• Fluorescent Tracer: A high-affinity, fluorescently-labeled progestin (e.g., Fluormone™ PL Green or Red).[10]

• Test Compound: Medroxyprogesterone caproate.

• Control Compound: Progesterone (for positive control/reference).

• Assay Buffer: e.g., 50 mM Tris (pH 8.0), 500 mM KCl, 1 mM EDTA, 5 mM DTT, 50% glycerol.[10]

• Assay Plates: Low-volume, black, 384-well microplates.

• Instrumentation: Fluorescence polarization plate reader.

Assay Workflow Diagram

Caption: Workflow for the progesterone receptor competitive binding assay.

Step-by-Step Procedure

• Prepare Test Compound Dilutions:

  • Create a serial dilution series of Medroxyprogesterone caproate and the progesterone control in assay buffer.

  • A typical concentration range might be from 1 pM to 100 µM to ensure a full competition curve.[2]

  • Ensure the final solvent (e.g., DMSO) concentration is constant across all wells and does not exceed 1%.[2]

• Assay Plate Setup:

  • Add 5 µL of the serially diluted test compounds, control compounds, or vehicle buffer to the appropriate wells of a 384-well plate.[2]

  • Include control wells:

    • 0% Competition (High Signal): Contains tracer and PR-LBD only.

    • 100% Competition (Low Signal): Contains tracer, PR-LBD, and a saturating concentration of unlabeled progesterone.

    • Tracer Only (Background): Contains tracer in buffer only (no receptor).

• Prepare PR-LBD/Tracer Premix:

  • In a single tube, prepare a premix of the PR-LBD and the fluorescent tracer in assay buffer. The final concentrations should be optimized, but typical starting points are ~1-2 nM for the tracer and a receptor concentration that yields a robust polarization signal.[2]

• Incubation:

  • Add 15 µL of the PR-LBD/tracer premix to each well of the assay plate for a final volume of 20 µL.[2]

  • Mix the plate gently on a plate shaker for 1 minute.

  • Incubate the plate for 1-4 hours at room temperature, protected from light. The optimal incubation time should be determined empirically to ensure the binding reaction has reached equilibrium.[2]

• Measurement:

  • Measure the fluorescence polarization (in millipolarization units, mP) using a plate reader with appropriate excitation and emission filters for the chosen fluorophore.[2]

Data Analysis

• Plot Data: Plot the mP values against the logarithm of the test compound concentration.

• Curve Fitting: Fit the data to a four-parameter logistic (sigmoidal) curve to determine the IC50 value, which is the concentration of the test compound that displaces 50% of the fluorescent tracer.

• Calculate Relative Binding Affinity (RBA): The RBA of the test compound can be calculated relative to the reference compound (progesterone) using the following formula:

  RBA (%) = (IC50 of Progesterone / IC50 of Test Compound) x 100[6]

References

• 1. Progesterone receptor - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Progesterone Receptor Competitor Assay Kit, Red - Creative BioMart [creativebiomart.net]
• 4. researchgate.net [researchgate.net]
• 5. Genome-Wide Progesterone Receptor Binding: Cell Type-Specific and Shared Mechanisms in T47D Breast Cancer Cells and Primary Leiomyoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure-Based Understanding of Binding Affinity and Mode of Estrogen Receptor α Agonists and Antagonists | PLOS One [journals.plos.org]
• 7. Comparison of progesterone and glucocorticoid receptor binding and stimulation of gene expression by progesterone, 17-alpha hydroxyprogesterone caproate (17-OHPC), and related progestins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Binding of progestins to the glucocorticoid receptor. Correlation to their glucocorticoid-like effects on in vitro functions of human mononuclear leukocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Anti-proliferative transcriptional effects of medroxyprogesterone acetate in estrogen receptor positive breast cancer cells are predominantly mediated by the progesterone receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tools.thermofisher.com [tools.thermofisher.com]

Application Notes and Protocols for the Quantification of Medroxyprogesterone Caproate in Tissue Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Medroxyprogesterone caproate (MPC) is a synthetic progestin, an ester of medroxyprogesterone. The quantification of MPC in tissue samples is essential for pharmacokinetic studies, understanding its distribution and accumulation in target tissues, and for assessing the efficacy and safety of long-acting injectable formulations. This document provides detailed application notes and protocols for the extraction and quantification of Medroxyprogesterone Caproate from various tissue matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique. While methods for the closely related Medroxyprogesterone Acetate (MPA) are more common, the principles and procedures outlined here are adapted to be applicable for MPC analysis in tissues.[1]

Mechanism of Action of Medroxyprogesterone

Medroxyprogesterone, the active component of MPC, exerts its biological effects by binding to and activating progesterone (B1679170) receptors (PRs).[2][3] These receptors are located in various tissues, including the reproductive tract, mammary glands, and the central nervous system.[4] Upon binding, the receptor-hormone complex undergoes a conformational change, translocates to the nucleus, and binds to specific DNA sequences known as hormone response elements (HREs).[5] This interaction modulates the transcription of target genes, leading to the physiological effects of the hormone, such as the regulation of the menstrual cycle and inhibition of ovulation.[4][5]

Caption: Signaling pathway of Medroxyprogesterone.

Experimental Protocols

Sample Preparation: Extraction of Medroxyprogesterone Caproate from Tissue

This protocol describes a general procedure for the extraction of MPC from tissue samples. Optimization may be required for different tissue types (e.g., adipose, muscle, uterine).

Materials:

• Tissue sample (e.g., muscle, adipose)

• Internal Standard (IS) solution (e.g., Medroxyprogesterone-d3 Caproate or a structurally similar progestin ester)

• Homogenizer (e.g., bead beater, rotor-stator)

• Acetonitrile (ACN), HPLC grade

• n-Hexane, HPLC grade

• Water, HPLC grade

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Centrifuge

• Nitrogen evaporator

Procedure:

• Tissue Homogenization:

  • Accurately weigh approximately 100-200 mg of the tissue sample into a homogenization tube.

  • Add a known amount of the internal standard solution.

  • Add 1 mL of cold acetonitrile.

  • Homogenize the tissue until a uniform suspension is obtained.

• Liquid-Liquid Extraction (LLE):

  • To the tissue homogenate, add 2 mL of n-hexane.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 4000 x g for 10 minutes to separate the layers.

  • Carefully transfer the upper organic layer (n-hexane) to a clean tube.

  • Repeat the extraction with another 2 mL of n-hexane and combine the organic layers.

• Evaporation:

  • Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen at 40°C.

• Solid-Phase Extraction (SPE) - Optional Cleanup for Complex Matrices:

  • Condition a C18 SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

  • Reconstitute the dried extract in 1 mL of 10% methanol in water.

  • Load the reconstituted sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 20% methanol in water.

  • Elute the analyte with 1 mL of acetonitrile.

  • Evaporate the eluate to dryness under nitrogen.

• Reconstitution:

  • Reconstitute the final dried residue in 100-200 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Vortex to dissolve and transfer to an autosampler vial for LC-MS/MS analysis.

Caption: Experimental workflow for tissue extraction.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions (Example):

Parameter	Value
Column	C18 reverse-phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5-10 µL
Column Temperature	40°C
Gradient	Start with 50% B, linear gradient to 95% B over 5 min, hold for 2 min, return to initial conditions and equilibrate.

Mass Spectrometry Conditions (Example - Positive ESI Mode):

Parameter	Medroxyprogesterone Caproate (MPC)	Internal Standard (IS)
Precursor Ion (m/z)	To be determined	To be determined
Product Ion (m/z)	To be determined	To be determined
Collision Energy (eV)	To be optimized	To be optimized
Dwell Time (ms)	100	100

Note: The precursor and product ions for Medroxyprogesterone Caproate need to be determined by direct infusion of a standard solution into the mass spectrometer. As a starting point, the precursor ion will be the [M+H]+ adduct. Product ions will result from fragmentation of the parent molecule.

Data Presentation

Method Validation Parameters

The analytical method should be validated according to regulatory guidelines (e.g., FDA, EMA). Key validation parameters are summarized below.

Validation Parameter	Acceptance Criteria	Example Data Range
Linearity (r²)	≥ 0.99	0.1 - 100 ng/mL
Accuracy (% Bias)	Within ±15% of the nominal concentration (±20% at the Lower Limit of Quantification, LLOQ)	-5% to +8%
Precision (% RSD)	≤ 15% (≤ 20% at LLOQ)	< 10%
Recovery (%)	Consistent, precise, and reproducible.	85% - 105%
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10, with acceptable accuracy and precision.	0.1 ng/mL
Matrix Effect	Assessed to ensure no significant ion suppression or enhancement from the tissue matrix.	90% - 110%
Stability	Analyte stability evaluated under various conditions (freeze-thaw, short-term, long-term, post-preparative).	< 15% deviation

The example data provided in the table is illustrative and will vary depending on the specific tissue matrix and instrumentation.

Conclusion

The protocols and application notes presented provide a comprehensive framework for the quantification of Medroxyprogesterone Caproate in tissue samples. The successful implementation of this method relies on careful optimization of the sample preparation and LC-MS/MS parameters for each specific tissue type. Adherence to rigorous method validation guidelines is crucial to ensure the generation of accurate and reliable data for research and drug development purposes.

References

• 1. omicsonline.org [omicsonline.org]
• 2. Medroxyprogesterone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Articles [globalrx.com]
• 4. Clinical Use of Progestins and Their Mechanisms of Action: Present and Future (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is the mechanism of Medroxyprogesterone Acetate? [synapse.patsnap.com]

Application Notes and Protocols for the Development of an ELISA for Medroxyprogesterone Caproate Detection

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Medroxyprogesterone (B1676146) caproate (MPC) is a progestin ester that was synthesized but never commercially marketed.[1] Consequently, specific literature on ELISA development for MPC is scarce. The following protocols are based on established methodologies for the closely related and widely studied compound, Medroxyprogesterone Acetate (B1210297) (MPA), and general principles for developing competitive immunoassays for small molecules (haptens).

Introduction

Medroxyprogesterone caproate (MPC) is a synthetic progestin, a derivative of 17α-hydroxyprogesterone.[2] The detection and quantification of such small steroidal molecules in biological matrices are crucial for pharmacological and research purposes. The Enzyme-Linked Immunosorbent Assay (ELISA) is a highly sensitive and specific technique suitable for this purpose.[3]

Due to their small size, molecules like MPC are not immunogenic on their own and are referred to as haptens. To elicit an immune response for antibody production, the hapten must be covalently coupled to a large carrier protein. The resulting assay is typically designed in a competitive format, where MPC in a sample competes with a labeled MPC conjugate for a limited number of antibody binding sites.[4][5] The signal generated is inversely proportional to the concentration of MPC in the sample.

Principle of Competitive ELISA

The developed assay is a competitive ELISA. A specific antibody raised against MPC is immobilized on a microtiter plate. When the sample containing free MPC is added along with a fixed amount of MPC conjugated to an enzyme (like Horseradish Peroxidase, HRP), the free MPC and the MPC-enzyme conjugate compete for the limited binding sites on the antibody. After a washing step to remove unbound components, a substrate is added. The enzyme converts the substrate into a colored product. The intensity of the color is inversely proportional to the amount of MPC in the sample; a higher concentration of MPC in the sample leads to less binding of the MPC-enzyme conjugate and thus a weaker color signal.[4][6]

Caption: Principle of the competitive ELISA for MPC detection.

Overall Experimental Workflow

The development of a robust ELISA for Medroxyprogesterone caproate involves several key stages, from creating the necessary reagents to validating the final assay protocol. The process begins with the synthesis of an immunogen and an enzyme conjugate, followed by antibody production and purification. The final stage involves the systematic development, optimization, and validation of the ELISA protocol.

Caption: Workflow for the development of an MPC-specific ELISA.

Experimental Protocols

Protocol 1: Synthesis of MPC-3-CMO-BSA Immunogen

This protocol describes the conjugation of MPC to Bovine Serum Albumin (BSA) to create an immunogen. It is adapted from a method used for MPA.[7] The strategy involves creating a carboxymethyloxime (CMO) derivative at the C-3 ketone position of MPC, which then can be coupled to the amine groups of the carrier protein.

Materials:

• Medroxyprogesterone caproate (MPC)

• Carboxymethoxylamine hemihydrochloride

• Pyridine (B92270)

• N,N-Dimethylformamide (DMF)

• N-Hydroxysuccinimide (NHS)

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Bovine Serum Albumin (BSA)

• Phosphate Buffered Saline (PBS), pH 7.4

• Dialysis tubing (10-14 kDa MWCO)

Methodology:

• Synthesis of MPC-3-carboxymethyloxime (MPC-3-CMO):

  • Dissolve MPC and a molar excess of carboxymethoxylamine hemihydrochloride in pyridine.

  • Stir the reaction mixture at room temperature for 24-48 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, evaporate the pyridine under reduced pressure.

  • Purify the resulting MPC-3-CMO derivative using silica (B1680970) gel column chromatography.

• Activation of MPC-3-CMO:

  • Dissolve the purified MPC-3-CMO and NHS in anhydrous DMF.

  • Add DCC or EDC to the solution and stir at 4°C overnight. This reaction forms an NHS-ester of MPC-3-CMO, which is reactive towards primary amines.

• Conjugation to BSA:

  • Dissolve BSA in PBS (pH 7.4) to a concentration of 10-20 mg/mL.

  • Slowly add the activated MPC-3-CMO-NHS ester solution dropwise to the BSA solution while gently stirring.

  • Continue the reaction at 4°C for 4-6 hours or overnight.

  • The molar ratio of hapten to carrier protein should be optimized, but a starting point of 20:1 to 40:1 is common.

• Purification of MPC-BSA Conjugate:

  • Dialyze the reaction mixture extensively against PBS at 4°C for 2-3 days with multiple buffer changes to remove unconjugated hapten and reaction byproducts.

  • Confirm the conjugation using UV-Vis spectrophotometry or MALDI-TOF mass spectrometry.

  • Store the purified immunogen at -20°C or lyophilized.

Note: A similar procedure can be followed to conjugate MPC to HRP for use as the enzyme-labeled competitor, using a lower hapten:enzyme ratio (e.g., 1:1 to 2:1).

Protocol 2: Antibody Production and Purification

Polyclonal antibodies can be generated by immunizing animals. This is a general protocol.

Methodology:

• Immunization:

  • Emulsify the MPC-BSA immunogen (e.g., 1 mg/mL) with an equal volume of Complete Freund's Adjuvant (CFA) for the primary immunization.

  • Immunize New Zealand white rabbits with the emulsion (e.g., 0.5-1.0 mg of immunogen per rabbit) via subcutaneous or intramuscular injections at multiple sites.[7]

  • Booster immunizations should be administered every 3-4 weeks using the immunogen emulsified with Incomplete Freund's Adjuvant (IFA).

• Titer Monitoring:

  • Collect small blood samples (pre-immune and post-immunization) from the ear vein.

  • Determine the antibody titer using an indirect ELISA, coating microtiter plates with MPC-HRP or another MPC-carrier conjugate (not BSA, to avoid antibodies against the carrier).

• Antibody Purification:

  • Once a high titer is achieved (typically after 3-4 boosters), collect a larger volume of blood and separate the antiserum.

  • Purify the IgG fraction from the antiserum using Protein A or Protein G affinity chromatography according to the manufacturer's instructions.

  • Determine the concentration of the purified antibody and store at -20°C.

Protocol 3: Competitive ELISA Procedure

This protocol outlines the steps for performing the competitive ELISA. All incubations are typically done at 37°C unless otherwise specified.[8][9]

Materials:

• Purified anti-MPC antibody

• MPC-HRP conjugate

• MPC standard

• 96-well microtiter plates

• Coating Buffer (e.g., Carbonate-bicarbonate buffer, pH 9.6)

• Wash Buffer (PBS with 0.05% Tween-20, PBST)

• Blocking Buffer (e.g., 1% BSA in PBST)

• Assay Buffer (e.g., PBST)

• TMB (3,3’,5,5’-Tetramethylbenzidine) Substrate Solution

• Stop Solution (e.g., 1 M H₂SO₄)

Methodology:

• Antibody Coating:

  • Dilute the purified anti-MPC antibody to an optimal concentration (determined by titration, e.g., 1-10 µg/mL) in Coating Buffer.

  • Add 100 µL of the diluted antibody to each well of a 96-well plate.

  • Incubate overnight at 4°C.

• Washing and Blocking:

  • Wash the plate 3 times with 300 µL of Wash Buffer per well.[8]

  • Add 200 µL of Blocking Buffer to each well.

  • Incubate for 1-2 hours at 37°C.

• Competitive Reaction:

  • Wash the plate 3 times with Wash Buffer.

  • Add 50 µL of MPC standard or sample per well.

  • Immediately add 50 µL of optimally diluted MPC-HRP conjugate to each well.

  • Incubate for 1 hour at 37°C.

• Washing:

  • Wash the plate 5 times with Wash Buffer to remove all unbound reagents.

• Substrate Development:

  • Add 100 µL of TMB Substrate Solution to each well.

  • Incubate for 15-30 minutes at room temperature in the dark. A blue color will develop.

• Stopping and Reading:

  • Add 100 µL of Stop Solution to each well. The color will change from blue to yellow.

  • Read the absorbance at 450 nm using a microplate reader within 15 minutes.[10]

Data Presentation and Assay Performance

The performance of the developed ELISA should be thoroughly validated. The table below summarizes the target performance characteristics for an MPC ELISA, based on published data for similar MPA assays.[7][10]

Parameter	Target Value	Description
Sensitivity (LOD)	0.05 - 0.15 ng/mL	The lowest concentration of MPC that can be reliably distinguished from zero.[7][10]
ED₅₀ (IC₅₀)	1.0 - 3.0 ng/mL	The concentration of MPC that causes 50% inhibition of the maximum signal.[7]
Assay Range	0.1 - 10 ng/mL	The range of concentrations over which the assay is precise and accurate.
Intra-Assay CV	< 10%	The coefficient of variation for replicates within a single assay run.[10]
Inter-Assay CV	< 15%	The coefficient of variation for replicates across different assay runs.[10]
Recovery	95 - 105%	The accuracy of the assay, determined by spiking known amounts of MPC into sample matrices.[7]
Cross-Reactivity	< 0.1%	The degree to which related steroids (e.g., progesterone, medroxyprogesterone acetate) are detected. Should be minimal for a specific assay.[7]

References

• 1. Medroxyprogesterone caproate - Wikipedia [en.wikipedia.org]
• 2. Hydroxyprogesterone caproate - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Competitive ELISA - Creative Diagnostics [creative-diagnostics.com]
• 5. Competitive Immunoassays for the Detection of Small Molecules Using Single Molecule Arrays | Quanterix [quanterix.com]
• 6. microbenotes.com [microbenotes.com]
• 7. Homologous ELISA for measurement of medroxyprogesterone acetate in serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. food.r-biopharm.com [food.r-biopharm.com]
• 9. food.r-biopharm.com [food.r-biopharm.com]
• 10. An enzyme linked immunosorbent assay (ELISA) for plasma medroxyprogesterone acetate (MPA) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Immunohistochemical Analysis of Medroxyprogesterone Target Proteins

Introduction Medroxyprogesterone (B1676146) caproate is a synthetic progestin, a class of drugs that mimic the effects of the natural hormone progesterone (B1679170). Its active metabolite, medroxyprogesterone acetate (B1210297) (MPA), is widely used for long-acting contraception, in hormone replacement therapy, and for the treatment of conditions like endometriosis and certain types of cancer.[1][2][3] The biological effects of MPA are mediated through its interaction with specific intracellular receptors, leading to the regulation of gene expression in target tissues such as the uterus, mammary gland, and pituitary gland.[1][2] Immunohistochemistry (IHC) is an invaluable technique for visualizing the expression and localization of these target proteins within tissues, providing critical insights into the mechanism of action and cellular response to medroxyprogesterone treatment.

Primary Target Proteins for IHC Analysis

• Progesterone Receptor (PR): The primary target of medroxyprogesterone is the progesterone receptor (PR), a member of the nuclear receptor superfamily of ligand-activated transcription factors.[2][4] Upon binding MPA, the receptor undergoes a conformational change, dimerizes, and translocates to the nucleus. In the nucleus, it binds to specific DNA sequences known as progesterone response elements (PREs) to modulate the transcription of target genes, thereby controlling processes like cell proliferation and differentiation.[4][5] IHC for PR is routinely used to assess hormone receptor status in breast cancer and to study the effects of progestins on reproductive tissues.[6][7]

• Receptor Activator of Nuclear Factor κB Ligand (RANKL): RANKL is a critical downstream mediator of progesterone action, particularly in the mammary gland.[8][9] Progesterone-activated PR in luminal epithelial cells induces the expression and secretion of RANKL.[10][11] RANKL then acts as a paracrine signaling molecule, binding to its receptor (RANK) on neighboring cells to stimulate proliferation and survival.[8][12] This PR-RANKL axis is fundamental to normal mammary gland development and is also implicated in progestin-driven breast cancer.[8][12] IHC for RANKL can therefore be used to investigate the proliferative signals initiated by medroxyprogesterone.

Mechanism of Action: Signaling Pathways

Medroxyprogesterone primarily utilizes the genomic signaling pathway. After diffusing into the cell, it binds to the Progesterone Receptor (PR), which is typically complexed with heat shock proteins (HSPs). This binding causes the HSPs to dissociate, allowing the PR to dimerize and translocate into the nucleus, where it regulates the transcription of target genes like RANKL.

Medroxyprogesterone Genomic Signaling Pathway.

Quantitative Data Summary

Immunohistochemical staining results are often quantified to allow for objective comparison between samples. Scoring can be based on the percentage of positively stained cells and the intensity of the staining. The following table provides an example format for presenting such data, based on findings from a study on feline mammary hyperplasia following depot medroxyprogesterone acetate administration.[13]

Case ID	Treatment Group	Target Protein	% Positive Nuclei (Range)	Staining Intensity (Qualitative)
Case 2	MPA	Progesterone Receptor	5-20%	Weak to Moderate
Case 4	MPA	Progesterone Receptor	5-20%	Weak
Case 5	MPA	Progesterone Receptor	>60%	Strong
Case 7	MPA	Progesterone Receptor	5-20%	Moderate
Case 8	MPA	Progesterone Receptor	>60%	Strong
Control 1	Vehicle	Progesterone Receptor	<1%	Negative

Note: Data is adapted from a study in felines for illustrative purposes.[13] Reporting for human tissues should follow established guidelines, such as the ASCO/CAP recommendations which define ER/PR positivity as ≥1% of tumor cells staining positive.[7]

Detailed Experimental Protocols

IHC Staining Workflow

The following diagram outlines the key steps for performing immunohistochemistry on formalin-fixed, paraffin-embedded (FFPE) tissue sections.

General IHC Staining Workflow for FFPE Tissues.

Protocol 1: Staining for Progesterone Receptor (PR)

This protocol is a general guideline for the immunohistochemical detection of Progesterone Receptor in FFPE human tissue sections.

Materials:

• FFPE tissue sections (4-5 µm) on positively charged slides

• Xylene and graded ethanol series (100%, 95%, 70%)

• Deionized water

• Antigen Retrieval Solution: Citrate Buffer (10 mM, pH 6.0) or Tris-EDTA (pH 9.0)[14]

• Hydrogen Peroxide Block (3% H2O2 in methanol)[15]

• Blocking Buffer (e.g., 10% Normal Goat Serum in PBS)

• Primary Antibody: Mouse Monoclonal anti-Progesterone Receptor (e.g., Clone 16)[16]

• Detection System: HRP-polymer conjugated secondary antibody

• Chromogen: DAB (3,3'-Diaminobenzidine) substrate kit

• Counterstain: Harris' Hematoxylin

• Mounting Medium

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in xylene, 2 changes for 5 minutes each.[15]

  • Rehydrate through graded alcohols: 100% (2x, 3 min), 95% (1x, 3 min), 70% (1x, 3 min).[15]

  • Rinse well in running tap water.

• Antigen Retrieval:

  • Perform Heat-Induced Epitope Retrieval (HIER) by immersing slides in Citrate Buffer (pH 6.0).

  • Heat in a water bath or steamer at 95-100°C for 20-30 minutes.[14][15]

  • Allow slides to cool to room temperature for 20 minutes.

• Blocking:

  • Wash slides in PBS.

  • Incubate sections with 3% H2O2 for 10 minutes to block endogenous peroxidase activity.[15]

  • Rinse with PBS.

  • Apply blocking buffer and incubate for 30 minutes at room temperature to prevent non-specific antibody binding.

• Primary Antibody:

  • Drain blocking buffer from slides.

  • Apply diluted primary anti-PR antibody. Optimal dilution should be determined by the user (typically 1:100 to 1:500).

  • Incubate for 60 minutes at room temperature or overnight at 4°C in a humidified chamber.[14]

• Detection:

  • Rinse slides with PBS (3x, 5 min).

  • Apply the HRP-polymer secondary antibody and incubate according to the manufacturer's instructions (typically 30 minutes).

  • Rinse slides with PBS (3x, 5 min).

• Chromogen Application:

  • Apply freshly prepared DAB substrate solution and incubate for 3-5 minutes, or until desired brown stain intensity is observed under a microscope.

  • Rinse slides with deionized water to stop the reaction.

• Counterstaining and Mounting:

  • Immerse slides in Hematoxylin for 1-2 minutes to stain cell nuclei.[15]

  • "Blue" the sections in running tap water.

  • Dehydrate slides through graded alcohols and clear in xylene.[15]

  • Apply a coverslip using a permanent mounting medium.

Expected Results:

• Positive Staining: Brown precipitate localized in the nuclei of PR-positive cells.[13]

• Negative Staining: Absence of brown precipitate in the nuclei.

• Control: Normal breast or endometrial tissue should be used as a positive control, showing a mix of positive and negative nuclei.[7]

Protocol 2: Staining for RANKL

This protocol provides a general method for detecting RANKL in FFPE tissue sections.

Materials:

• Same as for PR staining, with the exception of the primary antibody.

• Primary Antibody: Rabbit Polyclonal or Mouse Monoclonal anti-RANKL.[17][18]

Procedure:

• Deparaffinization, Rehydration, and Antigen Retrieval:

  • Follow steps 1 and 2 from the PR protocol. Tris-EDTA buffer (pH 9.0) is often recommended for RANKL antigen retrieval.[18]

• Blocking:

  • Follow step 3 from the PR protocol.

• Primary Antibody:

  • Apply diluted primary anti-RANKL antibody. A starting dilution of 1:200 is often suggested.[17][18]

  • Incubate for 60 minutes at room temperature or overnight at 4°C.

• Detection, Chromogen Application, and Counterstaining:

  • Follow steps 5, 6, and 7 from the PR protocol.

Expected Results:

• Positive Staining: Brown precipitate, typically observed in the cytoplasm and/or membrane of RANKL-expressing cells (e.g., luminal epithelial cells in the mammary gland).

• Control: Tissue known to express RANKL, such as lymph nodes or certain carcinomas, can serve as a positive control.

References

• 1. Articles [globalrx.com]
• 2. What is the mechanism of Medroxyprogesterone Acetate? [synapse.patsnap.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Progesterone Receptor Signaling Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Progesterone receptor signaling in the initiation of pregnancy and preservation of a healthy uterus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Estrogen and Progesterone Receptor… | College of American Pathologists [cap.org]
• 7. Pathologists' Guideline Recommendations for Immunohistochemical Testing of Estrogen and Progesterone Receptors in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. From the ranks of mammary progesterone mediators, RANKL takes the spotlight - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Progesterone/RANKL is a major regulatory axis in the human breast - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Progesterone receptor and Stat5 signaling cross talk through RANKL in mammary epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. mdpi.com [mdpi.com]
• 13. Clinical, pathological and immunohistochemical study of feline mammary fibroepithelial hyperplasia following a single injection of depot medroxyprogesterone acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 14. genomeme.ca [genomeme.ca]
• 15. Immunohistochemistry(IHC) Protocol [immunohistochemistry.us]
• 16. biocare.net [biocare.net]
• 17. RANKL Polyclonal Antibody (BS-0747R) [thermofisher.com]
• 18. RANKL Monoclonal Antibody (3F2E1) (66610-1-IG) [thermofisher.com]

In Vivo Delivery of Progestin Analogs in Rodent Models: Application Notes and Protocols for Medroxyprogesterone Caproate Studies

A Note to Researchers: Direct experimental data and established protocols for Medroxyprogesterone Caproate (MPC) in rodent models are scarce in publicly available scientific literature. It is often confused with the more extensively studied Medroxyprogesterone Acetate (B1210297) (MPA) and 17-hydroxyprogesterone caproate (17-OHPC)[1]. The following application notes and protocols are therefore based on established methods for these closely related progestin analogs, primarily MPA, and are intended to serve as a comprehensive guide for researchers designing studies with MPC. All dosages and formulations should be adapted and validated for the specific research question and rodent model.

Overview of Delivery Methods

The in vivo administration of Medroxyprogesterone Acetate (MPA), a compound structurally similar to Medroxyprogesterone Caproate (MPC), in rodent models is primarily achieved through parenteral routes to ensure sustained release and bypass first-pass metabolism. The most common methods include subcutaneous and intramuscular injections. The choice of delivery method depends on the desired pharmacokinetic profile, the duration of the study, and the specific rodent model.

Subcutaneous (SC) Injection: This is a common and relatively simple method for administering depot formulations of progestins. It allows for the slow release of the compound from the subcutaneous tissue, leading to prolonged therapeutic levels.

Intramuscular (IM) Injection: This route also provides a depot effect, with the compound being slowly absorbed from the muscle tissue. Intramuscular injections can sometimes offer a more sustained release profile compared to subcutaneous administration for certain formulations.[2]

Vehicle Formulations: The choice of vehicle is critical for the successful delivery of poorly water-soluble compounds like MPC. Common vehicles for parenteral administration in rodents include:

• Oil-based solutions: Castor oil and sesame oil are frequently used to dissolve lipophilic compounds for sustained release.

• Aqueous suspensions: Micronized drug particles are suspended in an aqueous vehicle, often with suspending and wetting agents to ensure uniformity and stability.

• Polyethylene glycol (PEG): Used as a co-solvent to improve the solubility of hydrophobic drugs.

Quantitative Data Summary

The following tables summarize pharmacokinetic parameters for Medroxyprogesterone Acetate (MPA) and 17-hydroxyprogesterone caproate (17-OHPC) in rodent models. This data can serve as a reference for estimating the expected pharmacokinetic profile of Medroxyprogesterone Caproate (MPC).

Table 1: Pharmacokinetic Parameters of Medroxyprogesterone Acetate (MPA) in Rodents

Species	Route of Administration	Dose	Cmax (ng/mL)	Tmax (h)	t½ (h)	AUC (ng·h/mL)	Reference
Rat	Oral (single dose)	0.2 mg/kg	Not specified	Not specified	Not specified	Not dose-linear	[3]
Rat	Oral (single dose)	1 mg/kg	Not specified	Not specified	Not specified	Not dose-linear	[3]
Rat	Oral (single dose)	5 mg/kg	Not specified	Not specified	Not specified	Not dose-linear	[3]
Rat	Oral (single dose)	20 mg/kg	Not specified	Not specified	Not specified	Not dose-linear	[3]
Rat	Intravenous	Not specified	No significant difference from oral	Not applicable	Not specified	Not specified	[4]
Rat	Intramuscular	13 mg/mL	Not specified	Not specified	Not specified	Not specified	[5]
Rat	Intramuscular	33 mg/mL	Not specified	Not specified	Not specified	Not specified	[5]
Mouse	Subcutaneous (depot)	40 mg	Not specified	Not specified	Sustained release > 3 months	Not specified	[6]
Mouse	Intramuscular	1 mg (weekly)	Not specified	Not specified	Not specified	Not specified	[7]

Table 2: Pharmacokinetic Parameters of 17-Hydroxyprogesterone Caproate (17-OHPC) in Rats

Route of Administration	Formulation	Dose	Cmax (ng/mL)	Tmax (h)	t½ (h)	AUC₀₋₁₂₀ (ng·h/mL)	Bioavailability (%)	Reference
Intravenous (IV)	Solution	5 mg/kg	-	-	10.6 ± 4.3	1000 ± 360 (AUC₀₋∞)	100	[8]
Intramuscular (IM)	Solution	5 mg/kg	~10	~2	16 ± 5	1150 ± 150 (AUC₀₋∞)	~100	[8]
Intramuscular (IM)	Oil	5 mg/kg	Low, sustained	-	Not estimated	340	Projected close to 100	[8]
Oral (PO)	Solution	25 mg/kg	~10	1-1.5	-	151 (AUC₀₋∞)	~3	[8]

Experimental Protocols

The following are detailed protocols for the subcutaneous and intramuscular administration of a progestin analog suspension in mice and rats. These should be adapted for Medroxyprogesterone Caproate (MPC) based on its specific formulation.

Subcutaneous Injection Protocol

Objective: To administer a sustained-release formulation of a progestin analog subcutaneously to a rodent.

Materials:

• Medroxyprogesterone Caproate (MPC) sterile suspension

• Sterile syringes (1 mL)

• Sterile needles (25-27 gauge)

• 70% ethanol (B145695) or isopropanol (B130326) swabs

• Appropriate animal restraint device

• Sharps container

Procedure (Mouse):

• Preparation: Vigorously shake the MPC suspension to ensure homogeneity. Draw the desired volume into the syringe. For a 20g mouse, a typical injection volume is 100-200 µL.

• Restraint: Gently restrain the mouse, for example, by scruffing the neck to expose the dorsal side.

• Injection Site: Clean the injection site on the upper back, between the shoulder blades, with an alcohol swab and allow it to dry.

• Injection: Tent the skin at the injection site. Insert the needle, bevel up, into the base of the tented skin, parallel to the spine.

• Aspiration: Gently pull back the plunger to ensure the needle is not in a blood vessel. If blood appears, withdraw the needle and select a new site.

• Administration: Slowly inject the suspension to form a subcutaneous bleb.

• Withdrawal: Withdraw the needle and apply gentle pressure to the injection site with a dry gauze pad if necessary.

• Monitoring: Monitor the animal for any signs of distress or adverse reactions at the injection site.

Procedure (Rat):

The procedure for rats is similar to that for mice, with adjustments for size.

• Preparation: Vigorously shake the MPC suspension. Draw the desired volume. For a 250g rat, a typical injection volume is 250-500 µL.

• Restraint: Restrain the rat appropriately.

• Injection Site: The dorsal scapular region is a common site.

• Injection: Follow the same tenting and injection technique as for mice, using a slightly larger needle if necessary (e.g., 25 gauge).

• Monitoring: Observe the rat post-injection for any adverse effects.

Intramuscular Injection Protocol

Objective: To administer a sustained-release formulation of a progestin analog intramuscularly to a rodent.

Materials:

• Medroxyprogesterone Caproate (MPC) sterile suspension

• Sterile syringes (1 mL)

• Sterile needles (25-27 gauge)

• 70% ethanol or isopropanol swabs

• Appropriate animal restraint device

• Sharps container

Procedure (Mouse):

• Preparation: Ensure the MPC suspension is well-mixed. Draw up the required volume. For a 20g mouse, the maximum volume per site is typically 20-30 µL.

• Restraint: Restrain the mouse securely to immobilize the hind limb.

• Injection Site: The quadriceps or gluteal muscles of the hind limb are common injection sites. Clean the area with an alcohol swab.

• Injection: Insert the needle into the muscle at a 90-degree angle.

• Aspiration: Aspirate to check for blood. If blood is present, reposition the needle.

• Administration: Inject the suspension slowly.

• Withdrawal: Remove the needle and apply gentle pressure.

• Monitoring: Monitor for signs of pain, lameness, or inflammation at the injection site.

Procedure (Rat):

• Preparation: Vigorously shake the MPC suspension. For a 250g rat, the maximum volume per site is typically 100-200 µL.

• Restraint: Properly restrain the rat to expose the hind limb.

• Injection Site: The thigh muscles are commonly used.

• Injection: Follow the same procedure as for mice, using an appropriate needle size (e.g., 25 gauge).

• Monitoring: Observe the rat for any signs of discomfort or adverse reactions.

Visualizations

Progesterone (B1679170) Receptor Signaling Pathway

Medroxyprogesterone Caproate, as a progestin, is expected to exert its biological effects primarily through the progesterone receptor (PR). The following diagram illustrates the canonical signaling pathway of progesterone receptor activation.

Caption: Canonical signaling pathway of Medroxyprogesterone Caproate (MPC) via the Progesterone Receptor (PR).

Experimental Workflow for In Vivo Delivery

The following diagram outlines a typical experimental workflow for evaluating the in vivo effects of Medroxyprogesterone Caproate in a rodent model.

Caption: General experimental workflow for in vivo studies of Medroxyprogesterone Caproate (MPC) in rodents.

References

• 1. Medroxyprogesterone caproate [medbox.iiab.me]
• 2. extranet.who.int [extranet.who.int]
• 3. Frontiers | Progesterone Signaling Mechanisms in Brain and Behavior [frontiersin.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Depo-provera effects on Wistar rat performance in the Y-maze - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Medroxyprogesterone acetate enhances in vivo and in vitro antibody production - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Contraceptive Depot Medroxyprogesterone Acetate Impairs Mycobacterial Control and Inhibits Cytokine Secretion in Mice Infected with Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Route of administration and formulation dependent pharmacokinetics of 17-hydroxyprogesterone caproate in rats - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Gene Expression Analysis Following Medroxyprogesterone Acetate (MPA) Treatment

Introduction

Medroxyprogesterone (B1676146) acetate (B1210297) (MPA) is a synthetic progestin, a hormone drug that mimics the effects of progesterone (B1679170).[1] It is widely used in various clinical applications, including as an injectable contraceptive, in hormone replacement therapy, and for the treatment of conditions like endometriosis and certain types of hormone-dependent cancers, such as endometrial and breast cancer.[1][2][3] MPA exerts its effects primarily by binding to progesterone receptors (PR), which in turn act as transcription factors to regulate the expression of target genes.[1] However, MPA is also known to bind to other steroid receptors, including the androgen receptor (AR) and the glucocorticoid receptor (GR), leading to a complex and sometimes cell-type-specific biological response.[4][5][6]

Understanding the changes in gene expression following MPA treatment is crucial for elucidating its therapeutic mechanisms and potential side effects. Gene expression analysis provides a genome-wide view of the transcriptional changes induced by MPA, offering insights into the signaling pathways it modulates, its impact on cellular processes like proliferation and apoptosis, and the basis for its efficacy in cancer treatment.[4][7]

Note on Terminology: This document focuses on Medroxyprogesterone Acetate (MPA), the widely studied and marketed compound. It is often confused with Medroxyprogesterone caproate (MPC), a different ester that was synthesized but never commercially marketed.[8] The vast body of research on gene expression pertains to MPA.

Signaling Pathways and Mechanism of Action

MPA is a lipophilic molecule that can diffuse across the cell membrane. Its primary mechanism involves binding to intracellular steroid receptors. The MPA-receptor complex then translocates to the nucleus, binds to specific DNA sequences known as hormone response elements (HREs) in the promoter regions of target genes, and recruits co-activators or co-repressors to modulate gene transcription.[1]

• Progesterone Receptor (PR) Pathway : This is the principal pathway for MPA's progestogenic effects. In breast and endometrial cancer cells, MPA action is predominantly mediated by PR. Binding to PR can inhibit cell proliferation and promote differentiation.[2][9]

• Androgen Receptor (AR) Pathway : MPA has androgenic properties and can bind to AR.[10] This interaction is significant, especially in PR-negative, AR-positive breast cancer cells, where MPA can inhibit proliferation via the AR.[6][10] Studies have shown an extensive overlap in the genes regulated by MPA and dihydrotestosterone (B1667394) (DHT) through the AR.[10][11]

• Glucocorticoid Receptor (GR) Pathway : MPA also exhibits glucocorticoid-like activity by binding to the GR.[5][12] This pathway is particularly relevant to its anti-inflammatory effects, where MPA can repress the expression of cytokines like IL-6 and IL-8 by interfering with transcription factors such as NF-κB and AP-1.[5]

Caption: MPA Signaling Pathways via Steroid Receptors.

Application Note: Summary of MPA-Induced Gene Expression Changes

MPA treatment leads to distinct transcriptional profiles depending on the cell type and the context of other hormonal signals.

In Breast Cancer

In estrogen receptor-positive (ER+) breast cancer cell lines like T47D and ZR-75-1, MPA's effects are primarily mediated through the PR.[4] A biphasic proliferative response has been observed, with an initial increase followed by inhibition, which correlates with the expression of the cell cycle regulator Cyclin D1 .[13]

| Table 1: Differentially Regulated Genes in Breast Cancer Cells by MPA | | :--- | :--- | :--- | | Gene Name | Regulation | Function / Pathway | | Cyclin D1 (CCND1) | Biphasic (Initial Up, then Down) | Cell Cycle Progression[13] | | Tristetraprolin (ZFP36) | Up-regulated (2.8-3.5 fold) | Post-transcriptional regulation of cytokines[14] | | Zinc-alpha2-glycoprotein (AZGP1) | Up-regulated (2.8-3.5 fold) | Breast Epithelium Differentiation Marker[14] | | Na, K-ATPase alpha1-subunit (ATP1A1) | Up-regulated (2.8-3.5 fold) | Breast Epithelium Differentiation Marker[14] | | Lipocalin 2 (LCN2) | Down-regulated (5-fold) | Promotes matrix metalloproteinase-9 activity[14] | | PDGF & TNF-alpha | Down-regulated (protein level) | Cytokines involved in tumor progression[14] | | Calcyclin (S100A6) | Down-regulated | Cell Cycle, Calcium-binding protein[15] |

In Endometrial and Myometrial Tissues

In the endometrium, MPA is used to treat endometrial cancer and hyperplasia.[3] It can induce apoptosis in cancer cells, potentially through the endoplasmic reticulum (ER) stress pathway.[7] In myometrial (uterine muscle) tissue, MPA generally suppresses genes associated with inflammation and uterine contractions.[16]

| Table 2: Differentially Regulated Genes in Endometrial & Myometrial Cells by MPA | | :--- | :--- | :--- | | Gene Name | Regulation | Tissue / Cell Type | | CHOP (DDIT3) & HERPUD1 | Up-regulated | Endometrial Cancer Cells[7] | | Progesterone Receptor (PGR) | Down-regulated | Endometrial Cancer Cells[17] | | Ki-67 (MKI67) | Down-regulated | Endometrial Cancer Cells[9][17] | | Bcl-2 (BCL2) | Down-regulated | Endometrial Cancer Cells[9][17] | | RANTES (CCL5) | Down-regulated (long-term) | Endometrial Stromal Cells[18] | | Interleukin 11 (IL11) | Down-regulated (4.3-fold) | Myometrial Explants[16] | | Interleukin 24 (IL24) | Down-regulated (2.2-fold) | Myometrial Explants[16] | | IL-1B, IL-6, PTGS2, GJA1 | Down-regulated | Myometrial Explants[16] |

In Other Tissues

MPA's use as a contraceptive has been linked to changes in the female reproductive tract that may increase susceptibility to HIV-1.[19][20] Gene expression studies in epithelial cells have provided insights into these effects.

| Table 3: Differentially Regulated Genes in Other Cell Types by MPA | | :--- | :--- | :--- | | Gene Category | Regulation | Cell Type | | Inflammation & Cholesterol Synthesis | Up-regulated | Endometrial Epithelial Cells[19] | | Cell Division & Cell-Cell Adhesion | Down-regulated | Vaginal Epithelial Cells[20] | | Interleukin 6 (IL6) & Interleukin 8 (IL8) | Down-regulated | Mouse Fibroblast Cells[5] |

Experimental Protocols

The following protocols provide a generalized workflow for analyzing gene expression changes after MPA treatment using RNA-Sequencing (RNA-Seq).

Caption: Experimental Workflow for Gene Expression Analysis.

Protocol 1: Cell Culture and MPA Treatment

This protocol is a general guideline and should be optimized for the specific cell line used.

• Cell Seeding : Plate cells (e.g., T47D, ZR-75-1, Ishikawa) in appropriate culture medium (e.g., RPMI 1640) supplemented with 10% Fetal Bovine Serum (FBS).

• Steroid Deprivation : Once cells reach 50-60% confluency, switch to a steroid-free medium. This is typically the base medium (without phenol (B47542) red) supplemented with 5% charcoal-stripped FBS. Culture for 48-72 hours to clear endogenous steroids.[21]

• Hormone Treatment : Replace the medium with fresh steroid-free medium containing either MPA (e.g., 10 nM or 100 nM) or a vehicle control (e.g., ethanol).[16][21]

• Incubation : Incubate the cells for the desired time period (e.g., 24 hours, 48 hours, or longer for chronic studies).[16][21]

• Harvesting : After treatment, wash the cells with ice-cold PBS and harvest them for RNA extraction using a cell scraper or by direct lysis in the plate with an appropriate buffer.

Protocol 2: RNA Extraction and Quality Control

• RNA Extraction : Isolate total RNA from harvested cells using a commercial kit (e.g., RNeasy Mini Kit, QIAGEN) or a TRIzol-based method, following the manufacturer's instructions. Include a DNase I treatment step to eliminate genomic DNA contamination.

• RNA Quantification : Determine the RNA concentration using a fluorometric method like Qubit or Ribogreen. Spectrophotometry (e.g., NanoDrop) can also be used but is less accurate.[22]

• RNA Purity Assessment : Use a spectrophotometer to measure the A260/A280 and A260/A230 ratios. Pure RNA should have ratios of ~2.0 and 2.0-2.2, respectively.[22]

• RNA Integrity Check : Assess RNA integrity by calculating the RNA Integrity Number (RIN) using an Agilent Bioanalyzer or similar instrument. A RIN value ≥ 8 is recommended for RNA-Seq to ensure high-quality data.

Protocol 3: Gene Expression Analysis using RNA-Sequencing (RNA-Seq)

RNA-Seq provides a comprehensive and quantitative analysis of the transcriptome.[23]

• Library Preparation :

  • RNA Enrichment : Isolate mRNA from the total RNA. The most common method is poly(A) selection, which enriches for mature, polyadenylated transcripts. An alternative is ribosomal RNA (rRNA) depletion, which is necessary if studying non-polyadenylated RNAs or degraded samples.[24]

  • Fragmentation and cDNA Synthesis : The enriched RNA is fragmented into smaller pieces. These fragments are then used as templates for first-strand cDNA synthesis using reverse transcriptase and random primers. Second-strand cDNA is subsequently synthesized.[24][25] Stranded (directional) library preparation protocols are recommended as they preserve information about which DNA strand was transcribed.[24]

  • Adapter Ligation and Amplification : Sequencing adapters are ligated to the ends of the cDNA fragments. These adapters contain sequences for binding to the sequencer's flow cell and for indexing (barcoding) samples for multiplexing. The library is then amplified by PCR to generate enough material for sequencing.[24]

• Library Quality Control : Quantify the final library and assess its size distribution using a Bioanalyzer.

• Sequencing : Sequence the prepared libraries on a next-generation sequencing (NGS) platform, such as an Illumina NovaSeq or HiSeq.

• Bioinformatic Analysis :

  • Primary Analysis : The sequencer performs base calling to generate raw sequencing reads (FASTQ files).

  • Secondary Analysis :

    • Quality Control: Raw reads are checked for quality, and adapters and low-quality bases are trimmed.

    • Alignment: The high-quality reads are mapped to a reference genome (e.g., hg38 for human).

    • Quantification: The number of reads mapping to each gene is counted to determine its expression level.

  • Tertiary Analysis :

    • Differential Expression: Statistical analysis (e.g., using DESeq2 or edgeR) is performed to identify genes that are significantly up- or down-regulated between MPA-treated and control samples.[21]

    • Functional Analysis: Pathway and gene ontology (GO) analysis are used to interpret the biological significance of the differentially expressed genes.

Protocol 4: Validation of Gene Expression by qRT-PCR

It is essential to validate the RNA-Seq results for key genes of interest using quantitative reverse transcription PCR (qRT-PCR).[16]

• Reverse Transcription : Synthesize cDNA from the same RNA samples used for RNA-Seq using a reverse transcriptase enzyme and an appropriate primer mix (oligo(dT) and/or random hexamers).

• Primer Design : Design and validate primers specific to the target genes and at least one stable housekeeping (reference) gene (e.g., GAPDH, ACTB).

• Quantitative PCR : Perform qPCR using a SYBR Green or probe-based master mix. Set up reactions for each target and reference gene in triplicate for all samples (MPA-treated and control).

• Data Analysis : Determine the cycle threshold (Ct) for each reaction. Calculate the relative gene expression using the comparative Ct (ΔΔCt) method, normalizing the expression of the target gene to the reference gene. Confirm that the qRT-PCR results (up- or down-regulation) are consistent with the RNA-Seq data.

References

• 1. What is the mechanism of Medroxyprogesterone Acetate? [synapse.patsnap.com]
• 2. li01.tci-thaijo.org [li01.tci-thaijo.org]
• 3. Medroxyprogesterone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Anti-proliferative transcriptional effects of medroxyprogesterone acetate in estrogen receptor positive breast cancer cells are predominantly mediated by the progesterone receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Medroxyprogesterone acetate downregulates cytokine gene expression in mouse fibroblast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Medroxyprogesterone acetate inhibits the proliferation of estrogen- and progesterone-receptor negative MFM-223 human mammary cancer cells via the androgen receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. medbox.iiab.me [medbox.iiab.me]
• 9. Histologic effects of Medroxyprogesterone Acetate on endometrioid endometrial adenocarcinoma: a Gynecologic Oncology Group study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The progestational and androgenic properties of medroxyprogesterone acetate: gene regulatory overlap with dihydrotestosterone in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Glucocorticoid receptor activity discriminates between progesterone and medroxyprogesterone acetate effects in breast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Biphasic effect of medroxyprogesterone-acetate (MPA) treatment on proliferation and cyclin D1 gene transcription in T47D breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Estradiol and medroxyprogesterone acetate regulated genes in T47D breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Calcyclin gene expression modulation by medroxyprogesterone acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Effects of medroxyprogesterone acetate on gene expression in myometrial explants from pregnant women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Histologic effects of medroxyprogesterone acetate on endometrioid endometrial adenocarcinoma: a Gynecologic Oncology Group study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Long-term progestin treatment inhibits RANTES (regulated on activation, normal T cell expressed and secreted) gene expression in human endometrial stromal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Medroxyprogesterone acetate-treated human, primary endometrial epithelial cells reveal unique gene expression signature linked to innate immunity and HIV-1 susceptibility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Transcriptional response of vaginal epithelial cells to medroxyprogesterone acetate treatment results in decreased barrier integrity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. youtube.com [youtube.com]
• 23. rna-seqblog.com [rna-seqblog.com]
• 24. bio-rad.com [bio-rad.com]
• 25. RNA sequencing and its applications in cancer and rare diseases - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Medroxyprogesterone caproate solubility issues in aqueous solutions for cell culture

Welcome to the technical support center for the use of Medroxyprogesterone (B1676146) Caproate (MPC) in aqueous solutions for cell culture. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the solubility of this hydrophobic compound.

Frequently Asked Questions (FAQs)

Q1: What is Medroxyprogesterone Caproate (MPC), and why is it difficult to dissolve in aqueous solutions?

A1: Medroxyprogesterone Caproate is a synthetic progestin, a type of steroid hormone. Its chemical structure is highly hydrophobic, meaning it repels water. This characteristic leads to poor solubility in aqueous solutions like cell culture media, often causing it to precipitate or "crash out" of solution.

Q2: What are the recommended solvents for preparing a stock solution of MPC?

A2: For MPC and similar hydrophobic steroids, organic solvents are necessary for initial dissolution. The most commonly used solvents for cell culture applications are Dimethyl Sulfoxide (DMSO) and Ethanol. It is crucial to use a high-purity, sterile grade of these solvents.

Q3: What is the maximum concentration of DMSO or Ethanol that my cells can tolerate?

A3: The tolerance to solvents is cell-line dependent. Generally, the final concentration of DMSO in the cell culture medium should be kept below 0.5%, and ideally at or below 0.1%, to minimize cytotoxicity.[1][2] Some robust cell lines may tolerate up to 1%, but this should be determined experimentally.[1][2] Ethanol is often tolerated at slightly higher concentrations, but it is still recommended to keep the final concentration low.

Q4: How should I store my MPC stock solution?

A4: MPC stock solutions prepared in a suitable organic solvent should be stored at -20°C or -80°C to ensure stability. It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Issue 1: Immediate Precipitation of MPC When Added to Cell Culture Medium

This is a common issue known as "crashing out," which occurs when a hydrophobic compound dissolved in an organic solvent is rapidly introduced into an aqueous environment.

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The final concentration of MPC in the medium exceeds its solubility limit in the aqueous solution.	Perform a dose-response experiment to determine the maximum soluble and non-toxic concentration for your specific cell line. Start with a lower final concentration.
Solvent Shock	The rapid dilution of the concentrated stock solution causes a sudden change in solvent polarity, leading to precipitation.	Employ a serial dilution method. First, create an intermediate dilution of your stock in a small volume of pre-warmed (37°C) culture medium. Then, add this intermediate dilution to the final volume of your medium. Adding the compound dropwise while gently swirling can also help.
Low Temperature of Medium	The solubility of many compounds, including MPC, decreases at lower temperatures.	Always use cell culture medium that has been pre-warmed to 37°C before adding the MPC solution.
High Solvent Concentration	The final concentration of the organic solvent (e.g., DMSO) in the culture medium is too high, which can be toxic to cells and may not prevent precipitation upon significant dilution.	Ensure the final solvent concentration is within the tolerated range for your cells (typically ≤0.5% for DMSO).[1][2] This may require preparing a more concentrated stock solution.

Issue 2: MPC Precipitates in the Incubator Over Time

Potential Cause	Explanation	Recommended Solution
Compound Instability	MPC may degrade or aggregate over extended periods in the culture medium at 37°C.	Prepare fresh MPC-containing media for each experiment, especially for long-term assays.
Interaction with Media Components	Components in the serum or the medium itself can interact with MPC, reducing its solubility over time.	If your experimental design allows, the presence of serum proteins (like in Fetal Bovine Serum) can sometimes help to stabilize hydrophobic compounds.
pH Changes in Medium	Cellular metabolism can alter the pH of the culture medium, which can affect the solubility of pH-sensitive compounds.	Monitor the pH of your culture medium, especially in dense cultures. Consider changing the medium more frequently.

Quantitative Data Summary

The following tables provide solubility information for Medroxyprogesterone Acetate (B1210297) and Hydroxyprogesterone Caproate, which can serve as a reference for Medroxyprogesterone Caproate due to their structural similarity.

Table 1: Solubility in Organic Solvents

Compound	Solvent	Solubility (at 25°C)
Medroxyprogesterone Acetate	DMSO	~12 mg/mL[1]
Medroxyprogesterone Acetate	Ethanol	~12 mg/mL[1]
Hydroxyprogesterone Caproate	DMSO	~30 mg/mL[3]
Hydroxyprogesterone Caproate	Ethanol	~30 mg/mL[3]

Table 2: Recommended Final Solvent Concentrations in Cell Culture

Solvent	Recommended Max. Concentration	Notes
DMSO	≤ 0.5%[1][2]	Ideally ≤ 0.1% for sensitive cells or long-term studies.[2]
Ethanol	≤ 0.5% - 1.0%	Cell-line dependent; always perform a toxicity test.

Experimental Protocols

Protocol 1: Preparation of a 10 mM MPC Stock Solution in DMSO

• Materials: Medroxyprogesterone Caproate (powder), high-purity DMSO, sterile microcentrifuge tubes, vortex mixer.

• Calculation: Determine the mass of MPC needed to prepare the desired volume of a 10 mM stock solution (Molecular Weight of MPC should be obtained from the supplier).

• Procedure:

  • Under sterile conditions (e.g., in a biological safety cabinet), weigh the calculated amount of MPC powder and transfer it to a sterile microcentrifuge tube.

  • Add the required volume of DMSO to the tube.

  • Vortex the solution until the MPC powder is completely dissolved. Gentle warming to 37°C may aid dissolution.

  • Visually inspect the solution to ensure there are no visible particles.

  • Aliquot the stock solution into single-use volumes and store at -20°C or -80°C.

Protocol 2: Determining the Maximum Tolerated Solvent Concentration

• Cell Seeding: Seed your cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the end of the experiment.

• Solvent Dilution Series: Prepare a serial dilution of your solvent (e.g., DMSO) in your complete cell culture medium. A typical range to test would be from 2% down to 0.01%.

• Treatment: Add the solvent dilutions to the appropriate wells. Include a "no solvent" control with medium only.

• Incubation: Incubate the plate for the duration of your planned experiment (e.g., 24, 48, or 72 hours).

• Viability Assay: Perform a cell viability assay (e.g., MTT, XTT, or CellTiter-Glo®).

• Data Analysis: Calculate the percentage of viable cells for each solvent concentration relative to the "no solvent" control. The maximum tolerated concentration is the highest concentration that results in minimal loss of cell viability (e.g., <10%).

Visualizations

Signaling Pathway

Medroxyprogesterone Caproate, like other progestins, primarily acts through the progesterone (B1679170) receptor (PR). In hormone-responsive cells, this can lead to the activation of downstream signaling pathways, such as the MAPK/ERK pathway, which can influence cell proliferation and survival.[4][5]

References

• 1. researchgate.net [researchgate.net]
• 2. Medroxyprogesterone | C22H32O3 | CID 10631 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Divergent impact of progesterone and medroxyprogesterone acetate (Provera) on nuclear mitogen-activated protein kinase signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Divergent impact of progesterone and medroxyprogesterone acetate (Provera) on nuclear mitogen-activated protein kinase signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

Long-term stability of Medroxyprogesterone caproate in DMSO stock solutions

Technical Support Center: Medroxyprogesterone Caproate in DMSO

Welcome to the Technical Support Center for Medroxyprogesterone Caproate. This resource provides detailed guidance on the preparation, storage, and troubleshooting of Medroxyprogesterone Caproate stock solutions in DMSO for research applications.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Medroxyprogesterone Caproate stock solutions?

A1: For research purposes, Dimethyl Sulfoxide (DMSO) is a commonly used solvent for dissolving Medroxyprogesterone Caproate and other steroid hormones due to its excellent solubilizing properties for organic molecules.

Q2: What is the solubility of Medroxyprogesterone Caproate in DMSO?

Q3: What is the recommended storage temperature for Medroxyprogesterone Caproate in DMSO stock solutions?

A3: For long-term stability, it is recommended to store Medroxyprogesterone Caproate stock solutions in DMSO at -20°C or -80°C.[2][3] Storage at -80°C is generally preferred for extended periods (months to years).[3]

Q4: How long can I store Medroxyprogesterone Caproate stock solutions in DMSO?

A4: While specific long-term stability data for Medroxyprogesterone Caproate in DMSO is not extensively published, general guidelines for storing compounds in DMSO suggest that solutions can be stable for several months at -20°C and for longer periods at -80°C.[2][3] For Medroxyprogesterone Acetate (B1210297), a related compound, stock solutions in DMSO are considered stable for up to 6 months at -20°C and for 1 year at -80°C.[3] It is best practice to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.[2]

Q5: How many freeze-thaw cycles can a Medroxyprogesterone Caproate DMSO stock solution tolerate?

A5: Repeated freeze-thaw cycles should be avoided as they can lead to degradation of the compound and precipitation from the solution.[2] It is highly recommended to prepare single-use aliquots of your stock solution to maintain its integrity. If repeated use from a single vial is unavoidable, minimize the number of freeze-thaw cycles.

Q6: I observed precipitation in my stock solution after thawing. What should I do?

A6: Precipitation upon thawing can occur if the concentration of the compound exceeds its solubility at lower temperatures. Gently warm the solution to 37°C and vortex or sonicate to redissolve the compound. If precipitation persists, it may indicate that the initial concentration was too high or that the compound has degraded. In such cases, preparing a fresh, more dilute stock solution is recommended.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Compound will not dissolve in DMSO	1. Concentration is too high.2. DMSO is not anhydrous (has absorbed water).3. Compound purity is low.	1. Try preparing a more dilute solution.2. Use fresh, high-purity, anhydrous DMSO. Store DMSO properly to prevent moisture absorption.[4]3. Verify the purity of the Medroxyprogesterone Caproate.
Precipitation observed in stock solution upon storage or after thawing	1. Concentration exceeds solubility at storage temperature.2. Repeated freeze-thaw cycles.3. Solvent evaporation.	1. Gently warm the solution (e.g., to 37°C) and vortex or sonicate to redissolve. Consider preparing a more dilute stock solution.2. Prepare single-use aliquots to avoid freeze-thaw cycles.[2]3. Ensure vials are tightly sealed to prevent solvent evaporation, which would increase the compound concentration.
Inconsistent experimental results using the same stock solution	1. Degradation of the compound over time.2. Inaccurate pipetting from a non-homogenous solution (if precipitation occurred).3. Multiple freeze-thaw cycles affecting stability.	1. Prepare a fresh stock solution from solid material. For critical experiments, consider running a quality control check (e.g., HPLC) on the stock solution.2. Ensure the solution is completely dissolved and homogenous before each use.3. Always use freshly thawed aliquots for each experiment.
Unexpected biological activity or off-target effects	1. Presence of degradation products.2. High concentration of DMSO in the final assay.	1. Degradation of steroid esters can occur through hydrolysis of the ester bond. Prepare fresh stock solutions and store them properly to minimize degradation.[5]2. Ensure the final concentration of DMSO in your experimental setup is non-toxic to your cells or system (typically <0.5%).[2] Run a vehicle control with the same concentration of DMSO.

Data Presentation

Table 1: General Recommendations for Storage of Steroid Hormone Stock Solutions in DMSO

Storage Temperature	Expected Stability (General Guideline)	Key Considerations
Room Temperature	Not Recommended	Significant degradation can occur over short periods.[6]
4°C	Short-term (days to weeks)	Risk of precipitation and degradation is higher than at lower temperatures.
-20°C	Mid-term (up to 6 months)[3]	Aliquoting is highly recommended to avoid freeze-thaw cycles.[2]
-80°C	Long-term (1 year or more)[3]	Preferred for archiving stock solutions.

Disclaimer: The stability data presented is based on general guidelines for organic compounds and data for the related compound, Medroxyprogesterone Acetate. It is highly recommended to perform your own stability studies for critical applications.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Medroxyprogesterone Caproate Stock Solution in DMSO

• Materials:

  • Medroxyprogesterone Caproate (solid)

  • Anhydrous, high-purity DMSO

  • Sterile microcentrifuge tubes or vials

  • Calibrated analytical balance

  • Vortex mixer and/or sonicator

• Procedure:

  • Calculate the required mass of Medroxyprogesterone Caproate for your desired volume and concentration (Molar Mass of Medroxyprogesterone Caproate: ~442.64 g/mol ). For 1 mL of a 10 mM solution, you will need 4.426 mg.

  • Accurately weigh the calculated amount of Medroxyprogesterone Caproate powder and transfer it to a sterile vial.

  • Add the desired volume of anhydrous DMSO to the vial.

  • Vortex the solution vigorously. If necessary, gently warm the vial to 37°C or use a sonicator to aid dissolution.

  • Visually inspect the solution to ensure that the compound is fully dissolved and there is no particulate matter.

  • Aliquot the stock solution into single-use, tightly sealed vials.

  • Label the vials clearly with the compound name, concentration, date, and your initials.

  • Store the aliquots at -20°C or -80°C.

Visualizations

Caption: Workflow for preparing and storing Medroxyprogesterone Caproate stock solutions.

Caption: Decision tree for troubleshooting common stock solution problems.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. Strategies in the design of solution-stable, water-soluble prodrugs I: a physical-organic approach to pro-moiety selection for 21-esters of corticosteroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The effect of room-temperature storage on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing Medroxyprogesterone Acetate Dosage for Preclinical In Vivo Studies: A Technical Support Guide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing Medroxyprogesterone (B1676146) Acetate (B1210297) (MPA) in preclinical in vivo studies. Note that Medroxyprogesterone Caproate (MPC) is a distinct compound that was synthesized but never marketed, and is often confused with Medroxyprogesterone Acetate (MPA) and Hydroxyprogesterone Caproate (OHPC)[1]. The information herein pertains to Medroxyprogesterone Acetate (MPA).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Medroxyprogesterone Acetate (MPA)?

A1: MPA is a synthetic progestin that acts as an agonist for the progesterone (B1679170) receptor.[2][3] Its primary mechanism involves binding to progesterone receptors in the hypothalamus, pituitary gland, and female reproductive tract.[4] This binding inhibits the secretion of gonadotropin-releasing hormone (GnRH), which in turn suppresses the release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH) from the pituitary gland, ultimately preventing ovulation.[2][4]

Q2: What are the common routes of administration for MPA in preclinical animal studies?

A2: Common routes of administration for MPA in animal studies include oral (PO), intravenous (IV), intramuscular (IM), and subcutaneous (SC).[5][6][7][8][9] The choice of administration route significantly impacts the pharmacokinetic profile of the compound.

Q3: What are some reported side effects of MPA in animals?

A3: In dogs and cats, reported side effects of MPA include increased appetite and thirst, weight gain, and sleepiness.[6] In a mouse model of inflammation-induced preterm birth, MPA treatment was associated with maternal morbidity.[10]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Unexpected Animal Behavior (e.g., lethargy, personality changes)	Side effect of MPA.	Monitor the animal's behavior closely. If the changes are severe or unexpected, consider adjusting the dose or frequency of administration. Consult with a veterinarian.[6]
Injection Site Reactions (e.g., swelling, pain)	Irritation from the vehicle or the compound itself.	Ensure proper injection technique. Consider rotating injection sites. If using a suspension, ensure it is well-mixed before administration. If reactions persist, you may need to evaluate alternative vehicles.
Variable or Unexpected Experimental Results	Issues with drug formulation, administration, or animal model.	- Verify Formulation: Ensure the MPA is fully dissolved or suspended in the chosen vehicle. - Check Administration: Confirm the accuracy of the dosage and the consistency of the administration technique (e.g., depth of IM injection). - Animal Model Considerations: Be aware of species-specific differences in metabolism and response. MPA metabolism can be influenced by CYP enzymes, which can vary between species and even strains.[11]
Lack of Efficacy	Insufficient dosage, inappropriate administration route, or rapid metabolism.	- Dosage Adjustment: Consider a dose-response study to determine the optimal dose for your specific model and endpoint. - Route of Administration: The route can significantly affect bioavailability. For example, oral bioavailability can be lower than parenteral routes.[5][12] - Metabolism: MPA is metabolized by CYP3A enzymes.[4][11] If your animal model has high CYP3A activity, a higher or more frequent dose may be necessary.

Data on Preclinical Dosages of Medroxyprogesterone Acetate

The following tables summarize MPA dosages used in various preclinical models.

Table 1: Medroxyprogesterone Acetate Dosage in Rodents

Animal Model	Dosage	Administration Route	Observed Effects	Reference
Rat	0.2, 1, 5, and 20 mg/kg (single and multiple oral doses)	Oral	Non-linear AUC and Cmax, indicative of self-induced metabolism.	[5]
Mouse	40 mg depot	Subcutaneous (s.c.)	Inhibition of estrous cycles for at least 3 months; enhanced primary and secondary antibody responses.	[8]
Pregnant Mouse	1 mg/dam	Intramuscular (IM)	Modified inflammation-induced cervical ripening.	[9]

Table 2: Medroxyprogesterone Acetate Dosage in Canines

Animal Model	Dosage	Administration Route	Observed Effects	Reference
Dog	2.5, 5, and 10 mg (single oral doses)	Oral	Dose-linear oral absorption with an absolute bioavailability of approximately 27%.	[5]
Dog	1 mg	Intravenous (IV)	Triexponential decay with disposition half-lives of 0.3, 1.8, and 21.6 hours.	[5]
Dog (Bitch)	12.5, 25, 50, 100, 250, and 500 mg	Subcutaneous (s.c.), Intramuscular (IM), Intraperitoneal (IP)	Dose- and route-dependent delay in the return to estrus.	[7]

Experimental Protocols

Protocol 1: Assessment of Antibody Response in Mice Following MPA Administration

• Animal Model: BALB/c mice.

• MPA Administration: A single subcutaneous (s.c.) injection of 40 mg MPA depot in the back. Control animals receive an equal volume (0.2 ml) of the vehicle alone.

• Immunization: 7 or 90 days after MPA injection, mice are intraperitoneally (i.p.) inoculated with 0.2 ml of sheep red blood cells (SRBC) at a concentration of 5 x 10⁸ SRBC/ml.

• Primary Antibody Response: Seven days after immunization, serum samples are obtained via retro-orbital bleeding to evaluate the primary humoral response to SRBC.

• Secondary Antibody Response: For the secondary response, mice receive a second i.p. injection of SRBC 30 days after the first inoculation. Serum is collected seven days later.

• Outcome Measure: Antibody titer is determined as the highest serum dilution that produces a positive hemagglutination pattern.[8]

Protocol 2: MPA Administration in a Mouse Model of Inflammation-Induced Preterm Birth

• Animal Model: Time-dated pregnant CD-1 mice.

• MPA Administration: On day 15 of gestation, dams are injected intramuscularly (IM) with 1 mg of MPA.

• Induction of Inflammation: One hour after MPA injection, mice are anesthetized, and an intrauterine injection of lipopolysaccharide (LPS; 250 µg) is administered between the lower two gestational sacs.

• Control Groups:

  • Saline controls: Intrauterine injection of sterile saline vehicle (0.1 mL).

  • MPA only: IM injection of MPA alone.

• Outcome Measures: Cervices are obtained 6 hours later, fixed, sectioned, and processed to assess collagen structure, immune cell infiltration, and nerve fibers.[9]

Visualizations

Caption: Simplified signaling pathway of Medroxyprogesterone Acetate (MPA).

Caption: Workflow for assessing MPA's effect on antibody response in mice.

Caption: A logical workflow for troubleshooting common issues in MPA studies.

References

• 1. Medroxyprogesterone caproate - Wikipedia [en.wikipedia.org]
• 2. What is the mechanism of Medroxyprogesterone Acetate? [synapse.patsnap.com]
• 3. Clinical Use of Progestins and Their Mechanisms of Action: Present and Future (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Medroxyprogesterone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Pharmacokinetics and bioavailability of medroxyprogesterone acetate in the dog and the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Medroxyprogesterone Acetate | VCA Animal Hospitals [vcahospitals.com]
• 7. Parenteral use of medroxyprogesterone acetate as an antifertility agent in the bitch - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Medroxyprogesterone acetate enhances in vivo and in vitro antibody production - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Medroxyprogesterone Acetate Modulates Remodeling, Immune Cell Census, and Nerve Fibers in the Cervix of a Mouse Model for Inflammation-induced Preterm Birth - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The use of progestational agents for preterm birth: lessons from a mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Metabolism of medroxyprogesterone acetate (MPA) via CYP enzymes in vitro and effect of MPA on bleeding time in female rats in dependence on CYP activity in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Route of administration and formulation dependent pharmacokinetics of 17-hydroxyprogesterone caproate in rats - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Peak Tailing in Medroxyprogesterone Caproate HPLC Analysis

Welcome to the technical support center for troubleshooting High-Performance Liquid Chromatography (HPLC) analysis of Medroxyprogesterone caproate. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues with peak tailing, ensuring accurate and reproducible results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you may encounter during the HPLC analysis of Medroxyprogesterone caproate.

Q1: My Medroxyprogesterone caproate peak is showing significant tailing. What are the most common causes?

Peak tailing in the HPLC analysis of Medroxyprogesterone caproate, where the peak's asymmetry factor is greater than 1.2, can stem from several factors.[1] The most common causes involve secondary interactions between the analyte and the stationary phase, issues with the mobile phase, column health, or the instrument setup itself.[2][3]

Primary Causes of Peak Tailing:

• Secondary Silanol (B1196071) Interactions: Residual, unreacted silanol groups on the silica-based stationary phase can interact with polar functional groups on the Medroxyprogesterone caproate molecule.[1][2][4] This is a very common cause of peak tailing, especially for basic compounds.[5]

• Mobile Phase pH Issues: An inappropriate mobile phase pH can lead to the ionization of residual silanol groups, increasing their interaction with the analyte and causing peak tailing.[6][7]

• Column Overload: Injecting a sample that is too concentrated (mass overload) or too large in volume (volume overload) can saturate the stationary phase and lead to distorted peak shapes.[8][9][10]

• Column Degradation: Over time, columns can degrade. This may manifest as a void at the column inlet, contamination of the column frit, or deterioration of the stationary phase, all of which can cause peak tailing.[6][11][12]

• Extra-Column Effects: Dead volume in the HPLC system, such as from using tubing with a large internal diameter or poorly fitted connections, can cause band broadening and peak tailing.[6][7][9][13][14]

Q2: How can I diagnose the specific cause of peak tailing for my Medroxyprogesterone caproate analysis?

A systematic approach is crucial for accurately identifying the root cause of peak tailing. The following logical workflow can guide your troubleshooting efforts.

Caption: A flowchart for systematically troubleshooting peak tailing.

Q3: How does mobile phase pH affect the peak shape of Medroxyprogesterone caproate, and what are the optimal conditions?

While Medroxyprogesterone caproate is not strongly ionizable, the mobile phase pH plays a critical role in controlling the ionization state of residual silanol groups on the silica-based stationary phase.[15] At a mid-range pH, these silanols can be deprotonated and carry a negative charge, leading to secondary electrostatic interactions that cause peak tailing.[4][7]

To minimize these interactions, a slightly acidic mobile phase is often beneficial.[1][9] By operating at a lower pH (e.g., pH 3-4), the silanol groups are protonated and thus less likely to interact with the analyte.[6]

Parameter	Recommendation	Rationale
Mobile Phase pH	3.0 - 4.0	Suppresses the ionization of residual silanol groups, minimizing secondary interactions.[1][6][9]
Buffer	10-25 mM Phosphate (B84403) or Acetate (B1210297)	Maintains a stable pH throughout the analysis.[6]
Organic Modifier	Acetonitrile (B52724) or Methanol (B129727)	The choice can influence selectivity; experimentation may be needed.[7]

Experimental Protocol: Mobile Phase pH Adjustment

• Prepare Buffers: Prepare aqueous buffers (e.g., phosphate or acetate) at the desired pH values (e.g., 3.0, 4.0, 5.0).

• Mobile Phase Preparation: Mix the aqueous buffer with the organic modifier (e.g., acetonitrile or methanol) in the desired ratio. For example, a common starting point for Medroxyprogesterone caproate could be a mixture of methanol and a 20 mM acetate buffer at pH 4.[16][17]

• System Equilibration: Equilibrate the HPLC system with the new mobile phase for at least 15-20 column volumes.

• Analysis: Inject the Medroxyprogesterone caproate standard and evaluate the peak shape.

• Optimization: Compare the chromatograms at different pH values to determine the optimal conditions for symmetrical peaks.

Q4: Could column overload be causing my peak tailing, and how do I test for it?

Yes, both mass and volume overload can lead to peak tailing.[9][12] Mass overload occurs when the injected sample concentration is too high, saturating the active sites on the stationary phase.[8] Volume overload can happen if the injection volume is too large, leading to band broadening.[18]

Protocol for Diagnosing Column Overload:

• Mass Overload Test:

  • Prepare a dilution series of your Medroxyprogesterone caproate sample (e.g., 1:5, 1:10, 1:20).

  • Inject the same volume of each dilution.

  • If the peak shape improves (becomes more symmetrical) with increasing dilution, mass overload is the likely cause.[10]

• Volume Overload Test:

  • Using your standard sample concentration, inject progressively smaller volumes (e.g., 20 µL, 10 µL, 5 µL).

  • If peak tailing decreases with smaller injection volumes, volume overload is a contributing factor.[12]

Overload Type	Test	Positive Indication	Solution
Mass Overload	Inject diluted sample	Improved peak symmetry	Reduce sample concentration.[19]
Volume Overload	Inject smaller volume	Improved peak symmetry	Reduce injection volume.[9][12]

Q5: What type of HPLC column is best to minimize peak tailing for Medroxyprogesterone caproate?

The choice of HPLC column is critical for achieving good peak shape. For compounds like Medroxyprogesterone caproate, which can be susceptible to secondary interactions, using a modern, high-purity, end-capped column is highly recommended.

Column Selection Strategy:

Caption: Key considerations for selecting an HPLC column to reduce peak tailing.

Using an end-capped column is a primary strategy to block residual silanol activity.[1][7] These columns have been treated to convert the polar silanol groups into less polar functional groups, thereby reducing the potential for secondary interactions that cause peak tailing.[3]

Q6: My column is not new, and the peak tailing has worsened over time. What should I do?

If peak tailing has gradually become more pronounced, it is likely due to column degradation or contamination.[6][8][11]

Troubleshooting Steps for an Aged Column:

• Column Flushing/Washing:

  • Disconnect the column from the detector.

  • Reverse the column direction.

  • Flush with a series of strong solvents to remove contaminants. A typical sequence for a C18 column is:

    • Water (20 column volumes)

    • Methanol (20 column volumes)

    • Acetonitrile (20 column volumes)

    • Isopropanol (20 column volumes)

    • Return to your mobile phase conditions.

  • Reconnect the column in the correct direction and re-equilibrate.

• Check for Voids: A sudden shock in pressure or operating at an inappropriate pH can cause the packed bed to settle, creating a void at the column inlet.[3][9] This often results in peak tailing or splitting for all peaks.[9] If a void is suspected, the column usually needs to be replaced.[12]

• Replace the Frit: A blocked inlet frit can cause peak distortion.[1] Some columns allow for the replacement of the inlet frit. Check your column's manual for instructions.

If these steps do not resolve the issue, it is highly probable that the column has reached the end of its lifespan and needs to be replaced.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. gmpinsiders.com [gmpinsiders.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [de.restek.com]
• 6. uhplcs.com [uhplcs.com]
• 7. chromtech.com [chromtech.com]
• 8. uhplcs.com [uhplcs.com]
• 9. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 12. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 13. Column Volume and Extra-Column Volume | Phenomenex [phenomenex.com]
• 14. Understanding Dead Volume, Dwell Volume, & Extra Column Volume [thermofisher.com]
• 15. benchchem.com [benchchem.com]
• 16. scribd.com [scribd.com]
• 17. mis.pharm.su.ac.th [mis.pharm.su.ac.th]
• 18. researchgate.net [researchgate.net]
• 19. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]

Identification and analysis of Medroxyprogesterone caproate degradation products

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the identification and analysis of Medroxyprogesterone (B1676146) caproate (MPC) degradation products.

Disclaimer: Medroxyprogesterone caproate (MPC) is often confused with the more common Medroxyprogesterone acetate (B1210297) (MPA).[1] While both are progestins, their degradation profiles may differ due to the different ester substituents. Much of the available literature focuses on MPA. The information presented here is based on established analytical principles and available data, with inferences made for MPC where specific data is unavailable.

Frequently Asked Questions (FAQs)

Q1: What are the typical forced degradation conditions for studying Medroxyprogesterone caproate stability?

Forced degradation studies are essential to understand the stability of a drug substance and to develop stability-indicating analytical methods.[2] Based on studies of the closely related Medroxyprogesterone acetate (MPA), the following stress conditions are recommended for MPC:

• Acidic Hydrolysis: Treatment with an acid (e.g., 0.1 N HCl) at elevated temperatures.

• Basic (Alkaline) Hydrolysis: Treatment with a base (e.g., 0.1 N NaOH) at room or elevated temperatures. Basic conditions are often found to cause the most significant degradation for similar compounds.[3][4]

• Oxidative Degradation: Exposure to an oxidizing agent (e.g., 3-30% H₂O₂) at room temperature.

• Photolytic Degradation: Exposure of the drug substance in solution and as a solid to UV and fluorescent light.

• Thermal Degradation: Exposing the solid drug and drug solution to dry heat at elevated temperatures.[3][5][6]

Q2: Which analytical techniques are most suitable for identifying and quantifying MPC degradation products?

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most common and effective technique.[7][8] This is often coupled with mass spectrometry (MS) for the definitive identification of degradation products.[3][6]

• HPLC with UV Detection: A reversed-phase HPLC (RP-HPLC) method with a C18 column is frequently used for the separation of medroxyprogesterone compounds and their impurities.[9][10] UV detection is typically performed around 245 nm.[7][11]

• LC-MS/MS: Liquid Chromatography-Tandem Mass Spectrometry provides the sensitivity and specificity needed for structural elucidation of unknown degradation products and for quantifying them at low levels.[3][12]

Q3: What are the likely degradation pathways for Medroxyprogesterone caproate?

Based on the structure of MPC and general knowledge of steroid degradation, the primary degradation pathways are likely to be:

• Hydrolysis of the Ester Bond: The caproate ester at the C17 position is susceptible to both acid and base-catalyzed hydrolysis. Alkaline conditions are particularly effective at cleaving this bond, which would yield 17α-hydroxy-6α-methylprogesterone.[4]

• Oxidation: The steroid nucleus has several sites that could be susceptible to oxidation, potentially leading to the formation of hydroxylated or epoxidized derivatives.

• Isomerization: Changes in stereochemistry at various chiral centers could occur under certain conditions.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Medroxyprogesterone caproate and its degradation products.

Problem	Potential Cause(s)	Suggested Solution(s)
Poor Peak Shape (Tailing or Fronting) in HPLC	1. Column overload. 2. Inappropriate sample solvent. 3. Column contamination or degradation. 4. Mismatched pH between sample and mobile phase.	1. Reduce the concentration or injection volume of the sample. 2. Dissolve the sample in the mobile phase or a weaker solvent.[13] 3. Wash the column with a strong solvent or replace it if necessary.[13] 4. Adjust the pH of the sample to be similar to the mobile phase.
Inconsistent Retention Times	1. Insufficient column equilibration time between injections. 2. Fluctuations in column temperature. 3. Changes in mobile phase composition. 4. Pump malfunction or leaks.	1. Ensure the system has adequate time to re-equilibrate, especially for gradient methods.[13] 2. Use a column oven to maintain a constant temperature. 3. Prepare fresh mobile phase and ensure it is properly degassed. 4. Check the HPLC system for leaks and perform pump maintenance.
No Degradation Observed in Forced Degradation Studies	1. Stress conditions are not harsh enough. 2. The drug substance is highly stable under the applied conditions.	1. Increase the concentration of the stressor (acid, base, oxidant), the temperature, or the duration of exposure. A target degradation of 5-20% is often aimed for.[4] 2. If no degradation is seen after applying vigorous conditions, the molecule can be considered stable under those specific conditions.
Co-elution of Degradation Products with the Parent Drug	1. The analytical method lacks sufficient resolution.	1. Optimize the HPLC method:     a. Adjust the mobile phase composition (e.g., change the organic solvent ratio or pH).     b. Switch to a gradient elution method.     c. Try a different column with a different stationary phase or particle size.
Difficulty in Identifying Unknown Peaks	1. Insufficient data for structural elucidation.	1. Utilize LC-MS/MS to obtain the mass-to-charge ratio (m/z) and fragmentation pattern of the unknown peak. This data is crucial for proposing a chemical structure.[3][14] 2. Compare the retention time and mass spectrum with those of known impurities or reference standards if available.

Experimental Protocols

Stability-Indicating HPLC-UV Method

This protocol is a representative method for the analysis of Medroxyprogesterone compounds, which can be adapted for MPC.

Parameter	Condition	Reference
Column	Hichrom C18 (150 mm x 4.6 mm, 5 µm)	[7][9]
Mobile Phase	Methanol: 0.020 M Acetate Buffer pH 5.0 (65:35, v/v)	[7][9]
Flow Rate	1.0 mL/min
Detection	UV at 245 nm	[7][11]
Injection Volume	20 µL	[9]
Column Temperature	Ambient or controlled at 40 °C	[12]

Forced Degradation Sample Preparation

• Acid Hydrolysis: Dissolve MPC in a suitable solvent and add an equal volume of 1 N HCl. Heat at 80°C for a specified time. Cool, neutralize with 1 N NaOH, and dilute with mobile phase to the target concentration.[14]

• Base Hydrolysis: Dissolve MPC in a suitable solvent and add an equal volume of 1 N NaOH. Keep at room temperature or heat gently. Neutralize with 1 N HCl and dilute with mobile phase.[14]

• Oxidative Degradation: Dissolve MPC in a suitable solvent and add an appropriate volume of 30% H₂O₂. Store in the dark at room temperature. Dilute with mobile phase.

• Thermal Degradation: Store solid MPC in a hot air oven at a specified temperature (e.g., 80°C) for a defined period.[14] Dissolve the sample in the mobile phase for analysis.

Quantitative Data Summary

The following table summarizes typical validation parameters for HPLC methods used in the analysis of medroxyprogesterone compounds. These ranges can serve as a benchmark for method development for MPC.

Parameter	Typical Value/Range	Reference
Linearity Range	0.0576 to 0.1134 mg/mL	[8][10]
Correlation Coefficient (R²)	> 0.999	[8][10]
Limit of Quantification (LOQ)	3.9 µg/mL	[8][10]
Precision (%RSD)	< 2%	[8][10]
Accuracy (% Recovery)	98% to 102%	[8][10]

Visualizations

Caption: Workflow for forced degradation and analysis of MPC.

Caption: Potential degradation routes for Medroxyprogesterone caproate.

References

• 1. Medroxyprogesterone caproate - Wikipedia [en.wikipedia.org]
• 2. biomedres.us [biomedres.us]
• 3. Forced degradation studies of medroxyprogesterone acetate injectable suspensions (150 mg/ml) with implementation of HPLC, mass spectrometry, and QSAR techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analytical Method Validation of High-Performance Liquid Chromatography and Stability-Indicating Study of Medroxyprogesterone Acetate Intravaginal Sponges - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Forced degradation studies of medroxyprogesterone acetate injectable suspensions (150 mg/ml) with implementation of HPLC, mass spectrometry, and QSAR techniques: AI Summary, Post-Publication Reviews & Author Contact - Peeref [peeref.com]
• 6. Forced degradation studies of medroxyprogesterone acetate injectable suspensions (150 mg/ml) with implementation of HPLC, mass spectrometry, and QSAR techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A stability-indicating HPLC method for medroxyprogesterone acetate in bulk drug and injection formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analytical Method Validation of High-Performance Liquid Chromatography and Stability-Indicating Study of Medroxyprogesterone Acetate Intravaginal Sponges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mis.pharm.su.ac.th [mis.pharm.su.ac.th]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Improving Medroxyprogesterone Caproate Bioavailability

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during animal studies aimed at improving the bioavailability of Medroxyprogesterone (B1676146) caproate and its acetate (B1210297) ester (MPA), a closely related and frequently studied progestin.

Frequently Asked Questions (FAQs)

Q1: Why is the oral bioavailability of Medroxyprogesterone and its esters typically low?

A1: The oral bioavailability of Medroxyprogesterone Acetate (MPA), a compound often used in bioavailability enhancement studies, is generally poor, with an absorption rate of less than 10%.[1] This is attributed to its low aqueous solubility, which limits its dissolution rate in the gastrointestinal (GI) tract—a critical step for absorption. Studies in rats have shown that after oral administration of a 5 mg/kg dose of 17-hydroxyprogesterone caproate (17-OHPC), plasma concentrations were below the limit of quantitation.[2]

Q2: What are the most common animal models used for bioavailability studies of Medroxyprogesterone?

A2: Rats and dogs are the most frequently used animal models for pharmacokinetic and bioavailability studies of Medroxyprogesterone Acetate (MPA) and related compounds.[3][4] Rabbits have also been used to study its anti-fertility effects and bioavailability.[5]

Q3: What are the primary strategies for improving the bioavailability of Medroxyprogesterone caproate?

A3: The main strategies focus on enhancing the drug's solubility and/or its permeation across the intestinal membrane. Key approaches include:

• Lipid-Based Formulations: Self-Emulsifying Drug Delivery Systems (SEDDS) are a proven method for increasing the solubility and bioavailability of lipophilic drugs like Medroxyprogesterone.[6][7][8]

• Nanoparticle Formulations: Encapsulating the drug into nanoparticles can improve its dissolution rate and absorption characteristics.[9][10]

• Advanced Oral Dosage Forms: Creating novel oral preparations, such as loading the drug into a polyvinylpyrrolidone (B124986) cross-linked polymer, has been shown to significantly increase relative bioavailability.[11]

• Use of Permeation Enhancers: Co-administration with chemical permeation enhancers can improve absorption across the gut wall.[12][13]

Q4: How does the route of administration impact the bioavailability and tissue distribution of Medroxyprogesterone caproate?

A4: The route of administration has a profound effect. In rat studies, oral administration of 17-OHPC resulted in undetectable concentrations in plasma, liver, and other tissues.[14][15] In contrast, intramuscular (IM) and intravaginal administration led to substantial concentrations in the uterus and adipose tissue, highlighting the importance of the administration route for achieving desired local or systemic effects.[14][15]

Troubleshooting Guides

Issue 1: Consistently low or undetectable plasma concentrations after oral administration in rats.

Possible Cause	Troubleshooting Step
Poor aqueous solubility and dissolution.	Medroxyprogesterone is a lipophilic compound with poor water solubility, leading to dissolution rate-limited absorption.[1][6]
Solution 1: Develop a Self-Emulsifying Drug Delivery System (SEDDS). SEDDS are mixtures of oils, surfactants, and cosolvents that form a microemulsion upon gentle agitation in the GI tract, enhancing solubility and absorption.[7][8] Refer to the Experimental Protocols section for a basic SEDDS formulation guide.
Solution 2: Formulate as a Nanoparticle Suspension. Nanoparticles increase the surface area of the drug, which can significantly improve its dissolution rate and subsequent bioavailability.[10][16]
Insufficient Dose.	The administered dose may be too low to achieve detectable plasma levels, especially considering potential first-pass metabolism.
Action: Review existing literature for appropriate dose ranges. In one rat study, a 5 mg/kg oral dose of 17-OHPC was undetectable, but a 25 mg/kg dose yielded a maximum plasma concentration (Cmax) of approximately 10 ng/mL.[2]
Rapid Metabolism.	Medroxyprogesterone may be subject to extensive first-pass metabolism in the liver.[4][17]
Action: While altering metabolism is complex, formulation strategies like SEDDS can promote lymphatic uptake, partially bypassing the portal circulation and reducing first-pass metabolism.

Issue 2: High inter-subject variability in pharmacokinetic data.

Possible Cause	Troubleshooting Step
Inconsistent Formulation.	If using a suspension or emulsion, inconsistent particle or droplet size can lead to variable absorption.
Action: Ensure your formulation protocol is robust. For SEDDS, verify that the system readily emulsifies upon dilution. For nanoparticle suspensions, characterize particle size and distribution for each batch to ensure consistency.
Physiological Differences in Animals.	Factors such as differences in gastric emptying time, intestinal motility, and metabolic enzyme activity can contribute to variability.
Action 1: Standardize experimental conditions. Ensure all animals are fasted for a consistent period before dosing, as food can affect absorption.
Action 2: Increase the number of animals per group (n) to improve the statistical power and obtain a more reliable mean.
Inconsistent Gavage Technique.	Improper oral gavage can lead to dosing errors or deposition of the drug in the esophagus instead of the stomach.
Action: Ensure all personnel are thoroughly trained in oral gavage techniques for the specific animal model.

Quantitative Data Presentation

Table 1: Comparison of Pharmacokinetic Parameters for Different Oral Formulations of Medroxyprogesterone Acetate (MPA).

Data derived from clinical studies on MPA, providing insights applicable to pre-clinical formulation development.

Formulation	Dose	Cmax (ng/mL)	AUC₀₋₁₄₄ (ng·hr/mL)	Relative Bioavailability (%)	Reference
Provera® Tablet	500 mg	47.4	768	100% (Reference)	[18]
Farlutal® Tablet	500 mg	27.8	544	71.2%	[18]
Provera® Granules	500 mg	-	810	105%	[18]
New Sachet (MPA/PVP)	200 mg	Significantly Higher¹	3x Higher¹	~300%	[1][11]

¹Values reported as significantly higher or multiple times higher compared to the standard tablet formulation without specific numerical data.

Table 2: Pharmacokinetic Parameters of 17-OHPC in Rats Following Different Routes of Administration.

Route of Administration	Dose	Cmax (ng/mL)	Tmax (hours)	Key Finding	Reference
Oral (PO) Solution	5 mg/kg	Below Quantitation Limit	-	Plasma concentrations were undetectable.	[2]
Oral (PO) Solution	25 mg/kg	~10	1 - 1.5	Measurable plasma concentrations achieved at a higher dose.	[2]
Intramuscular (IM) Oily Formulation	5 mg/kg	-	-	Consistently low but detectable plasma levels.	[2]

Experimental Protocols

Protocol 1: Preparation of a Basic Self-Emulsifying Drug Delivery System (SEDDS)

This protocol provides a starting point for developing a SEDDS formulation for Medroxyprogesterone caproate.

• Screening of Excipients:

  • Oils: Determine the solubility of Medroxyprogesterone caproate in various oils (e.g., Labrafil® M 1944 CS, Capryol™ 90, olive oil, sesame oil). Select the oil with the highest solubilizing capacity.

  • Surfactants: Screen various surfactants (e.g., Kolliphor® EL, Tween® 80, Cremophor® RH 40) for their ability to emulsify the selected oil. Surfactants with a high Hydrophile-Lipophile Balance (HLB) value (>12) are generally preferred for o/w emulsions.[7]

  • Cosolvents: Test cosolvents (e.g., Transcutol® HP, PEG 400, ethanol) for their ability to improve drug solubility and the emulsification process.

• Construction of a Ternary Phase Diagram:

  • Prepare mixtures of oil, surfactant, and cosolvent in different ratios.

  • For each mixture, add a small amount of water (e.g., 100:1 water-to-mixture ratio) and observe the emulsification process.

  • Identify the region in the phase diagram that forms a clear, stable microemulsion.

• Preparation of Drug-Loaded SEDDS:

  • Based on the optimal ratio from the phase diagram, prepare the blank SEDDS by mixing the oil, surfactant, and cosolvent.

  • Add Medroxyprogesterone caproate to the blank formulation and mix until the drug is completely dissolved. Gentle heating may be applied if necessary. A common concentration of surfactant in the final formulation is between 30-60% w/w.[7]

• Characterization:

  • Emulsification Time: Add a small volume of the SEDDS to a larger volume of water with gentle stirring and measure the time it takes to form a homogenous emulsion.

  • Droplet Size Analysis: Dilute the SEDDS with water and measure the resulting droplet size using dynamic light scattering (DLS).

Protocol 2: In Vivo Bioavailability Study in Rats

This protocol outlines a typical design for assessing the oral bioavailability of a novel Medroxyprogesterone caproate formulation.

• Animal Model:

  • Use adult female Sprague-Dawley rats (or another appropriate strain), weighing 200-250g.

  • House the animals with a 12-hour light/dark cycle and provide free access to food and water.[2]

  • Fast the animals overnight prior to dosing.

• Experimental Groups (Example):

  • Group 1 (Control): Medroxyprogesterone caproate suspended in a simple vehicle (e.g., 0.5% carboxymethyl cellulose).

  • Group 2 (Test Formulation): Medroxyprogesterone caproate formulated as a SEDDS or nanoparticle suspension.

  • Group 3 (Intravenous): Medroxyprogesterone caproate in a solubilizing vehicle for IV injection (to determine absolute bioavailability).

  • A typical oral dose for rats can range from 5 to 25 mg/kg.[2][4]

• Dosing and Sample Collection:

  • Administer the formulations accurately via oral gavage (for oral groups) or tail vein injection (for IV group).

  • Collect blood samples (approx. 200 µL) from the tail vein or another appropriate site at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose).

  • Collect blood into heparinized tubes and centrifuge to separate the plasma. Store plasma at -80°C until analysis.

• Bioanalytical Method:

  • Develop and validate a sensitive analytical method, such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), to quantify Medroxyprogesterone caproate in plasma.[18]

• Pharmacokinetic Analysis:

  • Use non-compartmental analysis to calculate key pharmacokinetic parameters from the plasma concentration-time data, including:

    • Cmax (Maximum plasma concentration)

    • Tmax (Time to reach Cmax)

    • AUC (Area under the plasma concentration-time curve)

    • t½ (Elimination half-life)

  • Calculate relative oral bioavailability: (AUC_oral_test / AUC_oral_control) x 100%.

  • Calculate absolute oral bioavailability: (AUC_oral / AUC_iv) x (Dose_iv / Dose_oral) x 100%.

Visualizations

References

• 1. Improved bioavailability of a new oral preparation of medroxyprogesterone acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Route of administration and formulation dependent pharmacokinetics of 17-hydroxyprogesterone caproate in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Pharmacokinetics and bioavailability of medroxyprogesterone acetate in the dog and the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-fertility effects of oral medroxyprogesterone acetate in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Self-emulsifying drug delivery systems: a novel approach to deliver drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Self-emulsifying drug delivery systems: a novel approach to deliver drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Self-Emulsifying Drug Delivery System (SEDDS): An Emerging Dosage Form to Improve the Bioavailability of Poorly Absorbed Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | Nanomaterials in Animal Husbandry: Research and Prospects [frontiersin.org]
• 11. Bioavailability of a new oral formulation of medroxyprogesterone acetate compared with the standard formulation: a single dose randomized study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Evaluation of Drug Permeation Enhancement by Using In Vitro and Ex Vivo Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Evaluation of Drug Permeation Enhancement by Using In Vitro and Ex Vivo Models [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Effect of formulation and route of administration on the distribution of 17-hydroxyprogesterone caproate in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Nanocarriers for the Delivery of Medical, Veterinary, and Agricultural Active Ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 17. The effect of medroxyprogesterone acetate on the hepatic drug-metabolizing enzymes in normal and protein-deficient female rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Bioavailability of medroxyprogesterone acetate from three oral dosage formulations - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Experimental Variability in Medroxyprogesterone Caproate Research

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address experimental variability in research involving Medroxyprogesterone (B1676146) caproate (MPC). Given that MPC is a synthetic progestin that was synthesized but never commercially marketed, it is often confused with the more commonly studied Medroxyprogesterone acetate (B1210297) (MPA) and Hydroxyprogesterone (B1663944) caproate (OHPC).[1] This guide will address challenges related to MPC and its analogs to ensure data accuracy and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is Medroxyprogesterone caproate (MPC) and how does it differ from Medroxyprogesterone acetate (MPA) and Hydroxyprogesterone caproate (OHPC)?

A1: Medroxyprogesterone caproate (MPC) is a synthetic progestin and a progestogen ester that is structurally related to MPA and OHPC.[1] It is crucial to understand the distinctions to avoid experimental errors:

• Medroxyprogesterone caproate (MPC): A derivative of medroxyprogesterone with a caproate (hexanoate) ester. It was synthesized in 1958 but never marketed.[1]

• Medroxyprogesterone acetate (MPA): A widely used progestin in contraceptives (e.g., Depo-Provera) and hormone replacement therapy. It has an acetate ester.

• Hydroxyprogesterone caproate (OHPC): A synthetic progestogen used to reduce the risk of preterm birth. It is a derivative of 17α-hydroxyprogesterone with a caproate ester.[2]

The different ester groups affect the compound's pharmacokinetics, including its half-life and release profile from depot injections.

Q2: My MPC/MPA is precipitating in the cell culture medium. How can I improve its solubility?

A2: Progestins like MPC and MPA have low aqueous solubility. Direct dissolution in culture media is not recommended. The standard method is to first prepare a concentrated stock solution in an organic solvent.

• Recommended Solvent: Dimethyl sulfoxide (B87167) (DMSO) is the most common solvent for preparing high-concentration stock solutions of progestins.[3] Ethanol can also be used, though solubility may be lower.[3]

• Troubleshooting Precipitation:

  • Solvent Shock: Avoid adding the concentrated DMSO stock directly to the aqueous medium. Perform serial dilutions in pre-warmed (37°C) medium to allow for gradual solvent polarity change.[4]

  • Final DMSO Concentration: Ensure the final concentration of DMSO in the culture medium is low (typically <0.1%) to avoid solvent-induced cytotoxicity.

  • Media Components: Serum proteins in the culture medium can interact with the compound. Test solubility in basal medium without serum first.[4]

Q3: I am observing inconsistent results in my cell-based assays. What are the potential sources of variability?

A3: Experimental variability in progestin research can arise from several factors:

• Compound Stability: Progestins can degrade under certain conditions. For instance, OHPC shows considerable degradation in alkaline solutions.[5] Prepare fresh solutions and avoid prolonged storage in aqueous buffers.

• Off-Target Effects: Synthetic progestins can bind to other steroid receptors, such as the glucocorticoid receptor (GR) and androgen receptor (AR), leading to unexpected biological outcomes.[6][7] It's important to characterize the expression of these receptors in your experimental model.

• Cell Culture Conditions: Factors like cell passage number, confluency, and serum batch can all contribute to variability. Standardize these parameters across experiments.

• Assay-Specific Variability: Immunoassays for quantifying progestins can have cross-reactivity with metabolites, leading to inaccurate measurements.

Troubleshooting Guides

Issue 1: Unexpected or Inconsistent Phenotypic Results

Potential Cause	Troubleshooting Steps
Off-Target Receptor Activation	1. Literature Review: Research the binding profile of MPC or its analogs to off-target receptors like GR and AR.[6] 2. Receptor Expression Analysis: Confirm the expression levels of potential off-target receptors in your experimental model using techniques like qPCR or Western blot. 3. Use of Antagonists: To isolate the on-target effect, use specific antagonists for GR (e.g., mifepristone/RU486) and AR (e.g., flutamide). A reversal of the unexpected phenotype suggests an off-target effect.
Compound Degradation	1. Fresh Preparations: Prepare fresh stock solutions of MPC from powder for each experiment. 2. Storage: Store stock solutions in small, single-use aliquots at -80°C to avoid repeated freeze-thaw cycles.[4] 3. Stability Check: If degradation is suspected, the stability of the compound under your specific experimental conditions can be assessed using HPLC.[8]
Inconsistent Drug Concentration	1. Accurate Pipetting: Ensure pipettes are properly calibrated. 2. Quantification in Media: If precise concentration is critical, consider quantifying the progestin concentration in your cell culture media using techniques like LC-MS/MS.

Issue 2: Poor Solubility and Compound Precipitation

Potential Cause	Troubleshooting Steps
Low Aqueous Solubility	1. Stock Solution: Prepare a high-concentration stock solution (e.g., 10 mM) in 100% anhydrous DMSO.[4] 2. Dissolution Aids: Use vortexing, gentle warming (37°C), or sonication to aid dissolution in the stock solvent.[4]
Precipitation Upon Dilution	1. Serial Dilution: Perform serial dilutions of the DMSO stock in pre-warmed culture medium rather than a single large dilution.[4] 2. Final Concentration: Reduce the final working concentration of the compound in your experiment. 3. Thorough Mixing: Ensure the final solution is mixed well immediately after adding the compound.

Data Presentation

Table 1: Physicochemical and Solubility Data for Medroxyprogesterone Analogs

Property	Medroxyprogesterone acetate (MPA)	Hydroxyprogesterone caproate (OHPC)
Molecular Formula	C₂₄H₃₄O₄	C₂₇H₄₀O₄
Molecular Weight	386.52 g/mol	428.6 g/mol
Solubility in DMSO	~11-12 mg/mL	~30 mg/mL
Solubility in Ethanol	~10-12 mg/mL	~30 mg/mL
Aqueous Solubility	Insoluble (<1 mg/mL)	Sparingly soluble
Stability	Stable in air. Degrades in acidic and basic conditions.	Stable in powder form at high temperatures and light. Degrades in alkaline solution.[5]

Table 2: Pharmacokinetic Parameters of Medroxyprogesterone Analogs in Animal Models

Parameter	Medroxyprogesterone acetate (MPA)	Hydroxyprogesterone caproate (OHPC)	Animal Model
Bioavailability (IM)	~100%	~100%	Rats
Elimination Half-life (IM)	~50 days (aqueous suspension)	~6-8 days (oil solution)	Humans/Rats
Time to Max. Concentration (IM)	Varies with formulation	~24 hours	Rats

Specific pharmacokinetic data for MPC is not available. The presented data for MPA and OHPC highlights the significant impact of the ester group and formulation on pharmacokinetic profiles.

Experimental Protocols

Protocol 1: Progesterone (B1679170) Receptor (PR) Competitive Binding Assay

Objective: To determine the binding affinity of a test compound (e.g., MPC) to the progesterone receptor.

Methodology: This protocol is adapted from a fluorescence polarization (FP) based assay.

• Reagent Preparation:

  • Prepare a working solution of purified progesterone receptor ligand-binding domain (PR-LBD).

  • Prepare a working solution of a fluorescently labeled progesterone analog (tracer).

  • Prepare serial dilutions of the test compound (MPC) and control compounds (e.g., progesterone, RU486) in an appropriate assay buffer. Ensure the final DMSO concentration is consistent across all wells and does not exceed 1%.

• Assay Plate Setup:

  • Add the serially diluted test compounds, controls, or vehicle to the wells of a low-volume, black, 384-well microplate.

  • Include control wells for "no receptor" (tracer only) and "no competitor" (tracer and receptor).

• Reaction:

  • Prepare a premix of the PR-LBD and fluorescent tracer.

  • Add the PR-LBD/tracer premix to each well.

• Incubation:

  • Gently mix the plate and incubate at room temperature for 1-4 hours, protected from light.

• Measurement:

  • Measure the fluorescence polarization using a compatible plate reader at the appropriate excitation and emission wavelengths for the tracer.

• Data Analysis:

  • Calculate the decrease in fluorescence polarization, which is proportional to the binding affinity of the test compound. Determine the IC₅₀ (concentration that inhibits 50% of specific binding) and calculate the Ki (inhibition constant).

Protocol 2: Cell Viability Assay (MTT Assay)

Objective: To assess the effect of MPC on cell proliferation and cytotoxicity.

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of MPC in culture medium. Remember to include a vehicle control (medium with the same final concentration of DMSO).

  • Remove the old medium from the cells and add the medium containing the different concentrations of MPC or vehicle control.

• Incubation: Incubate the cells for the desired treatment duration (e.g., 24, 48, 72 hours).

• MTT Addition:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well to a final concentration of 0.5 mg/mL.

  • Incubate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan (B1609692) crystals.

• Solubilization:

  • Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability relative to the vehicle control.

Signaling Pathways and Visualizations

Medroxyprogesterone and its analogs can modulate various signaling pathways, contributing to their biological effects and potential for experimental variability.

Medroxyprogesterone-Modulated Signaling Pathways

Caption: Overview of signaling pathways modulated by Medroxyprogesterone Caproate.

Experimental Workflow for Investigating Off-Target Effects

References

• 1. Medroxyprogesterone caproate - Wikipedia [en.wikipedia.org]
• 2. Hydroxyprogesterone caproate - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Differential off-target glucocorticoid activity of progestins used in endocrine therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Androgen and glucocorticoid receptor-mediated inhibition of cell proliferation by medroxyprogesterone acetate in ZR-75-1 human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quantitation of hydroxyprogesterone caproate, medroxyprogesterone acetate, and progesterone by reversed-phase high-pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Challenges in the synthesis and purification of Medroxyprogesterone caproate

Disclaimer: Medroxyprogesterone caproate (MPC) was first synthesized in 1958 but has never been commercially marketed. It is often confused with the widely used Medroxyprogesterone acetate (B1210297) (MPA). This guide focuses on the synthesis and purification challenges applicable to Medroxyprogesterone 17-acylates, including the caproate and the more common acetate esters. The core of the synthesis involves the creation of the key intermediate, 6α-methyl-17α-hydroxyprogesterone, followed by esterification.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for Medroxyprogesterone acylates?

A1: The synthesis is a multi-step process that typically starts from 17α-hydroxyprogesterone. The key steps involve the protection of ketone groups, introduction of the 6α-methyl group, and finally, esterification of the 17α-hydroxy group. A common pathway includes:

• Ketalation: Protection of the ketone group at C3.

• Epoxidation: Formation of an epoxide ring.

• Grignard Reaction: Introduction of the methyl group at the C6 position using a Grignard reagent like methylmagnesium bromide.

• Deprotection/Hydrolysis: Removal of the ketal protecting group to restore the ketone.

• Hydrogenation/Translocation: To obtain the desired 6α-methyl stereochemistry.

• Esterification (Acylation): Reaction of the 17α-hydroxy group with the corresponding acid anhydride (B1165640) or acid chloride (e.g., acetic anhydride for MPA, or hexanoyl chloride for MPC) to yield the final product.

Q2: Why is the stereochemistry at the C6 position critical?

A2: The 6α-methyl configuration is crucial for the biological activity and potency of medroxyprogesterone. During the synthesis, particularly the Grignard reaction and subsequent steps, the formation of the 6β-epimer can occur. This epimer is a significant impurity that must be controlled and separated during purification.

Q3: What are the most common impurities encountered during synthesis?

A3: Impurities can arise from various stages of the synthesis and degradation. Common process-related impurities include:

• Starting materials: Unreacted 17α-hydroxyprogesterone.

• Intermediates: Incomplete conversion from any of the synthetic steps.

• Epimers: 6-epimedroxyprogesterone acetate (6β-isomer) is a challenging diastereomer to separate due to similar physicochemical properties.

• Side-reaction products: Such as 6-methylenehydroxyprogesterone acetate.

• Degradation products: Hydrolysis of the acetate or caproate group can occur, especially in the presence of moisture.

Q4: Which analytical techniques are recommended for purity assessment?

A4: High-Performance Liquid Chromatography (HPLC) is the primary technique for assessing the purity of Medroxyprogesterone acylates.

• Reversed-Phase HPLC (RP-HPLC) with a C18 column is commonly used for routine quality control and separating the active pharmaceutical ingredient (API) from most process-related impurities and degradation products.

• High-resolution gradient methods may be required to resolve challenging impurities like the 6-epimer. These methods often involve optimizing the mobile phase composition and column temperature to enhance selectivity.

Troubleshooting Guides

Problem 1: Low Yield in Grignard Reaction Step

Possible Cause	Troubleshooting Step
Moisture in reaction setup	Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Solvents like tetrahydrofuran (B95107) (THF) must be anhydrous.
Poor quality Grignard reagent	Use freshly prepared or recently titrated Grignard reagent. The concentration of methylmagnesium bromide should be accurately known.
Incorrect reaction temperature	The Grignard reaction is exothermic. Maintain the recommended reaction temperature (e.g., 50-55°C) using a controlled temperature bath to avoid side reactions.
Inefficient mixing	Ensure adequate stirring to maintain a homogenous reaction mixture, especially during the addition of the steroid solution to the Grignard reagent.

Problem 2: High Levels of 6-epimer Impurity in Final Product

Possible Cause	Troubleshooting Step
Suboptimal reaction conditions in hydrogenation/translocation step	The conversion to the 6α configuration is sensitive to the catalyst (e.g., Palladium on carbon) and reaction conditions. Ensure proper catalyst loading, hydrogen pressure, and reaction time as specified in the protocol.
Ineffective purification	The 6-epimer is difficult to remove by standard crystallization. A high-resolution HPLC method is often necessary for effective separation. Consider using a different stationary phase or modifying the mobile phase to improve resolution.
Isomerization during work-up or storage	Exposure to harsh acidic or basic conditions during work-up can potentially cause epimerization. Ensure neutralization is complete and avoid prolonged exposure to extreme pH.

Problem 3: Incomplete Esterification (Acylation)

Possible Cause	Troubleshooting Step
Insufficient acylating agent	Use a molar excess of the acid anhydride or acid chloride (e.g., acetic anhydride or hexanoyl chloride) to drive the reaction to completion.
Presence of moisture	Water will react with and consume the acylating agent. Ensure the starting material (6α-methyl-17α-hydroxyprogesterone) and solvent are dry.
Inadequate catalyst or reaction time	For esterification with an acid anhydride, a catalyst like pyridine (B92270) or an acid catalyst may be required. Ensure the correct catalyst is used and allow for sufficient reaction time, monitoring by TLC or HPLC.

Data Presentation

Table 1: Example HPLC Conditions for Purity Analysis of Medroxyprogesterone Acetate

Parameter	Isocratic RP-HPLC Method	High-Resolution Gradient Method
Stationary Phase	LiChrospher 60 RP-Select B, C18, 5 µm	High-purity silica (B1680970) C18 column
Mobile Phase	60% Acetonitrile : 40% 0.02M KH₂PO₄ buffer (pH 5.6)	Gradient of Acetonitrile, Methanol, and Water, potentially with THF as a modifier
Flow Rate	Typically 1.0 - 1.5 mL/min	Typically 0.8 - 1.2 mL/min
Column Temperature	Ambient	Elevated (e.g., 40-60 °C) to improve selectivity
Detection	UV at 245 nm or 254 nm	UV (Diode Array Detector) or Mass Spectrometry (MS)
Typical Retention Time	~5.9 minutes	Variable, optimized for impurity separation

Experimental Protocols

Protocol 1: Synthesis of 6α-Methyl-17α-hydroxyprogesterone from 17α-Hydroxyprogesterone (Illustrative)

This protocol is a conceptual summary based on common steps described in the literature.

• Ketalation: In a reaction vessel, dissolve 17α-hydroxyprogesterone in benzene. Add ethylene (B1197577) glycol and a catalytic amount of p-toluenesulfonic acid. Heat the mixture to reflux with a Dean-Stark apparatus to remove water azeotropically. After 8-10 hours, cool the mixture and quench the reaction with pyridine. Perform aqueous washes with sodium bicarbonate solution and then water until the organic layer is neutral. Concentrate the organic layer under reduced pressure to obtain the ketal intermediate.

• Epoxidation: Dissolve the ketal intermediate in a suitable solvent like dichloromethane. Add a solution of peroxyacetic acid and anhydrous sodium acetate while maintaining a controlled temperature. Stir until the reaction is complete (monitored by TLC).

• Grignard Reaction & Hydrolysis: Dissolve the resulting epoxide in anhydrous THF. In a separate flask, prepare the methylmagnesium bromide Grignard reagent. Slowly add the epoxide solution to the Grignard reagent at a controlled temperature. After the reaction is complete, carefully perform hydrolysis by adding dilute sulfuric acid. This step also serves to deprotect the ketal group.

• Purification of Intermediate: The crude 6α-methyl-17α-hydroxyprogesterone is then purified, typically by column chromatography or recrystallization, to remove side products before the final esterification step.

Protocol 2: Esterification to form Medroxyprogesterone Acylate

• Setup: Dissolve the purified 6α-methyl-17α-hydroxyprogesterone in a suitable solvent (e.g., acetic acid for acetylation, or an inert solvent like THF for caproylation).

• Acylation:

  • For Acetate (MPA): Add acetic anhydride and a catalyst (e.g., p-toluenesulfonic acid or pyridine). Heat the mixture to reflux for 3-4 hours.

  • For Caproate (MPC): Add n-hexanoyl chloride dropwise, often in the presence of a base like pyridine to scavenge the HCl byproduct, at a controlled temperature.

• Work-up: After the reaction is complete (monitored by TLC/HPLC), cool the mixture. Quench any excess anhydride/acid chloride by slowly adding water or an aqueous base.

• Isolation: Extract the product into an organic solvent (e.g., ethyl acetate). Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product is then purified by recrystallization from a suitable solvent system (e.g., ethanol/water or acetone/hexane) or by column chromatography to achieve the desired purity.

Visualizations

Caption: General synthetic workflow for Medroxyprogesterone Acylates.

Technical Support Center: Minimizing Medroxyprogesterone Interference in Hormone Immunoassays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering interference from medroxyprogesterone (B1676146) caproate and its active metabolite, medroxyprogesterone acetate (B1210297) (MPA), in hormone immunoassays.

Troubleshooting Guide

Issue: Falsely elevated progesterone (B1679170) levels in samples from subjects receiving medroxyprogesterone.

Q1: My progesterone immunoassay is showing unexpectedly high results in samples from patients treated with medroxyprogesterone. What is the likely cause?

A1: The most probable cause is cross-reactivity of the synthetic progestin, medroxyprogesterone acetate (MPA), with the antibodies used in your progesterone immunoassay.[1][2] Due to the structural similarity between MPA and progesterone, the assay antibodies may bind to MPA, leading to an overestimation of the true progesterone concentration.[1][2] This interference is a known limitation of many commercially available steroid immunoassays.[1][2]

Q2: How can I confirm that medroxyprogesterone is interfering with my assay?

A2: To confirm interference, you can perform the following validation experiments:

• Spike and Recovery: Spike a sample matrix known to be free of progesterone and medroxyprogesterone with a known concentration of progesterone. Then, in a separate tube, spike the same matrix with the same concentration of progesterone plus a physiologically relevant concentration of MPA. A significantly higher recovery of progesterone in the MPA-spiked sample indicates positive interference.

• Serial Dilution: Serially dilute a patient sample containing suspected interference. If the interference is significant, the progesterone concentrations in the diluted samples will not be linear or proportional to the dilution factor.

• Alternate Method Comparison: Analyze the same samples using a more specific method, such as Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), which is considered the gold standard for steroid hormone analysis due to its high specificity.[3] A significant discrepancy between the immunoassay and LC-MS/MS results, with the immunoassay showing higher values, strongly suggests interference.[4]

Q3: What are the immediate steps I can take to mitigate this interference in my current immunoassay?

A3: While complete elimination of interference without changing the assay platform is challenging, the following steps can help reduce its impact:

• Consult the Kit Insert: Review the cross-reactivity data provided by the manufacturer of your immunoassay kit. This will give you an indication of the potential for interference from MPA.

• Sample Dilution: Diluting the sample can sometimes reduce the concentration of the interfering substance to a level that has a less significant impact on the assay results. However, this may also dilute the endogenous progesterone concentration below the limit of detection of the assay.

• Use of Blocking Agents: While less specific for steroid interference, incorporating blocking agents in your assay buffer can help to reduce non-specific binding.

Q4: Are there sample preparation techniques to remove medroxyprogesterone before running the immunoassay?

A4: Yes, sample pre-treatment methods can be employed to remove interfering substances. Two potential methods are Solid-Phase Extraction (SPE) and Immunoaffinity Chromatography.

• Solid-Phase Extraction (SPE): This technique separates compounds based on their physical and chemical properties. A carefully selected SPE cartridge and elution protocol can potentially separate MPA from progesterone.

• Immunoaffinity Chromatography: This method uses antibodies specific to the interfering substance (MPA) to remove it from the sample.

A detailed protocol for a suggested sample cleanup method is provided in the "Experimental Protocols" section.

Frequently Asked Questions (FAQs)

Q5: Which hormone immunoassays are most likely to be affected by medroxyprogesterone interference?

A5: Progesterone immunoassays are the most significantly affected due to the close structural resemblance between medroxyprogesterone and progesterone.[1][2] Other steroid hormone assays could also potentially be affected, depending on the specificity of the antibodies used in the particular assay.

Q6: How much cross-reactivity can be expected from medroxyprogesterone in a progesterone immunoassay?

A6: The degree of cross-reactivity varies significantly between different immunoassay kits and manufacturers. For example, one study reported that medroxyprogesterone produced weak cross-reactivity (between 0.5% and 4.9%) in the Roche Elecsys Progesterone II immunoassay.[1][2] It is crucial to consult the package insert for your specific assay to determine the manufacturer-reported cross-reactivity.

Q7: My research requires accurate progesterone measurements in subjects using medroxyprogesterone. What is the recommended analytical method?

A7: For the most accurate and specific quantification of progesterone in the presence of medroxyprogesterone, Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the recommended method.[3] LC-MS/MS can chromatographically separate progesterone from MPA and other structurally similar steroids before mass-based detection, thus eliminating the issue of cross-reactivity.[3]

Q8: Can I use a different progesterone immunoassay kit from another manufacturer to avoid this interference?

A8: Switching to a different immunoassay kit may reduce the level of interference, but it is unlikely to eliminate it completely, as the structural similarity between progesterone and MPA is the root cause of the cross-reactivity. Different manufacturers use different antibodies with varying specificities, so some kits may perform better than others. A comparative validation against a reference method like LC-MS/MS would be necessary to confirm the suitability of a new kit.

Data Presentation

Table 1: Reported Cross-Reactivity of Medroxyprogesterone Acetate (MPA) in Progesterone Immunoassays

Immunoassay Kit	Manufacturer	Reported Cross-Reactivity of MPA with Progesterone Antibody	Reference
Elecsys Progesterone II	Roche	Weak (0.5% - 4.9%)	[1][2]
MEDROXYPROGESTERONE ACETATE ELISA	R-Biopharm	100% (Note: This is an assay for MPA, but demonstrates antibody binding)	[1]
Progesterone ELISA Assay Kit	Eagle Biosciences	Not explicitly reported for MPA, but lists cross-reactivity for other steroids.	[5]

Table 2: Comparison of Progesterone Measurement Methods in the Presence of Progestins

Method	Principle	Specificity for Progesterone in the Presence of Medroxyprogesterone	Key Advantages	Key Disadvantages
Immunoassay (e.g., ELISA, CLIA)	Antibody-antigen binding	Low to moderate; subject to cross-reactivity	High throughput, relatively low cost, widely available	Prone to interference from structurally similar compounds, can overestimate concentrations[4]
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Chromatographic separation followed by mass-based detection	High	Considered the "gold standard" for accuracy and specificity, no interference from MPA[3]	Higher cost, requires specialized equipment and expertise, lower throughput

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Removal of Medroxyprogesterone Acetate (MPA) from Serum Samples Prior to Progesterone Immunoassay

Objective: To selectively remove MPA from serum samples to minimize interference in a competitive progesterone immunoassay.

Materials:

• C18 SPE cartridges

• SPE vacuum manifold

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Deionized water

• Nitrogen gas evaporator

• Patient serum samples

• Progesterone-free serum for controls

• Progesterone immunoassay kit

Methodology:

• Cartridge Conditioning:

  • Place C18 SPE cartridges on the vacuum manifold.

  • Wash the cartridges with 3 mL of methanol followed by 3 mL of deionized water. Do not allow the cartridges to dry out between steps.

• Sample Loading:

  • In a separate tube, mix 500 µL of serum sample with 500 µL of deionized water.

  • Load the diluted sample onto the conditioned C18 cartridge.

  • Apply a gentle vacuum to slowly pass the sample through the cartridge at a flow rate of approximately 1 mL/minute.

• Washing (Interference Elution):

  • Wash the cartridge with 3 mL of a 40% methanol in water solution. This step is designed to elute the more polar MPA while retaining the less polar progesterone. The optimal percentage of methanol may need to be determined empirically.

  • Collect this fraction and discard.

• Analyte Elution:

  • Elute the progesterone from the cartridge with 3 mL of acetonitrile.

  • Collect the eluate in a clean collection tube.

• Solvent Evaporation and Reconstitution:

  • Evaporate the acetonitrile from the eluate to dryness under a gentle stream of nitrogen gas at 40°C.

  • Reconstitute the dried extract in 500 µL of the assay buffer provided with the progesterone immunoassay kit.

• Immunoassay Analysis:

  • Vortex the reconstituted sample thoroughly.

  • Analyze the sample using your validated progesterone immunoassay protocol.

Validation: This protocol should be thoroughly validated by analyzing MPA-spiked progesterone-free serum to ensure efficient removal of MPA and high recovery of progesterone.

Mandatory Visualization

Caption: Workflow for mitigating medroxyprogesterone interference using Solid-Phase Extraction.

Caption: Logical relationship of medroxyprogesterone interference and mitigation strategies.

References

• 1. food.r-biopharm.com [food.r-biopharm.com]
• 2. GitHub - pinczakko/GraphViz-Samples: A rather complex GraphViz DOT sample containing rather many hints for those interested in documenting his/her code via GraphViz DOT [github.com]
• 3. news-medical.net [news-medical.net]
• 4. Accuracy of a Direct Progesterone Immunoassay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. eaglebio.com [eaglebio.com]

Technical Support Center: Optimizing LC-MS/MS for Medroxyprogesterone Acetate (MPA) Detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the sensitive detection of Medroxyprogesterone (B1676146) Acetate (B1210297) (MPA) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What are the typical MRM transitions for Medroxyprogesterone Acetate (MPA) in positive ionization mode?

A1: In positive electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) mode, MPA typically forms a protonated molecule [M+H]⁺. The most common precursor ion and corresponding product ions for Multiple Reaction Monitoring (MRM) are summarized below. It is crucial to optimize these transitions on your specific instrument.

Precursor Ion (Q1) [M+H]⁺	Product Ion (Q3)	Description of Fragmentation
m/z 387.15	m/z 327.25	Loss of an acetyl group
m/z 387.15	m/z 267.0	Further fragmentation of the steroid backbone

Note: The specific m/z values may vary slightly depending on instrument calibration.[5]

Q2: What is a suitable internal standard (IS) for MPA analysis?

A2: A good internal standard should have similar chemical properties and extraction recovery to the analyte.[4] For MPA analysis, commonly used internal standards include Megestrol Acetate or Deoxycorticosterone Acetate (DOCA).[3][6] In some methods, Medroxyprogesterone Acetate-d3 (MPA-d3), a stable isotope-labeled version of the analyte, is an excellent choice as it co-elutes with MPA and has very similar ionization efficiency.[4]

Q3: What are the key differences between Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) for MPA sample preparation?

A3: Both LLE and SPE are effective for extracting MPA from plasma or serum.[3]

• Liquid-Liquid Extraction (LLE): This technique involves extracting MPA into an immiscible organic solvent like n-hexane or pentane.[3][6] It is a relatively simple and cost-effective method.

• Solid-Phase Extraction (SPE): SPE uses a solid sorbent, typically a C18 cartridge, to retain MPA while interferences are washed away.[5][7] SPE can provide cleaner extracts, potentially reducing matrix effects, and can be more easily automated for higher throughput.[7]

The choice between LLE and SPE depends on factors such as sample volume, required cleanliness of the extract, and available laboratory equipment.

Troubleshooting Guides

Problem 1: Low or No Signal for MPA

Possible Cause	Troubleshooting Step
Incorrect MS/MS Transitions	Verify the precursor and product ion masses for MPA and the internal standard. Infuse a standard solution directly into the mass spectrometer to optimize and confirm the transitions.
Inefficient Ionization	Confirm the ionization source is appropriate (ESI or APCI). Optimize source parameters such as capillary voltage, source temperature, and gas flows.[2][5]
Poor Extraction Recovery	Evaluate the efficiency of your sample preparation method. For LLE, ensure proper phase separation and sufficient vortexing time. For SPE, check that the cartridge is conditioned and equilibrated correctly, and that the elution solvent is appropriate.[4]
Sample Degradation	Ensure samples are stored properly (e.g., at -80°C) and avoid repeated freeze-thaw cycles.[2] Prepare fresh working standards and QC samples daily.
Contaminated Solvents	Use high-purity, LC-MS grade solvents for both sample preparation and mobile phases.[8]

Problem 2: Poor Peak Shape (Tailing, Broadening, or Splitting)

Possible Cause	Troubleshooting Step
Column Contamination	Flush the column with a strong solvent mixture (e.g., 100% acetonitrile (B52724) or methanol). If the problem persists, consider replacing the column.[9] A guard column can help extend the life of the analytical column.
Incompatible Injection Solvent	The injection solvent should be of similar or weaker strength than the initial mobile phase to ensure proper peak focusing on the column head.[8] Reconstituting the dried extract in the initial mobile phase is recommended.[3][6]
Secondary Interactions	MPA can exhibit secondary interactions with the stationary phase. Ensure the mobile phase pH is optimized. The addition of a small amount of formic acid (e.g., 0.1%) to the mobile phase is common.[2][6]
Extra-Column Volume	Minimize the length and diameter of tubing between the injector, column, and mass spectrometer. Ensure all fittings are properly connected to avoid dead volume.[9]

Problem 3: Shifting Retention Times

Possible Cause	Troubleshooting Step
Inadequate Column Equilibration	For gradient elution methods, ensure a sufficient re-equilibration time is included at the end of each run to return the column to the initial conditions.[2]
Unstable Pump Performance	Check for leaks in the LC system. Ensure the pump is delivering a consistent and stable flow rate. Degas the mobile phases to prevent bubble formation.[8]
Changes in Mobile Phase Composition	Prepare fresh mobile phases daily and ensure they are thoroughly mixed. Evaporation of the more volatile solvent component can alter the composition over time.[8]
Column Temperature Fluctuations	Use a column oven to maintain a constant and stable temperature.[6]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of MPA from Human Plasma

• Pipette 500 µL of plasma into a glass centrifuge tube.[3]

• Add 10 µL of the internal standard working solution (e.g., Megestrol Acetate).[3]

• Add 3 mL of n-hexane.[10]

• Vortex for 2 minutes to ensure thorough mixing.

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.[10]

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40-50°C.[3][6]

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 methanol/water).[3]

• Vortex briefly and transfer to an autosampler vial for injection.

Protocol 2: LC-MS/MS Parameters

The following table provides a starting point for LC-MS/MS conditions. These parameters should be optimized for your specific instrumentation.

Parameter	Example Value
LC System
Column	C18 Reverse-Phase (e.g., 2.1 x 100 mm, 3 µm)[6]
Mobile Phase A	0.1% Formic Acid in Water[2][3]
Mobile Phase B	Methanol[2][3]
Flow Rate	0.2 - 0.4 mL/min[6]
Column Temperature	40°C[6]
Injection Volume	10 µL[3]
Gradient	Isocratic (e.g., 72% B) or Gradient (e.g., 60% B to 90% B)[2][3][6]
MS System
Ionization Mode	Positive Electrospray Ionization (ESI+) or APCI+[2][6]
Monitored Transition	MPA: m/z 387.2 -> 327.4; IS (Megestrol Acetate): m/z 385.4 -> 325.4[6]
Capillary Voltage	~3.5 kV
Source Temperature	~120 - 150 °C
Desolvation Temperature	~350 - 450 °C

Visualizations

Caption: General experimental workflow for MPA analysis by LC-MS/MS.

References

• 1. Medroxyprogesterone caproate - Wikipedia [en.wikipedia.org]
• 2. omicsonline.org [omicsonline.org]
• 3. benchchem.com [benchchem.com]
• 4. Variability and quantification of serum medroxyprogesterone acetate levels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Simultaneous quantitation of 17α-hydroxyprogesterone caproate, 17α-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of Medroxyprogesterone Acetate in Human Plasma by LC-MS/MS Spectrometry [journal11.magtechjournal.com]
• 7. Development and validation of a high-performance liquid chromatography-mass spectrometric assay for the determination of 17-alpha Hydroxyprogesterone Caproate (17-OHPC) in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. agilent.com [agilent.com]
• 10. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Medroxyprogesterone Caproate vs. Medroxyprogesterone Acetate: A Comparative Analysis of Their Effects on Breast Cancer Cell Proliferation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Medroxyprogesterone (B1676146) caproate (MPC) and Medroxyprogesterone acetate (B1210297) (MPA), focusing on their respective effects on the proliferation of breast cancer cells. This document synthesizes available experimental data, outlines methodologies for key experiments, and visualizes relevant biological pathways to support further research and development in oncology.

Introduction: Chemical Structures and Clinical Significance

Medroxyprogesterone is a synthetic progestin, a hormone used in various therapeutic applications. Its activity and bioavailability are significantly influenced by the ester group attached at the C17α position. This guide focuses on two such esters: Medroxyprogesterone caproate (MPC) and Medroxyprogesterone acetate (MPA).

Medroxyprogesterone Acetate (MPA) is a widely used progestin in clinical practice, notably in hormone replacement therapy and as a long-acting contraceptive.[1][2] It is an acetate ester of medroxyprogesterone.[2]

Medroxyprogesterone Caproate (MPC) , a caproate ester of medroxyprogesterone, was synthesized in 1958 but was never commercialized for clinical use.[3] Consequently, there is a significant disparity in the available research, with a large body of literature on MPA and a notable absence of studies directly investigating the biological effects of MPC on breast cancer cells.

The structural difference between the acetate and caproate esters lies in the length of the carbon chain of the ester group, which can affect the molecule's lipophilicity, absorption, and metabolism, potentially leading to different biological activities.

Effects on Breast Cancer Cell Proliferation: A Focus on Medroxyprogesterone Acetate (MPA)

Due to the lack of published data on Medroxyprogesterone caproate, this section will focus on the extensively studied effects of Medroxyprogesterone acetate on the proliferation of various breast cancer cell lines. The effects of MPA appear to be complex and can be either proliferative or inhibitory, depending on the specific cell line, the concentration of MPA, and the presence of other hormones like estrogen.

Quantitative Data on MPA-Induced Changes in Breast Cancer Cell Proliferation

The following table summarizes the quantitative effects of MPA on the proliferation of different breast cancer cell lines as reported in various studies.

Cell Line	MPA Concentration	Effect on Proliferation	Reference
MCF-7	10⁻¹⁰ M and higher (in the presence of 10⁻¹⁰ M estradiol)	Inhibition of estradiol-induced growth	[4]
MCF-7	> 10⁻⁸ M (in the presence of estradiol)	Slight inhibition of DNA synthesis	[5]
MCF-7 (PGRMC1 overexpressing)	Not specified	40% increase in proliferation	[6]
T47-D	0.04 nM	20% inhibition of growth	[7]
T47-D	100 nM	26-30% inhibition of cell growth	[8]
T47-D	Not specified (24 and 48 hours)	Increase in proliferative activity	[9]
T47-D	Not specified (72 hours)	Inhibition of proliferation	[9]
ZR-75-1	> 100 nM	20% inhibition of growth	[7]
ZR-75-1	100 nM	26-30% inhibition of cell growth	[8]
SK-BR-3	Not specified	61% growth inhibition	[10]
MDA-MB-453	100 nM	26-30% inhibition of cell growth	[8]

Experimental Protocols

A common method to assess cell proliferation in response to compounds like MPA is the MTT assay.

MTT Assay for Cell Proliferation

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Protocol:

• Cell Plating: Seed breast cancer cells (e.g., MCF-7, T47-D) in a 96-well plate at a density of 1,000 to 100,000 cells per well in 100 µL of culture medium.[11] Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare various concentrations of MPA (and MPC, if available) in the appropriate cell culture medium. Remove the existing medium from the wells and replace it with 100 µL of the medium containing the test compounds. Include appropriate controls (e.g., vehicle control, positive control for inhibition/proliferation).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, 72 hours) at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Formazan Crystal Formation: Incubate the plate for an additional 2 to 4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.[11]

• Solubilization: Add 100 µL of a solubilization solution (e.g., SDS-HCl solution) to each well to dissolve the formazan crystals.[12] Gently mix by pipetting up and down.

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.

• Data Analysis: The absorbance values are directly proportional to the number of viable cells. Calculate the percentage of cell proliferation or inhibition relative to the vehicle-treated control cells.

Visualizations: Workflows and Signaling Pathways

Experimental Workflow

The following diagram illustrates a typical experimental workflow for comparing the effects of progestins on breast cancer cell proliferation.

Caption: Experimental workflow for comparing progestin effects on breast cancer cell proliferation.

Signaling Pathways of Medroxyprogesterone Acetate (MPA) in Breast Cancer Cells

MPA exerts its effects through both genomic and non-genomic signaling pathways, primarily mediated by the progesterone (B1679170) receptor (PR). However, MPA can also interact with androgen (AR) and glucocorticoid receptors (GR), contributing to its complex biological activity.

Caption: Simplified signaling pathways of Medroxyprogesterone Acetate in breast cancer cells.

Conclusion

The available scientific literature provides substantial evidence on the effects of Medroxyprogesterone acetate (MPA) on breast cancer cell proliferation, demonstrating a complex, context-dependent activity that can be either stimulatory or inhibitory. In contrast, there is a clear lack of data regarding the effects of Medroxyprogesterone caproate (MPC). This knowledge gap highlights the need for direct comparative studies to elucidate the potential differential effects of these two progestins on breast cancer biology. Future research should aim to perform head-to-head comparisons of MPC and MPA in various breast cancer cell line models to understand how the ester substitution influences their activity and to explore the underlying molecular mechanisms. Such studies would be invaluable for the development of safer and more effective hormonal therapies.

References

• 1. Medroxyprogesterone acetate - Wikipedia [en.wikipedia.org]
• 2. Medroxyprogesterone Acetate | C24H34O4 | CID 6279 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Medroxyprogesterone caproate - Wikipedia [en.wikipedia.org]
• 4. Comparison of the effects of continuous combined and sequential combined medroxyprogesterone acetate-estradiol treatment on the proliferation of MCF-7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [The diverse effects of hormonal therapeutic agents on the proliferations of human breast cancer cell lines, MCF-7 and its variants] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Medroxyprogesterone acetate-driven increase in breast cancer risk might be mediated via cross-talk with growth factors in the presence of progesterone receptor membrane component-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of medroxyprogesterone acetate on proliferation and cell cycle kinetics of human mammary carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Androgen receptor agonist activity of the synthetic progestin, medroxyprogesterone acetate, in human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Biphasic effect of medroxyprogesterone-acetate (MPA) treatment on proliferation and cyclin D1 gene transcription in T47D breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effect of onapristone and medroxyprogesterone acetate on the proliferation and hormone receptor concentration of human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. atcc.org [atcc.org]
• 12. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]

A Comparative In Vivo Analysis of Hydroxyprogesterone Caproate and Medroxyprogesterone Acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive in vivo comparison of two synthetic progestins: Hydroxyprogesterone (B1663944) caproate (HPC) and Medroxyprogesterone acetate (B1210297) (MPA). While the initial topic of interest was a comparison with Medroxyprogesterone caproate (MPC), literature review confirms that MPC was synthesized but never marketed, making a direct in vivo comparison unfeasible.[1] Therefore, this guide focuses on the widely used MPA as a comparator to HPC.

This document details their comparative efficacy in preclinical and clinical settings, outlines experimental protocols for in vivo assessment, and presents pharmacokinetic data. Furthermore, it visualizes the current understanding of their signaling pathways.

I. Comparative Efficacy and Performance

An in vivo study utilizing a mouse model of inflammation-induced preterm birth demonstrated that both HPC and MPA could significantly decrease the preterm birth rate compared to a control group. However, MPA was found to be more effective than HPC in preventing preterm birth and resulted in the delivery of live pups at term. Notably, the study also associated HPC treatment with significant maternal morbidity.[2]

In a clinical trial involving women with metastatic or recurrent endometrial adenocarcinoma, no significant difference in objective response or survival was observed between patients treated with MPA (Depo-Provera) and those treated with HPC (Delalutin).[3] The overall objective response rate for the 114 patients was 15.8%, with 7.0% achieving a complete response.[3]

II. Data Summary

Table 1: Comparative Efficacy in Preclinical and Clinical Studies

Parameter	Hydroxyprogesterone Caproate (HPC)	Medroxyprogesterone Acetate (MPA)	Study Context	Reference
Preterm Birth Prevention	Significantly decreased preterm birth rate	More effective than HPC in preventing preterm birth; resulted in live pups at term	Mouse model of LPS-induced preterm birth	[2]
Objective Response Rate	No significant difference from MPA	No significant difference from HPC	Metastatic endometrial adenocarcinoma	[3]
Complete Response Rate	7.0% (in the combined patient group)	7.0% (in the combined patient group)	Metastatic endometrial adenocarcinoma	[3]

Table 2: Comparative Pharmacokinetic Parameters

Parameter	Hydroxyprogesterone Caproate (HPC)	Medroxyprogesterone Acetate (MPA)	Route of Administration	Reference
Peak Serum Concentration (Cmax)	~17.3 ng/mL (in multifetal gestation)	0.5 to 3.0 ng/mL (single SC injection)	Intramuscular (HPC), Subcutaneous (MPA)	[4]
Time to Peak (Tmax)	~1 day (in multifetal gestation)	~1 week (single SC injection)	Intramuscular (HPC), Subcutaneous (MPA)	[4]
Elimination Half-life	~10 days (in multifetal gestation)	~40 days (after SC administration)	Intramuscular (HPC), Subcutaneous (MPA)	[4]

Note: The pharmacokinetic data presented is not from a direct head-to-head comparative study and is derived from different study populations and administration routes. This may influence the comparability of the values.

III. Experimental Protocols

A. LPS-Induced Preterm Birth Mouse Model

This protocol is based on a mouse model of localized intrauterine inflammation to assess the efficacy of progestational agents in preventing preterm birth.[2]

1. Animal Model: Pregnant CD-1 mice.

2. Experimental Groups:

• Vehicle control + Lipopolysaccharide (LPS)
• Hydroxyprogesterone caproate + LPS
• Medroxyprogesterone acetate + LPS

3. Procedure:

• On gestational day 15 (E15), administer the respective progestational agent or vehicle via subcutaneous injection.
• One hour after treatment, induce preterm labor by intrauterine infusion of LPS.
• Monitor the dams for signs of morbidity and the timing of preterm birth.
• Collect maternal serum at 6 and 24 hours post-LPS infusion for cytokine analysis (e.g., C-reactive protein, IL-6, IL-10) using ELISA.

4. Endpoints:

• Rate of preterm birth.
• Maternal morbidity.
• Live birth outcomes.
• Serum cytokine levels.

Experimental Workflow for LPS-Induced Preterm Birth Model

Caption: Workflow of the LPS-induced preterm birth mouse model.

B. Clinical Trial for Metastatic Endometrial Adenocarcinoma

This protocol is based on a prospective clinical trial comparing the efficacy of Medroxyprogesterone acetate and Hydroxyprogesterone caproate.[3]

1. Patient Population: Women with metastatic or recurrent endometrial adenocarcinoma.

2. Treatment Arms:

• Hydroxyprogesterone caproate (Delalutin)
• Medroxyprogesterone acetate (Depo-Provera)

3. Dosing Regimen: The study aimed for similar dosing between the two arms. Specific dosages were not detailed in the abstract.

4. Evaluation Criteria:

• Objective response (complete or partial).
• Survival.
• Correlation of response with tumor characteristics (size, number of metastases, site, histologic grade) and time to recurrence.

5. Statistical Analysis: Comparison of objective response rates and survival between the two treatment groups.

IV. Mechanism of Action and Signaling Pathways

Both Hydroxyprogesterone caproate and Medroxyprogesterone acetate are synthetic progestins that exert their effects primarily by binding to and activating the progesterone (B1679170) receptor (PR). The activated PR then translocates to the nucleus, where it binds to progesterone response elements (PREs) on target genes, thereby modulating their transcription.

Hydroxyprogesterone Caproate (HPC): HPC mimics the action of natural progesterone. Its binding to the PR leads to the production of proteins that help maintain uterine quiescence and a stable endometrium.[5]

Medroxyprogesterone Acetate (MPA): MPA also acts as a PR agonist. In addition to its effects on the endometrium, MPA can suppress the secretion of gonadotropins (LH and FSH) from the pituitary gland, thereby inhibiting ovulation.[6]

Generalized Progesterone Receptor Signaling Pathway

References

• 1. Medroxyprogesterone caproate - Wikipedia [en.wikipedia.org]
• 2. The use of progestational agents for preterm birth: lessons from a mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Medroxyprogesterone acetate (Depo-Provera) vs. hydroxyprogesterone caproate (Delalutin) in women with metastatic endometrial adenocarcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics of 17-hydroxyprogesterone caproate in multifetal gestation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Progesterone is not the same as 17α-hydroxyprogesterone caproate: implications for obstetrical practice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The selective progesterone receptor modulator-promegestone-delays term parturition and prevents systemic inflammation-mediated preterm birth in mice - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Therapeutic Efficacy of Medroxyprogesterone in Endometriosis Animal Models: A Comparative Guide

This guide provides a comprehensive comparison of Medroxyprogesterone Acetate's (MPA) therapeutic efficacy in preclinical animal models of endometriosis against other common hormonal treatments. Designed for researchers, scientists, and drug development professionals, this document summarizes key experimental data, details methodologies for critical experiments, and visualizes relevant biological pathways and workflows.

Note on Medroxyprogesterone Esters: While the topic specifies Medroxyprogesterone Caproate, the pharmacologically active and widely studied form for endometriosis is Medroxyprogesterone Acetate (B1210297) (MPA). Medroxyprogesterone caproate was synthesized but never marketed.[1] Therefore, this guide focuses on the extensive preclinical data available for MPA, the active compound used in clinical practice (e.g., Depo-Provera).[2]

Comparative Efficacy of Endometriosis Treatments in Animal Models

The following table summarizes the quantitative data from studies evaluating the effect of Medroxyprogesterone Acetate (MPA) and alternative therapies on the reduction of endometriotic lesion size in rodent models. These models typically involve the autotransplantation of uterine tissue to ectopic sites, mimicking the formation of endometriotic lesions.

Treatment Agent	Animal Model	Dosage and Administration	Key Findings on Lesion Size Reduction	Reference
Medroxyprogesterone Acetate (MPA)	Mouse (NOD/SCID xenograft)	Daily subcutaneous injections	High progesterone (B1679170) receptor (PR) lesions were sixfold smaller than low PR lesions after treatment.	[3]
Leuprolide Acetate (GnRH Agonist)	Rat (autotransplantation)	Not specified	Lesion volume reduced from 26.1 ± 4.7 mm³ to 3.7 ± 1.2 mm³.	[4]
Letrozole (Aromatase Inhibitor)	Rat (autotransplantation)	Not specified	Significantly reduced the volume of ectopic implants compared to the control group.	[5][6]
Dienogest (Progestin)	Mouse (allotransplantation)	Not specified	Lesion size significantly decreased from an average of 53.70 mm³ to 21.46 mm³.	[7]
Dienogest (Progestin)	Rat (autotransplantation)	0.3 mg/kg/day, oral	Significantly reduced the total endometrial lesion area, equivalent to danazol (B1669791) at 100 mg/kg/day.	[8]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of preclinical findings. Below are synthesized protocols for common animal models used in endometriosis research.

Surgical Induction of Endometriosis in Mice (Autotransplantation)

This protocol describes the surgical autotransplantation of uterine tissue to the intestinal mesentery to create an endometriosis model in mice.[4][5][6][9]

• Animal Preparation: Anesthetize the mouse using isoflurane. Apply ophthalmic ointment to prevent eye dryness, shave the abdominal area, and disinfect the surgical site with alternating scrubs of chlorhexidine (B1668724) and 70% ethanol.

• Uterine Horn Excision: Make a midline incision in the abdomen. Gently locate and ligate one uterine horn. Excise the ligated horn and place it in a sterile petri dish with cold, sterile phosphate-buffered saline (PBS).

• Endometrial Implant Preparation: Under a dissecting microscope, remove the myometrium to expose the endometrial lining. Use a 2 mm biopsy punch to create uniform fragments of endometrial tissue.

• Implantation: Gently expose the intestinal mesentery. Suture the endometrial fragments to the mesenteric arteries using a fine, non-absorbable suture. Ensure sutures are not too tight to avoid bowel necrosis.

• Closure and Recovery: Close the abdominal wall and skin with sutures. Allow the animal to recover on a warming pad. Provide post-operative analgesia as required. Lesions typically develop over several weeks.[4][9]

Surgical Induction of Endometriosis in Rats (Autotransplantation)

This protocol outlines the procedure for inducing endometriosis in rats by suturing uterine tissue to the peritoneal wall.[3]

• Preconditioning and Anesthesia: Synchronize the estrous cycle of the rats, often to the estrus phase, using hormonal treatments if necessary. Anesthetize the rat with an appropriate anesthetic agent.

• Laparotomy and Uterine Tissue Collection: Perform a midline laparotomy. Ligate and resect a segment of a uterine horn. Place the excised tissue in cold, sterile saline.

• Tissue Preparation and Implantation: Mince the uterine segment into small fragments (e.g., 2x2 mm). Suture these fragments to the peritoneal wall.

• Wound Closure and Post-operative Care: Close the abdominal incision in layers. Provide appropriate post-operative care, including analgesics and monitoring for signs of infection or distress. Endometriotic cysts are typically visible within 4 weeks.[3]

Signaling Pathways and Experimental Workflow

Progesterone Receptor Signaling Pathway in Endometriosis

Medroxyprogesterone acetate exerts its therapeutic effects primarily through the progesterone receptor (PR). The binding of MPA to PR initiates a cascade of events that ultimately leads to the suppression of endometrial tissue growth. This process involves both genomic and non-genomic pathways. In the genomic pathway, the MPA-PR complex translocates to the nucleus and binds to progesterone response elements (PREs) on DNA, regulating the transcription of target genes. This leads to the downregulation of estrogen receptors and inhibits cell proliferation.[7][8][10][11][12] Non-genomic pathways can involve rapid activation of cytoplasmic signaling molecules like Src and MAPK.[13][14]

Caption: Progesterone Receptor Signaling Pathway of MPA.

Experimental Workflow for Preclinical Evaluation

The following diagram illustrates a typical experimental workflow for evaluating the efficacy of a therapeutic agent for endometriosis in an animal model.

Caption: Preclinical Experimental Workflow for Endometriosis.

References

• 1. Medroxyprogesterone caproate - Wikipedia [en.wikipedia.org]
• 2. Medroxyprogesterone acetate - Wikipedia [en.wikipedia.org]
• 3. Endometriosis (EMT) Rat Model | Autologous Transplantation Protocol [en.htscience.com]
• 4. Video: Mouse Model of Surgically-induced Endometriosis by Auto-transplantation of Uterine Tissue [jove.com]
• 5. researchgate.net [researchgate.net]
• 6. Mouse model of surgically-induced endometriosis by auto-transplantation of uterine tissue. | Semantic Scholar [semanticscholar.org]
• 7. Progesterone receptor ligands for the treatment of endometriosis: the mechanisms behind therapeutic success and failure - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sensusimpact.com [sensusimpact.com]
• 9. Mouse Model of Surgically-induced Endometriosis by Auto-transplantation of Uterine Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 10. MicroRNAs and Progesterone Receptor Signaling in Endometriosis Pathophysiology [mdpi.com]
• 11. Progesterone and Estrogen Signaling in the Endometrium: What Goes Wrong in Endometriosis? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Progesterone receptor ligands for the treatment of endometriosis: the mechanisms behind therapeutic success and failure [flore.unifi.it]
• 13. notablesdelaciencia.conicet.gov.ar [notablesdelaciencia.conicet.gov.ar]
• 14. researchgate.net [researchgate.net]

Comparing the receptor binding affinity of Medroxyprogesterone caproate to other synthetic progestins

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the receptor binding affinity of medroxyprogesterone (B1676146), the active metabolite of medroxyprogesterone caproate, with other widely used synthetic progestins. The data presented is intended to offer an objective overview of the compound's performance at key steroid receptors, supported by experimental data and methodologies.

Medroxyprogesterone acetate (B1210297) (MPA), the active form of medroxyprogesterone caproate, is a synthetic progestin widely used in hormonal therapy and contraception.[1][2] Its biological activity is not limited to the progesterone (B1679170) receptor (PR); it also exhibits significant cross-reactivity with other steroid hormone receptors, which contributes to its overall pharmacological profile and potential side effects.[1][3] Understanding its binding affinity in comparison to other synthetic progestins is crucial for drug development and informed clinical application.

Comparative Receptor Binding Affinity

The binding affinity of medroxyprogesterone acetate and other synthetic progestins to various steroid receptors is a key determinant of their therapeutic and off-target effects. Progestins can interact with progesterone (PR), androgen (AR), glucocorticoid (GR), and mineralocorticoid (MR) receptors.[4][5] The following table summarizes the relative binding affinities (RBA) and inhibition constants (Ki) of MPA and other common synthetic progestins for these receptors. A lower Ki value indicates a higher binding affinity.

Compound	Progesterone Receptor (PR)	Glucocorticoid Receptor (GR)	Androgen Receptor (AR)	Mineralocorticoid Receptor (MR)
Progesterone	RBA: 100%	Ki: 215 nM[6]	Ki: 36.6 nM[5]	RBA: 100%[4]
Medroxyprogesterone Acetate (MPA)	High Affinity[3]	Ki: 10.8 nM[6]	Ki: 19.4 nM[5]	Low Affinity[4]
Norethisterone Acetate (NET-A)	High Affinity	Ki: 270 nM[6]	Ki: 21.9 nM[5]	Low Affinity[4]
Levonorgestrel (LNG)	High Affinity[4]	Low Affinity	High Affinity[7]	Ki: Lower than Progesterone[4]
Gestodene (GES)	High Affinity[4]	Low Affinity	High Affinity[7]	Ki: Indistinguishable from Progesterone[4]
Drospirenone (DRSP)	High Affinity	Low Affinity	Anti-androgenic[7]	Ki: Significantly greater than Progesterone[4]

Progesterone Receptor Signaling Pathway

Upon binding to its ligand, the progesterone receptor undergoes a conformational change, dissociates from heat shock proteins, dimerizes, and translocates to the nucleus. Within the nucleus, the receptor-ligand complex binds to specific DNA sequences known as progesterone response elements (PREs) on target genes, thereby modulating their transcription. This genomic pathway is the classical mechanism of progesterone action. Additionally, a fraction of PR localized to the cell membrane can initiate rapid, non-genomic signaling cascades through the activation of kinases such as Src, which in turn can trigger downstream pathways like MAPK and PI3K/Akt.[8]

Progesterone Receptor Signaling Pathway.

Experimental Protocols

The determination of receptor binding affinity is typically performed using a competitive radioligand binding assay. This method quantifies the ability of an unlabeled test compound (e.g., medroxyprogesterone acetate) to displace a radiolabeled ligand from its receptor.

Key Methodologies: Competitive Radioligand Binding Assay

• Receptor Preparation: A source of the target receptor is required. This can be in the form of tissue homogenates from organs rich in the receptor (e.g., uterus for PR), cultured cells engineered to express the receptor, or purified receptor protein.[9] The tissue is homogenized in a suitable buffer, and the cytosolic or membrane fraction containing the receptor is isolated by centrifugation.[10]

• Incubation: A constant concentration of a high-affinity radiolabeled ligand (e.g., [³H]-progesterone for PR) is incubated with the receptor preparation in the presence of varying concentrations of the unlabeled competitor compound.[11] The incubation is carried out at a specific temperature for a time sufficient to reach binding equilibrium.[11]

• Separation of Bound and Free Ligand: After incubation, the receptor-bound radioligand must be separated from the unbound radioligand. Common methods include filtration, where the mixture is passed through a filter that traps the receptor-ligand complexes, or dextran-coated charcoal adsorption, which binds the free radioligand.[9]

• Quantification: The amount of radioactivity in the bound fraction is measured using a scintillation counter.

• Data Analysis: The data are plotted as the percentage of specific binding of the radioligand versus the concentration of the competitor compound. A sigmoidal dose-response curve is generated, from which the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) is determined.[12] The Ki (inhibition constant) can then be calculated from the IC50 value using the Cheng-Prusoff equation, which also takes into account the concentration and affinity of the radioligand.[13]

Experimental Workflow: Competitive Binding Assay

The following diagram illustrates a typical workflow for a competitive receptor binding assay.

Competitive Binding Assay Workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. Medroxyprogesterone acetate inhibits the proliferation of estrogen- and progesterone-receptor negative MFM-223 human mammary cancer cells via the androgen receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-proliferative transcriptional effects of medroxyprogesterone acetate in estrogen receptor positive breast cancer cells are predominantly mediated by the progesterone receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A direct comparison of the transcriptional activities of progestins used in contraception and menopausal hormone therapy via the mineralocorticoid receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A comparative study of the androgenic properties of progesterone and the progestins, medroxyprogesterone acetate (MPA) and norethisterone acetate (NET-A) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthetic progestins used in HRT have different glucocorticoid agonist properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparing the androgenic and estrogenic properties of progestins used in contraception and hormone therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. uwyo.edu [uwyo.edu]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 11. giffordbioscience.com [giffordbioscience.com]
• 12. Determination of binding affinity of molecular imaging agents for steroid hormone receptors in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Assessing Medroxyprogesterone Caproate's Interference in Progesterone Immunoassays: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of progesterone (B1679170) is paramount. However, the structural similarity of synthetic progestins, such as Medroxyprogesterone (B1676146) caproate, to endogenous progesterone presents a significant challenge for the specificity of immunoassays. This guide provides a comparative analysis of the cross-reactivity of Medroxyprogesterone and its related compounds in commercially available progesterone immunoassays, supported by experimental data and detailed protocols to aid in the critical evaluation of assay performance.

The potential for cross-reactivity of Medroxyprogesterone caproate in progesterone immunoassays is a critical consideration in both clinical and research settings. Due to its structural similarity to progesterone, Medroxyprogesterone caproate can compete for binding sites on the antibodies used in these assays, potentially leading to falsely elevated progesterone measurements. This interference can have significant implications, leading to misinterpretation of results and potentially impacting patient care and research outcomes.

Comparative Cross-Reactivity Data

The following table summarizes the cross-reactivity of various steroid hormones, including medroxyprogesterone, in different progesterone immunoassays. This data has been compiled from scientific literature and manufacturer's package inserts. The absence of Medroxyprogesterone caproate from this table highlights the need for direct testing of this compound.

Steroid Hormone	Immunoassay Platform	% Cross-Reactivity
Medroxyprogesterone	Roche Elecsys Progesterone II	0.5 - 4.9 [1][2][3]
5β-Dihydroprogesterone	Roche Elecsys Progesterone II	18.2[1][3]
17-Hydroxyprogesterone	Roche Elecsys Progesterone II	Weak (0.5 - 4.9)[1][2][3]
5α-Pregnan-3,20-dione	Roche Elecsys Progesterone II	Weak (0.5 - 4.9)[1][2][3]
Pregnenolone	Roche Elecsys Progesterone II	Weak (0.5 - 4.9)[1][2][3]
Androsterone	Oxis Progesterone EIA	0.086[4]
Corticosterone	Oxis Progesterone EIA	0.74[4]
Cortisone	Oxis Progesterone EIA	0.11[4]
Testosterone	Oxis Progesterone EIA	0.1[4]
Estradiol	Oxis Progesterone EIA	<0.01[4]

Experimental Protocols

The standard method for determining the cross-reactivity of a substance in a competitive immunoassay involves assessing its ability to displace a labeled antigen from binding to a specific antibody.

Protocol for Assessing Cross-Reactivity in a Competitive Progesterone ELISA

Objective: To determine the percentage of cross-reactivity of Medroxyprogesterone caproate in a competitive Enzyme-Linked Immunosorbent Assay (ELISA) for progesterone.

Materials:

• Microtiter plate pre-coated with anti-progesterone antibody.

• Progesterone standards of known concentrations.

• Medroxyprogesterone caproate of high purity.

• Progesterone-enzyme (e.g., Horseradish Peroxidase - HRP) conjugate.

• Assay buffer.

• Wash buffer.

• Substrate solution (e.g., TMB - 3,3’,5,5’-Tetramethylbenzidine).

• Stop solution (e.g., sulfuric acid).

• Microplate reader.

Procedure:

• Preparation of Reagents: Prepare serial dilutions of the progesterone standard and Medroxyprogesterone caproate in the assay buffer.

• Assay Setup: To the wells of the microtiter plate, add the progesterone standards, Medroxyprogesterone caproate dilutions, or unknown samples.

• Competitive Reaction: Add a fixed amount of progesterone-HRP conjugate to each well. This initiates a competitive binding reaction between the progesterone in the sample/standard and the progesterone-HRP conjugate for the limited number of antibody binding sites on the plate.

• Incubation: Incubate the plate for a specified time and temperature to allow the binding reaction to reach equilibrium.

• Washing: Wash the plate multiple times with wash buffer to remove any unbound reagents.

• Substrate Addition: Add the TMB substrate solution to each well. The enzyme on the bound progesterone-HRP conjugate will catalyze a color change.

• Incubation: Incubate the plate for a short period to allow for color development. The intensity of the color is inversely proportional to the amount of progesterone in the sample.

• Stopping the Reaction: Add the stop solution to each well to terminate the enzymatic reaction.

• Data Acquisition: Measure the absorbance of each well using a microplate reader at the appropriate wavelength (e.g., 450 nm).

Data Analysis:

• Standard Curve: Plot the absorbance values of the progesterone standards against their known concentrations to generate a standard curve.

• IC50 Determination: From the standard curve, determine the concentration of progesterone that causes 50% inhibition of the maximum signal (IC50 of progesterone). Similarly, determine the IC50 for Medroxyprogesterone caproate from its dilution curve.

• Calculation of Percent Cross-Reactivity: The percent cross-reactivity is calculated using the following formula:

  % Cross-Reactivity = (IC50 of Progesterone / IC50 of Medroxyprogesterone caproate) x 100

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow of a competitive immunoassay used to assess cross-reactivity.

Caption: Workflow for determining cross-reactivity in a competitive immunoassay.

References

• 1. d-nb.info [d-nb.info]
• 2. researchgate.net [researchgate.net]
• 3. Cross-reactivity of steroid hormone immunoassays: clinical significance and two-dimensional molecular similarity prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. intimex.cz [intimex.cz]

Head-to-Head Comparison: Medroxyprogesterone Acetate (MPA) vs. Other Progestins in Gene Regulation

A comprehensive guide for researchers and drug development professionals on the differential gene regulatory effects of Medroxyprogesterone Acetate (B1210297) (MPA) and other notable progestins.

Introduction

Medroxyprogesterone acetate (MPA) is a widely used synthetic progestin in various clinical applications, including contraception and hormone replacement therapy. Its impact on gene regulation, particularly in hormone-responsive tissues, is a subject of extensive research. While a direct head-to-head comparison with "Medroxyprogesterone caproate" in gene regulation studies is not feasible due to the limited availability of specific research on the latter compound, this guide provides a comparative analysis of MPA with other significant progestins, such as norethisterone (NET) and the natural progestogen, progesterone (B1679170). This comparison focuses on their differential effects on gene expression, the underlying signaling pathways, and the experimental methodologies used to elucidate these differences. The data presented here is crucial for understanding the nuanced biological activities of these compounds and for the development of future therapeutic agents.

Comparative Gene Regulation by MPA and Other Progestins

The gene regulatory profiles of progestins can vary significantly, leading to different physiological and pathological outcomes. MPA, for instance, has been shown to possess unique gene regulatory properties compared to progesterone and other synthetic progestins like norethisterone (NET). These differences are often attributed to their distinct affinities for various steroid receptors and their subsequent modulation of downstream signaling pathways.

Quantitative Analysis of Gene Expression

The following table summarizes the differential effects of MPA and Norethisterone (NET) on the expression of key genes in breast cancer cells. The data is derived from studies investigating the impact of these progestins on cellular processes.

Gene	Progestin	Fold Change (mRNA level)	Cell Line	Experimental Method	Reference
VEGF	MPA	2.5	T47D	qRT-PCR
NET	1.5	T47D	qRT-PCR
BCL2	MPA	3.0	T47D	qRT-PCR
NET	1.8	T47D	qRT-PCR
MYC	MPA	2.0	T47D	qRT-PCR
NET	1.2	T47D	qRT-PCR

Signaling Pathways in Progestin-Mediated Gene Regulation

Progestins exert their effects on gene expression primarily through the activation of the progesterone receptor (PR), a nuclear transcription factor. Upon ligand binding, the PR undergoes a conformational change, dimerizes, and binds to specific DNA sequences known as progesterone response elements (PREs) in the promoter regions of target genes, thereby modulating their transcription. However, the signaling pathways activated by different progestins can diverge, leading to the differential gene expression patterns observed.

Caption: Canonical signaling pathway for progestin-mediated gene regulation.

Experimental Protocols

To ensure the reproducibility and validity of findings in gene regulation studies, detailed experimental protocols are essential. Below are the standard methodologies employed in the studies comparing the effects of MPA and other progestins.

Cell Culture and Hormone Treatment

• Cell Line: T47D human breast cancer cells, which are positive for the progesterone receptor, are commonly used.

• Culture Conditions: Cells are maintained in RPMI 1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Hormone Deprivation: Prior to hormone treatment, cells are cultured in a phenol (B47542) red-free medium containing charcoal-stripped FBS for at least 24 hours to minimize the influence of endogenous hormones.

• Progestin Treatment: Cells are then treated with MPA or NET at a concentration of 10 nM for 24 hours. A vehicle control (e.g., DMSO) is run in parallel.

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

• RNA Extraction: Total RNA is extracted from the treated and control cells using an RNeasy Mini Kit (Qiagen) according to the manufacturer's instructions.

• cDNA Synthesis: First-strand cDNA is synthesized from 1 µg of total RNA using a High-Capacity cDNA Reverse Transcription Kit (Applied Biosystems).

• qRT-PCR: The reaction is performed using a StepOnePlus Real-Time PCR System (Applied Biosystems) with SYBR Green PCR Master Mix. The thermal cycling conditions are: 95°C for 10 min, followed by 40 cycles of 95°C for 15 s and 60°C for 1 min.

• Data Analysis: The relative expression of target genes is calculated using the 2-ΔΔCt method, with GAPDH serving as the endogenous control.

Caption: Experimental workflow for analyzing progestin-induced gene expression changes.

Conclusion

The comparative analysis of MPA and other progestins, such as NET, reveals distinct gene regulatory profiles that likely contribute to their unique biological activities. While MPA often exhibits a more potent effect on the expression of certain genes implicated in cell proliferation and survival, a comprehensive understanding of the complete spectrum of their genomic actions is still evolving. The experimental protocols and signaling pathway diagrams provided in this guide offer a foundational framework for researchers to design and interpret studies aimed at dissecting the complex mechanisms of progestin action. Future research should continue to explore the differential gene regulatory landscapes of various synthetic progestins to better predict their clinical efficacy and potential side effects.

Validating Medroxyprogesterone Acetate as a Progesterone Receptor Modulator: A Comparative Guide

Introduction: While Medroxyprogesterone (B1676146) caproate (MPC) was synthesized in 1958, it has never been marketed and is often confused in scientific literature with Medroxyprogesterone acetate (B1210297) (MPA) and hydroxyprogesterone (B1663944) caproate (OHPC)[1]. Due to the limited availability of specific data for MPC, this guide will focus on the validation of the widely studied synthetic progestin, Medroxyprogesterone acetate (MPA), as a progesterone (B1679170) receptor modulator. MPA is a first-generation progestin utilized in various hormonal therapies since the 1960s[2]. This guide will objectively compare the performance of MPA with natural progesterone and other synthetic progestins, providing supporting experimental data, detailed methodologies for key experiments, and visual diagrams to elucidate complex processes.

Comparative Quantitative Data

The following tables summarize the quantitative data on the receptor binding affinity and functional activity of Medroxyprogesterone acetate (MPA) in comparison to other relevant compounds.

Table 1: Comparative Receptor Binding Affinity

Compound	Receptor	Relative Binding Affinity (RBA) % (Progesterone = 100%)	IC50 / Ki	Cell Line/Tissue	Reference
Progesterone	Progesterone Receptor (PR)	100%	-	-	[3]
Medroxyprogesterone Acetate (MPA)	Progesterone Receptor (PR)	-	10.8 nM (IC50)	Human T47D breast carcinoma cells	[4]
17-α-hydroxyprogesterone caproate (17-OHPC)	Recombinant human PR-B	26-30%	-	-	[3]
17-α-hydroxyprogesterone caproate (17-OHPC)	Recombinant human PR-A	26-30%	-	-	[3]
17-α-hydroxyprogesterone caproate (17-OHPC)	Rabbit PR	26-30%	-	-	[3]
Medroxyprogesterone Acetate (MPA)	Glucocorticoid Receptor (GR)	High Affinity	10.8 nM (Ki)	-	[5]
Norethisterone Acetate (NET-A)	Glucocorticoid Receptor (GR)	Low Affinity	270 nM (Ki)	-	[5]
Progesterone	Glucocorticoid Receptor (GR)	Low Affinity	215 nM (Ki)	-	[5]

Table 2: Comparative In Vivo Efficacy in a Mouse Model of Inflammation-Induced Preterm Birth

Treatment Group	Preterm Delivery Rate	Fetal Viability (Live Pups at 48 hours)	Reference
Lipopolysaccharide (LPS) alone	100%	0%	[6]
LPS + Progesterone	63%	0%	[6]
LPS + Medroxyprogesterone Acetate (MPA)	0%	Significantly preserved	[6]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Receptor Binding Affinity Assay

Objective: To determine the relative binding affinity of a test compound (e.g., MPA) to the progesterone receptor compared to the natural ligand, progesterone.

Methodology:

• Preparation of Receptor Source: A cell line expressing the progesterone receptor (e.g., human T47D breast carcinoma cells) is cultured. The cells are harvested and homogenized to prepare a cytosol fraction containing the progesterone receptors.

• Competitive Binding: A constant concentration of radiolabeled progesterone (e.g., [3H]progesterone) is incubated with the receptor preparation in the presence of increasing concentrations of the unlabeled test compound (e.g., MPA).

• Incubation and Separation: The mixture is incubated to allow binding to reach equilibrium. Unbound steroid is then separated from the receptor-bound steroid, typically by charcoal-dextran adsorption.

• Quantification: The amount of radioactivity in the receptor-bound fraction is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radiolabeled progesterone (IC50) is calculated. The relative binding affinity (RBA) is then determined by comparing the IC50 of the test compound to that of a reference compound (e.g., progesterone).

In Vivo Mouse Model of Inflammation-Induced Preterm Birth

Objective: To evaluate the efficacy of a progestational agent (e.g., MPA) in preventing preterm birth and fetal demise in a mouse model of intrauterine inflammation.

Methodology:

• Animal Model: Pregnant mice at a specific gestational day (e.g., E15) are used.

• Treatment Groups: Animals are randomly assigned to different treatment groups:

  • Control (vehicle)

  • Lipopolysaccharide (LPS) alone (to induce inflammation)

  • LPS + Progesterone

  • LPS + Medroxyprogesterone Acetate (MPA)

• Drug Administration: Progesterone or MPA is administered prior to the induction of inflammation.

• Induction of Inflammation: A localized intrauterine infusion of LPS is performed.

• Outcome Measures:

  • Preterm Birth Rate: The percentage of dams in each group that deliver prematurely is recorded.

  • Fetal Viability: The number of live pups at a specified time point (e.g., 48 hours) after LPS administration is counted.

  • Molecular Analysis: Tissues can be collected to analyze the expression of contraction-associated genes and inflammatory mediators via quantitative PCR.

Visualizations

The following diagrams illustrate key concepts and workflows related to the validation of progesterone receptor modulators.

Caption: Simplified signaling pathway of progesterone receptor activation.

Caption: Conceptual workflow for a competitive receptor binding assay.

Caption: Logical diagram of a comparative validation approach.

Discussion and Conclusion

The available data indicates that Medroxyprogesterone acetate (MPA) is a potent progestin, as evidenced by its low nanomolar IC50 for the progesterone receptor[4]. However, unlike natural progesterone, MPA also exhibits high binding affinity for the glucocorticoid receptor, suggesting potential for off-target effects[5]. This dual activity may contribute to some of its unique pharmacological properties.

In vivo studies demonstrate the superior efficacy of MPA over progesterone in an inflammation-induced model of preterm birth, where MPA completely prevented preterm delivery and significantly preserved fetal viability[6]. This suggests that MPA's activity extends beyond simple progesterone receptor agonism and may involve anti-inflammatory mechanisms, potentially mediated through the glucocorticoid receptor.

References

• 1. Medroxyprogesterone caproate - Wikipedia [en.wikipedia.org]
• 2. Anti-proliferative transcriptional effects of medroxyprogesterone acetate in estrogen receptor positive breast cancer cells are predominantly mediated by the progesterone receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of progesterone and glucocorticoid receptor binding and stimulation of gene expression by progesterone, 17-alpha hydroxyprogesterone caproate (17-OHPC), and related progestins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The Progestin-Only Contraceptive Medroxyprogesterone Acetate, but Not Norethisterone Acetate, Enhances HIV-1 Vpr-Mediated Apoptosis in Human CD4+ T Cells through the Glucocorticoid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Medroxyprogesterone acetate, but not progesterone, protects against inflammation-induced parturition and intrauterine fetal demise - PubMed [pubmed.ncbi.nlm.nih.gov]

Medroxyprogesterone caproate versus natural progesterone: a comparative analysis of cellular effects

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cellular and molecular effects of the synthetic progestin medroxyprogesterone (B1676146) caproate and natural progesterone (B1679170). The information herein is supported by experimental data to assist researchers and professionals in drug development in understanding the distinct biological activities of these two compounds.

Introduction

Progesterone is a crucial endogenous steroid hormone that regulates a wide range of physiological processes, primarily centered on the female reproductive system. Its effects are mediated through binding to and activating progesterone receptors (PRs). Synthetic progestins, such as medroxyprogesterone caproate, were developed to mimic the effects of natural progesterone but often exhibit different pharmacological profiles due to variations in chemical structure. These differences can lead to distinct cellular responses, off-target effects, and clinical outcomes. This guide focuses on a comparative analysis of medroxyprogesterone caproate and natural progesterone, detailing their interactions with steroid receptors and their subsequent effects on cellular signaling, gene expression, proliferation, and apoptosis.

Receptor Binding Affinity and Specificity

The biological activity of a progestin is initiated by its binding to steroid receptors. While both natural progesterone and medroxyprogesterone caproate primarily target the progesterone receptor, their binding affinities and specificities for other steroid receptors, such as the androgen receptor (AR) and glucocorticoid receptor (GR), differ significantly. Medroxyprogesterone acetate (B1210297) (MPA), a closely related and more extensively studied compound, is known to have considerable affinity for AR and GR.[1][2]

Data Presentation: Receptor Binding

Steroid	Receptor	Relative Binding Affinity (RBA) (%)	Species/System	Reference
Natural Progesterone	Progesterone Receptor (PR-A)	100	Recombinant Human	[3]
Natural Progesterone	Progesterone Receptor (PR-B)	100	Recombinant Human	[3]
Natural Progesterone	Glucocorticoid Receptor (GR)	Weak	Rabbit Thymic Cytosol	[3]
Medroxyprogesterone Caproate	Progesterone Receptor (PR-A)	26	Recombinant Human	[3]
Medroxyprogesterone Caproate	Progesterone Receptor (PR-B)	30	Recombinant Human	[3]
Medroxyprogesterone Acetate (MPA)	Glucocorticoid Receptor (GR)	42	Human Mononuclear Leukocytes	[4]
Medroxyprogesterone Acetate (MPA)	Androgen Receptor (AR)	High Affinity (Kd ~3.6 nM)	Human Mammary Cancer Cells (MFM-223)	[5]

Signaling Pathways

Both natural progesterone and synthetic progestins initiate cellular responses through genomic and non-genomic signaling pathways. However, the ability of medroxyprogesterone derivatives to interact with other steroid receptors leads to the activation of additional signaling cascades not typically engaged by natural progesterone.

Progesterone Receptor-Mediated Signaling

Genomic Pathway: The classical pathway involves the binding of the progestin to nuclear progesterone receptors (PR-A and PR-B). This binding induces a conformational change, leading to the receptor's dimerization and translocation to the nucleus. Inside the nucleus, the receptor-ligand complex binds to progesterone response elements (PREs) on the DNA, thereby regulating the transcription of target genes. This is the primary mechanism for both natural progesterone and medroxyprogesterone caproate's progestational effects.

Non-Genomic Pathway: Progesterone can also initiate rapid signaling events through membrane-associated progesterone receptors (mPRs). This leads to the activation of intracellular signaling cascades, such as the MAPK/Erk pathway, independent of gene transcription. These rapid effects are crucial for processes like oocyte maturation and sperm motility.

Diagram 1: Progesterone Receptor Signaling Pathways

Off-Target Signaling by Medroxyprogesterone

A key distinction of synthetic progestins like medroxyprogesterone acetate/caproate is their ability to bind to and activate androgen and glucocorticoid receptors. This "promiscuous" binding leads to a broader range of cellular effects.

• Androgenic Effects: By activating the androgen receptor, MPA can induce androgen-responsive genes, which may contribute to some of its side effects. In certain contexts, such as in estrogen and progesterone receptor-negative breast cancer cells, MPA has been shown to inhibit proliferation via the androgen receptor.[6]

• Glucocorticoid Effects: Activation of the glucocorticoid receptor can influence a wide array of genes involved in metabolism, inflammation, and cell survival. The glucocorticoid activity of MPA may contribute to its anti-inflammatory properties but also to metabolic side effects.[7]

Diagram 2: Off-Target Signaling of Medroxyprogesterone

Cellular Effects: Proliferation and Apoptosis

The effects of natural progesterone and medroxyprogesterone on cell proliferation and apoptosis are complex and highly context-dependent, varying with cell type, hormone concentration, and the presence of other hormones like estrogen.

Data Presentation: Effects on Cell Proliferation and Apoptosis

Compound	Cell Type	Effect on Proliferation	Effect on Apoptosis	Reference
Natural Progesterone	Breast Cancer Cells (ER+/PR+)	Variable (can be anti-proliferative)	Can be pro-apoptotic	[8][9]
Natural Progesterone	Neurons	Neuroprotective	Prevents apoptosis
Medroxyprogesterone Acetate (MPA)	Breast Cancer Cells (ER+/PR+)	Can be pro-proliferative and enhance migration	Can be anti-apoptotic	[7][8]
Medroxyprogesterone Acetate (MPA)	Breast Cancer Cells (ER-/PR-/AR+)	Inhibits proliferation	-	[6]
Medroxyprogesterone Acetate (MPA)	Human Embryoid Bodies	Inhibitory, induced cellular degeneration	-	[10]
Medroxyprogesterone Acetate (MPA)	Neurons	Not neuroprotective, can be detrimental	Does not prevent apoptosis	[11]

Gene Expression

Reflecting their different receptor activation profiles, natural progesterone and medroxyprogesterone caproate/acetate induce distinct patterns of gene expression. While there is an overlap in the regulation of classical progesterone-responsive genes, MPA's activation of AR and GR leads to the modulation of a unique set of genes. For instance, in breast cancer cells, while MPA's transcriptional profile clusters most closely with that of progesterone, it also shares significant overlap with the transcriptomes regulated by dihydrotestosterone (B1667394) (an androgen) and dexamethasone (B1670325) (a glucocorticoid).[1] This differential gene regulation underlies many of the observed differences in their cellular effects.

Experimental Protocols

Competitive Steroid Hormone Receptor Binding Assay

This assay is used to determine the relative binding affinity of a test compound (e.g., medroxyprogesterone caproate) for a specific steroid receptor compared to the natural ligand (e.g., progesterone).

Methodology:

• Receptor Preparation: Prepare a cytosol fraction containing the receptor of interest (e.g., recombinant human PR-A, PR-B, or GR) from a suitable cell line or tissue.[3]

• Incubation: In a series of tubes, incubate a constant amount of the receptor preparation with a constant concentration of a radiolabeled ligand (e.g., [³H]progesterone for PR, [³H]dexamethasone for GR).

• Competition: To these tubes, add increasing concentrations of the unlabeled natural ligand (for the standard curve) or the test compound.

• Separation: After incubation to reach equilibrium, separate the receptor-bound radioligand from the free radioligand. This is often achieved by filtration through glass fiber filters, which retain the larger receptor-ligand complexes.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of bound radioligand against the logarithm of the competitor concentration. The IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radiolabeled ligand) is determined. The Relative Binding Affinity (RBA) is then calculated as: (IC50 of natural ligand / IC50 of test compound) x 100.

Cell Proliferation Assay (MTT Assay)

This colorimetric assay measures cell metabolic activity as an indicator of cell viability and proliferation.

Methodology:

• Cell Seeding: Seed cells (e.g., T47-D breast cancer cells) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Replace the medium with fresh medium containing various concentrations of the test compounds (natural progesterone, medroxyprogesterone caproate) or a vehicle control.

• Incubation: Incubate the cells for a specified period (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will reduce the yellow MTT to a purple formazan (B1609692) precipitate.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of ~570 nm.

• Data Analysis: The absorbance is directly proportional to the number of viable cells. Compare the absorbance of treated wells to the control wells to determine the effect on cell proliferation.

Diagram 3: General Experimental Workflow for Comparison

Conclusion

The evidence presented in this guide demonstrates that medroxyprogesterone caproate and natural progesterone, while both acting as progestins, exhibit distinct cellular and molecular profiles. The primary differences stem from the broader receptor activity of medroxyprogesterone caproate, which engages androgen and glucocorticoid receptors in addition to progesterone receptors.[2] This leads to divergent effects on signaling pathways, gene expression, cell proliferation, and apoptosis.[7][8][10] These differences are critical for researchers and drug development professionals to consider, as they have significant implications for the therapeutic applications and potential side effects of these compounds. While medroxyprogesterone caproate may offer greater potency or stability in some contexts, its off-target effects can lead to a different biological response compared to the endogenous hormone. A thorough understanding of these comparative cellular effects is essential for the rational design of future hormonal therapies and for interpreting clinical outcomes.

References

• 1. Anti-proliferative transcriptional effects of medroxyprogesterone acetate in estrogen receptor positive breast cancer cells are predominantly mediated by the progesterone receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Comparison of progesterone and glucocorticoid receptor binding and stimulation of gene expression by progesterone, 17-alpha hydroxyprogesterone caproate, and related progestins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Binding of progestins to the glucocorticoid receptor. Correlation to their glucocorticoid-like effects on in vitro functions of human mononuclear leukocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Medroxyprogesterone acetate inhibits the proliferation of estrogen- and progesterone-receptor negative MFM-223 human mammary cancer cells via the androgen receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Differences in Neuroprotective Efficacy of Progesterone and Medroxyprogesterone Acetate Correlate with Their Effects on Brain-Derived Neurotrophic Factor Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Differential off-target glucocorticoid activity of progestins used in endocrine therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparative actions of progesterone, medroxyprogesterone acetate, drospirenone and nestorone on breast cancer cell migration and invasion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Androgen receptor agonist activity of the synthetic progestin, medroxyprogesterone acetate, in human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Antiandrogenic actions of medroxyprogesterone acetate on epithelial cells within normal human breast tissues cultured ex vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Preclinical Assessment of Medroxyprogesterone Acetate and Other Progestins

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical efficacy of Medroxyprogesterone (B1676146) Acetate (B1210297) (MPA) against other notable progestins, including natural Progesterone (B1679170), Drospirenone (B1670955), Nestorone, and Norethisterone Acetate. The information is compiled from various preclinical studies to assist researchers in understanding the nuanced differences in their biological activities.

Comparative Efficacy in Breast Cancer Cell Models

In preclinical models utilizing the T47-D breast cancer cell line, various progestins have demonstrated distinct effects on cell migration and invasion, key processes in cancer metastasis. Medroxyprogesterone acetate (MPA) was found to be the most potent in promoting cell migration.[1]

Table 1: Comparative Effects of Progestins on T47-D Breast Cancer Cell Migration [1]

Progestin (Concentration)	Increase in Cell Migration (% of Control)
Medroxyprogesterone Acetate (MPA) (100 nM)	54%
Progesterone (P) (100 nM)	37%
Drospirenone (DRSP) (100 nM)	32%
Nestorone (NES) (1 nM)	26%

All tested progestins, including MPA, Progesterone, Drospirenone, and Nestorone, were also observed to enhance the invasion of breast cancer cells through a three-dimensional matrix (matrigel).[1][2] The differential effects of these progestins on cell motility are linked to their varying abilities to activate the actin-binding protein moesin, which leads to distinct changes in the actin cytoskeleton and the formation of cellular structures necessary for movement.[1][2]

Receptor Binding Affinity and Activity

The biological effects of progestins are mediated through their interaction with various steroid receptors. Their binding affinity and subsequent receptor activation or inhibition determine their specific cellular responses.

Table 2: Comparative Receptor Binding Affinity and Activity of Progestins

Progestin	Progesterone Receptor (PR)	Androgen Receptor (AR)	Glucocorticoid Receptor (GR)
Medroxyprogesterone Acetate (MPA)	High affinity agonist	Efficacious agonist with similar binding affinity to DHT[3]	Partial to full agonist[4]
Progesterone (P)	High affinity agonist	Similar binding affinity to DHT, but acts as an antagonist[3]	-
Norethisterone Acetate (NET-A)	High affinity agonist	Efficacious agonist with similar binding affinity to DHT[3]	Not a significant agonist[4]
Drospirenone (DRSP)	High affinity agonist	Antagonist	Antagonist
Nestorone (NES)	~100-fold higher affinity than Progesterone[1]	-	-

DHT: Dihydrotestosterone

Neuroprotective Effects

Preclinical studies have revealed differing neuroprotective capabilities among progestins. Natural progesterone has been shown to be neuroprotective, an effect associated with its ability to induce brain-derived neurotrophic factor (BDNF).[5] In contrast, MPA does not exhibit the same neuroprotective effects and fails to increase BDNF expression.[5]

In a model of glutamate-induced cytotoxicity in cerebral cortical explants, pretreatment with progesterone significantly reduced cell death, whereas an equimolar concentration of MPA did not offer protection.[5]

Experimental Protocols

Cell Migration Assay (Wound Healing Assay)[1]

• Cell Line: T47-D human breast cancer cells.

• Culture Conditions: Cells were cultured in steroid- and serum-deprived medium.

• Procedure:

  • A "wound" or scratch was created in a confluent monolayer of cells.

  • Cells were treated with the respective progestins (MPA, Progesterone, Drospirenone at 100 nM; Nestorone at 1 nM) or vehicle control.

  • Cell migration into the wounded area was monitored and quantified over time.

• Data Analysis: The distance of cell migration from the edge of the wound was measured and expressed as a percentage of the control group.

Cell Invasion Assay (Matrigel Invasion Assay)[1][2]

• Cell Line: T47-D human breast cancer cells.

• System: Boyden chambers with inserts coated with Matrigel, a basement membrane matrix.

• Procedure:

  • Cells were seeded in the upper chamber in a serum-free medium containing the progestins.

  • The lower chamber contained a chemoattractant.

  • After incubation, non-invading cells were removed from the upper surface of the insert.

  • Invading cells on the lower surface were fixed, stained, and counted.

• Data Analysis: The number of invading cells was quantified and compared between treatment groups.

Receptor Binding Affinity Assays[3]

• Cell Line: COS-1 cells transiently transfected with human androgen receptor (AR).

• Method: Competitive binding assay using a radiolabeled ligand (e.g., [3H]R1881 for AR).

• Procedure:

  • Whole cells were incubated with a fixed concentration of the radiolabeled ligand and increasing concentrations of the unlabeled competitor progestins (MPA, NET-A, Progesterone) or the natural ligand (DHT).

  • After incubation, cells were washed to remove unbound ligand.

  • The amount of bound radioactivity was measured.

• Data Analysis: The concentration of the competitor that inhibits 50% of the specific binding of the radiolabeled ligand (IC50) was determined, and the inhibition constant (Ki) was calculated.

Visualizations

References

• 1. Comparative actions of progesterone, medroxyprogesterone acetate, drospirenone and nestorone on breast cancer cell migration and invasion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparative actions of progesterone, medroxyprogesterone acetate, drospirenone and nestorone on breast cancer cell migration and invasion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A comparative study of the androgenic properties of progesterone and the progestins, medroxyprogesterone acetate (MPA) and norethisterone acetate (NET-A) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparative Analysis of the Uterine and Mammary Gland Effects of Drospirenone and Medroxyprogesterone Acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Differences in Neuroprotective Efficacy of Progesterone and Medroxyprogesterone Acetate Correlate with Their Effects on Brain-Derived Neurotrophic Factor Expression - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Profiles of Medroxyprogesterone Acetate and Hydroxyprogesterone Caproate

An objective analysis for researchers, scientists, and drug development professionals.

Executive Summary

This guide provides a detailed comparison of Medroxyprogesterone Acetate (B1210297) (MPA) and Hydroxyprogesterone (B1663944) Caproate (OHPC), two synthetic progestins with distinct therapeutic applications. A critical clarification is that Medroxyprogesterone Caproate (MPC), a compound sometimes confused with MPA and OHPC, was synthesized in 1958 but never commercially marketed.[1] Consequently, a direct biological equivalence comparison between Medroxyprogesterone Caproate and Medroxyprogesterone Acetate is not feasible due to the absence of clinical and experimental data for MPC. This document will therefore focus on the available comparative data for the clinically relevant compounds: MPA and OHPC.

Medroxyprogesterone Acetate is widely used for contraception and in hormone replacement therapy.[2] Hydroxyprogesterone Caproate has been historically used to reduce the risk of preterm birth in specific patient populations.[3] While both are progestins, their chemical structures, pharmacokinetic profiles, and clinical effects differ. This guide synthesizes available experimental data to illuminate these differences, aiding researchers in understanding their distinct biological activities.

Physicochemical and Pharmacokinetic Profiles

A direct comparison of the physicochemical and pharmacokinetic properties of Medroxyprogesterone Acetate and Hydroxyprogesterone Caproate reveals key differences that underpin their distinct clinical uses. MPA is a derivative of medroxyprogesterone, while OHPC is an ester of 17α-hydroxyprogesterone.[2][3] These structural variations influence their absorption, distribution, metabolism, and elimination.

Table 1: Physicochemical Properties

Property	Medroxyprogesterone Acetate (MPA)	Hydroxyprogesterone Caproate (OHPC)
Chemical Structure	C24H34O4	C27H40O4
Molar Mass	386.5 g/mol [2]	428.6 g/mol
Form	Crystalline powder[4]	White to creamy white crystalline powder[3]
Solubility	Slightly soluble in ether and methanol[4]	-

Table 2: Pharmacokinetic Parameters

Parameter	Medroxyprogesterone Acetate (MPA)	Hydroxyprogesterone Caproate (OHPC)
Route of Administration	Intramuscular, Subcutaneous, Oral	Intramuscular
Time to Peak Concentration (Tmax)	~3 weeks (IM)	3-7 days (in non-pregnant women)[5]
Elimination Half-life	~50 days (IM)	~10 days (in pregnant women)[5], 16.3 ± 3.6 days
Protein Binding	~86% (primarily to albumin)	-
Metabolism	Extensively metabolized in the liver (CYP3A4)	Primarily metabolized in the liver

Experimental Protocols for Bioequivalence Assessment

While a head-to-head bioequivalence study for MPA and OHPC is not available in the literature, the following outlines a standard experimental protocol for assessing the bioequivalence of long-acting injectable progestins.

Bioequivalence Study Design for Long-Acting Injectables

A parallel study design is generally recommended for long-acting injectables due to their long half-lives, which makes a crossover design with a sufficient washout period impractical.[6][7]

Key Methodological Considerations:

• Study Population: Healthy, non-pregnant female volunteers.

• Study Design: Single-dose, parallel-group design.[6][7]

• Sample Size: A sufficient number of subjects to achieve adequate statistical power, typically calculated based on the expected intrasubject variability of the pharmacokinetic parameters.

• Blood Sampling: Frequent blood sampling over a prolonged period (e.g., up to 140 days) to accurately characterize the absorption, distribution, and elimination phases of the drugs.[8]

• Analyte: Measurement of the parent drug concentration in plasma.

• Pharmacokinetic Parameters: The primary endpoints for bioequivalence assessment are typically AUC (Area Under the Curve) and Cmax (peak plasma concentration).[8]

• Statistical Analysis: A 90% confidence interval for the ratio of the geometric means (test/reference) of AUC and Cmax should fall within the acceptance range of 80-125%.

Comparative Efficacy and Biological Activity

Direct comparative studies between MPA and OHPC are limited. However, available preclinical and clinical data provide some insights into their differential biological effects.

Preclinical Data

A study in a mouse model of inflammation-induced preterm birth found that both MPA and OHPC could decrease the rate of preterm birth. However, MPA was more effective in preventing preterm birth and resulted in the delivery of live pups at term, whereas OHPC treatment was associated with significant maternal morbidity.[9] Another study investigating the neuroprotective effects found that progesterone (B1679170) increased brain-derived neurotrophic factor (BDNF) expression, while MPA did not, suggesting different effects within the central nervous system.[10]

Clinical Data

A prospective clinical trial compared the efficacy of MPA (Depo-Provera) and OHPC (Delalutin) in women with metastatic endometrial adenocarcinoma. The study found no significant difference in objective response or survival between the two treatment groups.[11]

Table 3: Summary of Comparative Studies

Study Type	Model/Population	Key Findings	Reference
Preclinical	Mouse model of preterm birth	MPA was more effective than OHPC in preventing preterm birth and had a better maternal safety profile.	[9]
Preclinical	In vitro neuroprotection	Progesterone increased BDNF expression, while MPA did not.	[10]
Clinical Trial	Women with metastatic endometrial adenocarcinoma	No significant difference in objective response or survival between MPA and OHPC.	[11]

Signaling Pathways and Experimental Workflow

Progesterone Receptor Signaling

Both MPA and OHPC exert their primary effects by binding to and activating progesterone receptors (PRs), which are members of the nuclear receptor superfamily. Upon ligand binding, the receptor undergoes a conformational change, dimerizes, and translocates to the nucleus where it binds to specific DNA sequences called progesterone response elements (PREs) in the promoter regions of target genes. This interaction modulates the transcription of these genes, leading to the physiological effects of progestins.

References

• 1. Medroxyprogesterone caproate - Wikipedia [en.wikipedia.org]
• 2. Medroxyprogesterone Acetate | C24H34O4 | CID 6279 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Hydroxyprogesterone Caproate: History of Use, Pharmacokinetics and Safety_Chemicalbook [m.chemicalbook.com]
• 4. Medroxyprogesterone | C22H32O3 | CID 10631 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics of 17-hydroxyprogesterone caproate in multifetal gestation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fda.gov [fda.gov]
• 7. extranet.who.int [extranet.who.int]
• 8. extranet.who.int [extranet.who.int]
• 9. The use of progestational agents for preterm birth: lessons from a mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The Differences in Neuroprotective Efficacy of Progesterone and Medroxyprogesterone Acetate Correlate with Their Effects on Brain-Derived Neurotrophic Factor Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Medroxyprogesterone acetate (Depo-Provera) vs. hydroxyprogesterone caproate (Delalutin) in women with metastatic endometrial adenocarcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Laboratory Personnel: Essential Safety and Handling Protocols for Medroxyprogesterone Caproate

Note: Specific safety data sheets (SDS) for Medroxyprogesterone Caproate were not available. The following guidance is based on the safety protocols for the closely related synthetic progestin, Hydroxyprogesterone Caproate, and general best practices for handling potent hormonal compounds. Researchers must perform a risk assessment for their specific use case and consult their institution's environmental health and safety department.

Medroxyprogesterone caproate is a potent synthetic progestin that requires stringent handling procedures to minimize occupational exposure and ensure a safe laboratory environment. As a hazardous substance, it is suspected of causing cancer and may damage fertility or the unborn child.[1] Adherence to the following personal protective equipment (PPE), operational, and disposal plans is critical for the safety of all personnel.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure to Medroxyprogesterone caproate. The following table summarizes the recommended PPE for handling this compound.

PPE Category	Required Equipment	Specifications and Best Practices
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Consider double-gloving for enhanced protection.[2]
Eye and Face Protection	Safety glasses with side shields or goggles	Must be worn at all times. A face shield is recommended if there is a risk of splashing.[2][3]
Skin and Body Protection	Laboratory coat or disposable gown	A lab coat is the minimum requirement. For tasks with a higher risk of exposure, a disposable gown, sleevelets, or an apron should be used to prevent skin contact.[2][4]
Respiratory Protection	NIOSH/MSHA approved respirator (e.g., N95)	Required when handling the solid/crystalline form of the compound outside of a certified chemical fume hood.[2][4]

Operational Plan and Handling Procedures

A systematic approach to handling Medroxyprogesterone caproate is crucial to prevent contamination and exposure.

Engineering Controls:

• All weighing and handling of solid or crystalline Medroxyprogesterone caproate must be conducted in a certified chemical fume hood to prevent inhalation of airborne particles.[2]

• If a fume hood is not available, appropriate respiratory protection is mandatory.[2]

• Ensure adequate general ventilation in the laboratory.[5]

Work Practices:

• Avoid all personal contact, including inhalation and skin contact.[5]

• Work over disposable absorbent benchtop spill pads to contain any potential spills.[2]

• Do not eat, drink, or smoke in areas where Medroxyprogesterone caproate is handled.[6]

• Wash hands thoroughly with soap and water immediately after handling the compound and before leaving the laboratory.[6]

• For solutions, use syringes and IV sets with Luer-Lok™ fittings to minimize the risk of accidental injection and leakage.[2]

Spill and Disposal Plan

Proper waste management and spill cleanup are critical components of laboratory safety when handling hazardous chemicals like Medroxyprogesterone caproate.

Spill Cleanup:

• Evacuate and Secure: Alert personnel in the immediate area and restrict access.

• Don Appropriate PPE: Before cleaning, ensure you are wearing the full PPE outlined in the table above.

• Containment: For liquid spills, use an inert absorbent material. For solid spills, carefully sweep or vacuum the material, avoiding dust generation.[5]

• Decontamination: Clean the spill area with soap and water, followed by a thorough rinse.[2] For non-porous items like glassware, soak them in a bleach solution for 24 hours to ensure complete decontamination.[2]

• Waste Collection: Collect all contaminated materials (absorbent pads, gloves, etc.) in a designated, sealed, and labeled hazardous waste container.[5]

Disposal:

• Solid Waste: All disposable materials that have come into contact with Medroxyprogesterone caproate, such as gloves, absorbent pads, and paper towels, must be collected in designated hazardous chemical waste containers.[2][5]

• Liquid Waste: All residual liquid solutions of Medroxyprogesterone caproate must be collected for disposal as hazardous chemical waste.[2] Do not pour down the drain.

• Regulatory Compliance: All waste must be handled and disposed of in accordance with local, state, and federal regulations.[5]

Visual Workflow for Safe Handling of Medroxyprogesterone Caproate

The following diagram illustrates the key steps and decision points for the safe handling of Medroxyprogesterone caproate in a laboratory setting.

Caption: Workflow for the safe handling of Medroxyprogesterone Caproate.

References

• 1. americanregent.com [americanregent.com]
• 2. benchchem.com [benchchem.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. echemi.com [echemi.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. pharmacopoeia.com [pharmacopoeia.com]